Cyclohexanecarbaldehyde oxime

Core Science & Biosynthesis

Chemical structure and properties of cyclohexanecarbaldehyde oxime

An In-Depth Technical Guide to the Chemical Structure and Properties of Cyclohexanecarbaldehyde Oxime

Introduction

Cyclohexanecarbaldehyde oxime, with the chemical formula C₇H₁₃NO, is a significant organic compound that serves as a versatile intermediate in synthetic chemistry.[1][2] It belongs to the class of aldoximes, which are characterized by the C=N-OH functional group.[3] This guide provides a comprehensive technical overview of its molecular structure, stereochemistry, physicochemical and spectroscopic properties, synthesis, and reactivity. The insights presented herein are intended to support researchers, scientists, and drug development professionals in leveraging this molecule for advanced organic synthesis and the discovery of novel chemical entities. The compound's unique combination of a lipophilic cyclohexyl ring and a reactive, hydrogen-bonding capable oxime moiety makes it a valuable building block, particularly in the synthesis of nitrogen-containing heterocycles and other scaffolds relevant to medicinal chemistry.[4][5]

Identifier	Value	Source
IUPAC Name	N-(cyclohexylmethylidene)hydroxylamine	[1]
CAS Number	4715-11-1	[6]
Molecular Formula	C₇H₁₃NO	[1][2]
Molecular Weight	127.18 g/mol	[1][2]
Canonical SMILES	C1CCC(CC1)C=NO	[1]

Molecular Structure and Stereochemistry

The structure of cyclohexanecarbaldehyde oxime is defined by a cyclohexyl group attached to the carbon atom of an aldoxime functional group (-CH=N-OH). A critical feature of its structure is the presence of a carbon-nitrogen double bond (C=N), which restricts rotation and gives rise to geometric isomerism.[7]

E/Z Isomerism

Cyclohexanecarbaldehyde oxime exists as two distinct geometric isomers: (E)-cyclohexanecarbaldehyde oxime and (Z)-cyclohexanecarbaldehyde oxime.[7] These isomers are diastereomers and can exhibit different physical properties and biological activities.[7] The standard synthesis procedures typically yield a mixture of both isomers.[7][8]

• (Z)-isomer: The hydroxyl (-OH) group and the cyclohexyl group are on the same side of the C=N double bond.

• (E)-isomer: The hydroxyl (-OH) group and the cyclohexyl group are on opposite sides of the C=N double bond.

The interconversion between these isomers is energetically demanding, preventing spontaneous isomerization at ambient temperatures and allowing for their potential separation by techniques such as column chromatography or fractional crystallization.[7][9]

Caption: Geometric isomers of cyclohexanecarbaldehyde oxime.

Physicochemical and Spectroscopic Properties

The physical and chemical properties of cyclohexanecarbaldehyde oxime are dictated by its combined cycloaliphatic and oxime functionalities.

Physicochemical Data

The following table summarizes key computed physicochemical properties that are valuable in predicting its behavior in various chemical and biological systems.

Property	Value	Details and Significance
XLogP3	2.1	This value indicates moderate lipophilicity, suggesting a balance between aqueous solubility and lipid membrane permeability, a desirable trait for drug candidates.[2]
Hydrogen Bond Donors	1	The hydroxyl group (-OH) can donate a hydrogen bond, influencing solvation and receptor binding interactions.[1][2]
Hydrogen Bond Acceptors	2	The nitrogen and oxygen atoms can both accept hydrogen bonds, contributing to its interaction profile in polar environments.[1][2]
Topological Polar Surface Area (TPSA)	32.6 Ų	This TPSA value is well within the range typically associated with good oral bioavailability in pharmaceuticals.[1][2]

Spectroscopic Characterization

Spectroscopic analysis is essential for the unambiguous identification and structural elucidation of cyclohexanecarbaldehyde oxime.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show a complex multiplet region for the ten protons of the cyclohexyl ring. A key diagnostic signal is the proton on the C=N double bond (-CH=N), which would appear as a doublet downfield, coupled to the methine proton of the cyclohexyl ring. The hydroxyl proton (-OH) will appear as a broad singlet, with its chemical shift being dependent on solvent and concentration.

• ¹³C NMR: The carbon NMR spectrum provides definitive structural information. A key signal is the carbon of the C=N bond, which is expected to resonate significantly downfield (in the range of 150-160 ppm). The carbons of the cyclohexyl ring will appear in the aliphatic region (typically 25-45 ppm). Published data for cyclohexanecarbaldehyde oxime confirms these expectations.[1]

Infrared (IR) Spectroscopy

The IR spectrum provides clear evidence for the key functional groups present in the molecule.

Wavenumber (cm⁻¹)	Vibration	Significance
~3400-3100 (broad)	O-H stretch	Confirms the presence of the hydroxyl group of the oxime. The broadness is due to hydrogen bonding.[10][11]
~2930 and ~2850	C-H stretch (aliphatic)	Characteristic of the C-H bonds within the cyclohexyl ring.[12]
~1670-1640	C=N stretch	A key diagnostic peak confirming the presence of the oxime double bond.[10][11]
~960-930	N-O stretch	Further evidence for the oxime functional group.[11]

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) of cyclohexanecarbaldehyde oxime would be expected to show a molecular ion peak (M⁺) at m/z = 127. Postulated fragmentation pathways, based on the known behavior of oximes, include:

• Loss of •OH (M-17): Cleavage of the N-O bond to give a fragment at m/z = 110.

• Loss of H₂O (M-18): Dehydration to form cyclohexanecarbonitrile, giving a fragment at m/z = 109.

• Fragmentation of the Cyclohexyl Ring: Characteristic loss of alkyl fragments from the cyclohexyl ring, leading to a series of peaks separated by 14 mass units (CH₂).[13][14]

Synthesis and Purification

The most common and reliable method for synthesizing cyclohexanecarbaldehyde oxime is the condensation reaction between cyclohexanecarboxaldehyde and hydroxylamine.[3] This reaction proceeds via a nucleophilic addition-elimination mechanism.

Caption: General workflow for the synthesis of cyclohexanecarbaldehyde oxime.

Detailed Experimental Protocol

This protocol is a representative procedure based on established methods for aldoxime synthesis.[15]

• Reagent Preparation: In a suitable reaction vessel (e.g., a 100 mL round-bottom flask), prepare a solution of hydroxylamine hydrochloride (0.065 mol) in 50 mL of deionized water.

• Addition of Aldehyde: To this solution, add cyclohexanecarboxaldehyde (0.065 mol) with continuous stirring. The mixture may be biphasic.

• Base Addition: Prepare a separate solution of sodium carbonate (0.033 mol) in 15 mL of deionized water. Add this basic solution dropwise to the reaction mixture over a period of 10-15 minutes. The base is crucial as it liberates the free hydroxylamine nucleophile from its hydrochloride salt.

• Reaction: Stir the resulting mixture vigorously at room temperature for approximately 20-30 minutes. A solid precipitate of the oxime should form.

• Isolation: Collect the solid product by vacuum filtration, washing the filter cake with a small amount of cold water to remove inorganic salts.

• Purification: For high purity, the crude product can be recrystallized from a suitable solvent such as hexane.

• Validation: The identity and purity of the final product should be confirmed by melting point analysis and the spectroscopic techniques described previously (NMR, IR, MS).

Chemical Reactivity and Synthetic Utility

The oxime functional group is a versatile handle for a wide range of organic transformations, making cyclohexanecarbaldehyde oxime a valuable synthetic intermediate.

Dehydration to Nitriles

One of the most common reactions of aldoximes is dehydration to form nitriles. This transformation can be achieved using a variety of dehydrating agents, such as acetic anhydride, thionyl chloride, or trifluoromethanesulfonic anhydride.[16][17] The resulting cyclohexanecarbonitrile is itself a useful precursor for amines, carboxylic acids, and amides.

Caption: Simplified mechanism of oxime dehydration to a nitrile.

Hydrolysis

Under acidic conditions, the formation of the oxime is reversible. Treatment with aqueous acid will hydrolyze cyclohexanecarbaldehyde oxime back to the parent cyclohexanecarboxaldehyde and a hydroxylamine salt. This reactivity is useful for the deprotection of carbonyl groups.

Reduction to Amines

The oxime can be reduced to the corresponding primary amine, (cyclohexyl)methanamine. This can be accomplished using strong reducing agents like lithium aluminum hydride (LiAlH₄) or through catalytic hydrogenation. This provides a two-step method for converting an aldehyde into a primary amine.

Applications in Drug Development

The oxime functional group is a recognized pharmacophore and a versatile synthetic handle in medicinal chemistry.[4] While specific drugs derived directly from cyclohexanecarbaldehyde oxime are not widely documented, its utility lies in its role as a building block for more complex, biologically active molecules.

• Scaffold for Heterocycles: The oxime nitrogen can participate in cyclization reactions to form various nitrogen-containing heterocycles, which are prevalent scaffolds in many FDA-approved drugs.[4]

• Precursor to Bioactive Moieties: As demonstrated, oximes can be readily converted to nitriles and amines. These functional groups are fundamental in the structure of countless pharmaceuticals, serving as key points for molecular recognition and interaction with biological targets.

• Modulation of Physicochemical Properties: The introduction of an oxime can alter the electronic and steric properties of a molecule, allowing for the fine-tuning of its pharmacokinetic and pharmacodynamic profile.[4]

Safety and Handling

• Hazards: The compound is expected to be harmful if swallowed.[19][20] It may cause skin and eye irritation.[18] Chronic exposure may have adverse effects on the liver.[18]

• Personal Protective Equipment (PPE): Always wear appropriate protective equipment, including chemical safety goggles, nitrile gloves, and a lab coat.[18]

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood. Avoid generating dust or aerosols. Wash hands thoroughly after handling.[18]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible substances.[21]

Conclusion

Cyclohexanecarbaldehyde oxime is a multifaceted chemical compound with significant potential in organic synthesis. Its structural features, particularly the E/Z isomerism and the reactive oxime group, offer a rich landscape for chemical manipulation. A thorough understanding of its synthesis, spectroscopic properties, and chemical reactivity enables researchers to effectively utilize it as a key intermediate in the construction of complex molecular architectures for applications ranging from materials science to drug discovery. This guide provides the foundational knowledge necessary for its safe and effective application in the laboratory.

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Physicochemical Profiling and Mass Spectrometry of Cyclohexanecarbaldehyde Oxime: A Technical Guide

Executive Summary

Cyclohexanecarbaldehyde oxime (C₇H₁₃NO) is a highly versatile aliphatic oxime utilized extensively in organic synthesis, drug development, and biocatalysis. As a direct precursor to cyclohexanecarbonitrile and various bioactive amines, understanding its exact mass, ionization behavior, and synthetic pathways is critical for researchers conducting structural elucidation and enzymatic assays[1]. This whitepaper provides an in-depth technical analysis of its physicochemical properties, alongside field-proven, self-validating protocols for its synthesis and mass spectrometric characterization.

Physicochemical Profiling: Molecular Weight vs. Exact Mass

In pharmaceutical analysis, distinguishing between the average molecular weight and the monoisotopic exact mass is foundational. The molecular weight (127.18 g/mol ) reflects the abundance-weighted average of all naturally occurring isotopes. In contrast, the exact mass (127.099714 Da) is calculated using only the most abundant isotopes (¹²C, ¹H, ¹⁴N, ¹⁶O)[2].

When utilizing High-Resolution Mass Spectrometry (HRMS), the exact mass is the critical metric. It allows analysts to determine the precise elemental composition of the molecule and differentiate it from isobaric compounds (molecules with the same nominal mass but different exact masses).

Table 1: Quantitative Physicochemical Summary

Property	Value	Analytical Significance
Molecular Formula	C₇H₁₃NO	Defines elemental stoichiometry.
Molecular Weight	127.18 g/mol	Used for bulk stoichiometric calculations in synthesis[2].
Exact Mass (Monoisotopic)	127.099714 Da	Target value for HRMS structural confirmation[2].
XLogP3	2.1	Indicates moderate lipophilicity; dictates reverse-phase LC retention[2].
Topological Polar Surface Area	32.6 Ų	Predicts membrane permeability and ionization efficiency[2].

High-Resolution Mass Spectrometry (HRMS) Characterization

Causality Behind the Analytical Design

To accurately detect cyclohexanecarbaldehyde oxime, Electrospray Ionization in positive mode (ESI+) is the optimal technique. The lone pair of electrons on the oxime nitrogen readily accepts a proton in an acidic solvent environment, generating a stable [M+H]⁺ adduct at m/z 128.1070 . The moderate lipophilicity (XLogP3 = 2.1) ensures excellent retention and peak shape on a standard C18 stationary phase, preventing co-elution with polar suppression agents.

Caption: LC-HRMS workflow for exact mass determination of cyclohexanecarbaldehyde oxime.

Self-Validating Protocol: LC-HRMS Exact Mass Determination

• Sample Preparation : Dissolve 1.0 mg of the oxime in 1 mL of LC-MS grade methanol to create a stock solution. Dilute to 1 µg/mL using 50:50 Water:Acetonitrile containing 0.1% Formic Acid.

  • Causality: Formic acid acts as a proton donor, ensuring the oxime is pre-ionized in solution, which exponentially increases ESI+ sensitivity.

• System Calibration & Blanking (Self-Validation) : Inject a calibration standard mix (e.g., Pierce LTQ Velos ESI Positive Ion Calibration Solution) to tune the mass spectrometer to a mass accuracy of < 2 ppm. Run a pure solvent blank immediately after calibration to establish a baseline and confirm zero column carryover.

• Chromatographic Separation : Inject 2 µL onto a C18 UHPLC column (2.1 x 50 mm, 1.7 µm). Elute using a linear gradient of 5% to 95% Acetonitrile (0.1% Formic Acid) over 5 minutes.

• Mass Spectrometry : Operate the Orbitrap or Q-TOF in ESI+ mode. Set the capillary temperature to 320°C and spray voltage to 3.5 kV. Utilize a lock-mass (e.g., leucine enkephalin) during the run to continuously correct for instrumental drift.

• Data Processing : Extract the ion chromatogram for m/z 128.1070. Validate the identity by comparing the observed isotopic distribution against the theoretical model for the C₇H₁₄NO⁺ ion.

Chemical Synthesis and Biocatalytic Applications

Causality Behind the Synthetic Design

Cyclohexanecarbaldehyde oxime is typically synthesized via the condensation of cyclohexanecarbaldehyde with hydroxylamine hydrochloride[3]. The reaction relies heavily on pH control. Pyridine is employed as both a solvent and a base; it neutralizes the HCl salt to liberate the highly nucleophilic free hydroxylamine. Furthermore, pyridine buffers the reaction at an optimal mildly acidic pH, which protonates the aldehyde oxygen just enough to increase its electrophilicity without hydrolyzing the newly formed imine bond[3].

Once synthesized, this oxime serves as a primary substrate for Aldoxime Dehydratases (Oxds) , a class of enzymes that biocatalytically dehydrate the oxime into cyclohexanecarbonitrile under environmentally benign conditions, avoiding the toxic reagents traditionally used in nitrile synthesis[1].

Caption: Synthetic condensation and biocatalytic dehydration of cyclohexanecarbaldehyde oxime.

Self-Validating Protocol: Synthesis of Cyclohexanecarbaldehyde Oxime

• Reagent Preparation : In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve 10.0 mmol (1.12 g) of cyclohexanecarbaldehyde in 30 mL of anhydrous dichloromethane (DCM).

• Nucleophile Activation : Add 20.0 mmol (1.38 g) of hydroxylamine hydrochloride, followed by the dropwise addition of 40.0 mmol (3.22 mL) of anhydrous pyridine[3].

• Reaction Monitoring (Self-Validation) : Stir the mixture at room temperature for 24 hours. Validate reaction progress via Thin Layer Chromatography (TLC) using a 4:1 Hexane:Ethyl Acetate mobile phase. Co-spot the reaction mixture against the starting aldehyde. The complete disappearance of the UV-active aldehyde spot confirms 100% conversion.

• Workup & Purification : Quench the reaction by adding 30 mL of 2.0 M aqueous HCl.

  • Causality: The acidic quench is critical; it protonates the excess pyridine and unreacted hydroxylamine, driving them into the aqueous layer and preventing amine contamination in the final product[3].

• Extraction : Extract the aqueous layer with DCM (3 × 30 mL). Wash the combined organic layers with brine (50 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under vacuum to yield the pure oxime as a colorless oil.

References

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Stereochemical Architecture and Synthetic Utility of Cyclohexanecarbaldehyde Oxime

Target Audience: Research Chemists, Process Scientists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

Cyclohexanecarbaldehyde oxime is a highly versatile aliphatic building block utilized extensively in the synthesis of complex active pharmaceutical ingredients (APIs) and fine chemicals. Its structural dynamics—specifically the E/Z isomerism around the carbon-nitrogen double bond—dictate its reactivity profiles in downstream transformations, such as dehydration to nitriles or reduction to hydroxylamines. This whitepaper dissects the thermodynamic causality of its stereochemistry, provides a self-validating synthetic protocol, and explores its critical role in modern drug development and biocatalysis.

Stereochemical Architecture: Thermodynamic Causality of E/Z Isomerism

In cyclohexanecarbaldehyde oxime, the restricted rotation of the C=N double bond generates two distinct geometric isomers: E (entgegen) and Z (zusammen). The formation and equilibrium of these isomers are governed strictly by steric and electronic factors.

According to Cahn-Ingold-Prelog (CIP) priority rules, the bulky cyclohexyl ring and the hydroxyl ( −OH ) group hold the highest priorities on their respective atoms.

• E -Isomer (Major): The cyclohexyl group and the −OH group are positioned on opposite sides of the double bond.

• Z -Isomer (Minor): The cyclohexyl group and the −OH group are on the same side.

The Causality of Isomeric Ratios: The bulky nature of the sp3 -hybridized cyclohexane ring creates severe steric clash with the oxygen atom of the hydroxyl group when they are forced into a syn relationship (the Z -isomer). Consequently, the E -isomer is thermodynamically favored. Standard condensation reactions typically yield an E/Z ratio of approximately 2.3:1, as validated by continuous flow and batch synthesis data[1].

NMR Spectroscopic Differentiation & Causality

The isomers can be precisely quantified and differentiated using 1H and 13C NMR spectroscopy, driven by predictable shielding and deshielding effects[2].

• 1H NMR Deshielding: In the E -isomer, the azomethine proton ( H−C=N ) is spatially syn to the electronegative hydroxyl group. The proximity to the oxygen's lone pairs causes a strong deshielding effect, shifting the proton resonance downfield to 7.32 ppm. Conversely, in the Z -isomer, the proton is anti to the −OH group and resonates upfield at 6.53 ppm.

• 13C NMR Steric Compression: The C1 carbon of the cyclohexane ring in the Z -isomer experiences a γ -gauche steric compression effect due to its proximity to the −OH group, which shields the carbon and shifts its signal upfield (33.9 ppm) compared to the uncompressed E -isomer (38.6 ppm).

Quantitative Analytical Data

The following table summarizes the definitive NMR assignments for isomeric differentiation based on established2 standards[2].

Parameter	E -Isomer (Thermodynamic Major)	Z -Isomer (Sterically Hindered Minor)
1H NMR ( CH=N )	7.32 ppm (d, J = 6.0 Hz)	6.53 ppm (d, J = 7.2 Hz)
13C NMR ( C=N )	156.1 ppm	156.6 ppm
13C NMR ( C1 -cyclohexane)	38.6 ppm	33.9 ppm
Typical Relative Abundance	~70% (2.3 Ratio)	~30% (1.0 Ratio)

Self-Validating Synthesis Protocol

The following protocol details the base-catalyzed condensation of cyclohexanecarbaldehyde with hydroxylamine. The methodology is designed as a self-validating system, incorporating causality for every reagent choice and built-in in-process controls (IPCs)[2].

Step-by-Step Methodology

Step 1: Reagent Preparation & Activation

• Action: Dissolve cyclohexanecarbaldehyde (10 mmol, 1.0 equiv) and hydroxylamine hydrochloride (20 mmol, 2.0 equiv) in anhydrous dichloromethane (DCM, 30 mL).

• Causality: Hydroxylamine is supplied as a hydrochloride salt to prevent explosive decomposition and oxidation. DCM is selected as an aprotic solvent that fully solubilizes the aldehyde while providing a distinct, dense organic phase for the subsequent aqueous workup.

Step 2: Base-Catalyzed Condensation

• Action: Add pyridine (40 mmol, 4.0 equiv) dropwise. Stir the mixture for 24 hours at room temperature (25 °C).

• Causality: Pyridine serves a dual mechanistic purpose. First, it acts as an acid scavenger to deprotonate the hydroxylamine hydrochloride, liberating the nucleophilic free amine. Second, it acts as a mild catalyst for the dehydration of the hemiaminal intermediate. The 24-hour timeline at ambient temperature ensures thermodynamic control, favoring the more stable E -isomer.

• Self-Validation (IPC): Monitor the reaction via GC-MS or TLC (Hexane:EtOAc). The complete disappearance of the aldehyde carbonyl peak validates reaction completion.

Step 3: Quench and Phase Separation

• Action: Quench the reaction with 2.0 M aqueous HCl (30 mL). Extract the aqueous layer with DCM (3 × 30 mL).

• Causality: The acidic quench protonates excess pyridine and unreacted hydroxylamine, rendering them highly water-soluble as chloride salts. The oxime, being largely neutral, remains partitioned in the organic DCM phase. This differential solubility is the core logic of the purification step.

Step 4: Desiccation and Isolation

• Action: Wash the combined organic extracts with brine (50 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

• Causality: Brine reduces the water content in the organic layer via osmotic extraction. Na2​SO4​ irreversibly binds residual microscopic water droplets. Concentration under vacuum yields the pure cyclohexanecarbaldehyde oxime (colorless oil, ~83-93% yield) without requiring harsh thermal distillation, which could trigger unwanted Beckmann rearrangements.

Caption: Workflow for the synthesis and isolation of cyclohexanecarbaldehyde oxime.

Applications in Drug Development & Biocatalysis

Cyclohexanecarbaldehyde oxime is not merely an end-product; it is a critical node in advanced synthetic routing.

Dehydration to Nitriles (Chemical and Enzymatic)

The oxime can be efficiently dehydrated to cyclohexanecarbonitrile. Chemically, this is often achieved under modified Swern oxidation conditions using oxalyl chloride and a catalytic amount of DMSO[2].

In modern green chemistry, this transformation is increasingly performed using Aldoxime dehydratases (Oxds) . As detailed in recent 3[3], recombinant Oxds provide a benign, highly selective alternative to toxic dehydration reagents, allowing for the sustainable synthesis of aliphatic nitriles from oxime mixtures.

Integration into JAK Inhibitors

In the pharmaceutical sector, cyclohexanecarbaldehyde oxime serves as a foundational building block for complex heterocyclic APIs. Notably, it is utilized in the synthesis of imidazopyrrolopyridine derivatives, which act as potent inhibitors of the Janus kinase (JAK) family[4]. As outlined in 4[4], the structural rigidity provided by the cyclohexyl moiety is critical for binding affinity within the JAK/STAT signaling pathway, making the stereocontrolled synthesis of the oxime intermediate a vital step in the drug manufacturing pipeline.

Caption: Downstream transformation of E/Z oxime isomers into active pharmaceutical intermediates.

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• WO2018112382A1 - Imidazopyrrolopyridine as inhibitors of the jak family of kinases - Google Patents. 4

• Aldoxime dehydratases: production, immobilization, and use in multistep processes - PMC (National Institutes of Health). 3

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Toxicity, MSDS, and safety profile of cyclohexanecarbaldehyde oxime

Title: Comprehensive Technical Guide on the Toxicity, Safety Profile, and Synthetic Utility of Cyclohexanecarbaldehyde Oxime

Executive Summary

Cyclohexanecarbaldehyde oxime (CAS: 4715-11-1) is a highly versatile aliphatic aldoxime utilized extensively as a synthetic intermediate in organic chemistry and pharmaceutical development. It serves as a critical building block in the synthesis of nitriles, fragrances, and complex active pharmaceutical ingredients (APIs), including Janus kinase (JAK) inhibitors[1]. While it lacks the severe acute toxicity associated with heavy metal cyanides or highly volatile organic solvents, its handling requires rigorous adherence to safety protocols due to its potential as a dermal and ocular irritant, as well as its reactivity profile under dehydrating conditions[2].

This whitepaper synthesizes the physicochemical properties, toxicological profile, Material Safety Data Sheet (MSDS) guidelines, and field-proven experimental protocols for cyclohexanecarbaldehyde oxime, ensuring that drug development professionals can integrate this compound into their workflows safely and efficiently.

Physicochemical Identity and Quantitative Data

Understanding the baseline physicochemical properties of cyclohexanecarbaldehyde oxime is critical for predicting its behavior in biological systems and organic solvents. The presence of the oxime group (-C=N-OH) imparts hydrogen-bonding capabilities, influencing both its solubility and its interaction with biological membranes.

Table 1: Chemical Identity and Physicochemical Properties

Property	Value / Description
Chemical Name	Cyclohexanecarbaldehyde oxime
Synonyms	Cyclohexanecarboxaldehyde oxime, Cyclohexylaldoxime[3]
CAS Registry Number	4715-11-1[4]
Molecular Formula	C₇H₁₃NO[4]
Molecular Weight	127.18 g/mol [4]
Topological Polar Surface Area (PSA)	32.59 Ų[4]
Partition Coefficient (LogP)	2.02[4]
Appearance	Colorless to pale yellow oil/liquid[5]

Causality Insight: The LogP value of 2.02 indicates moderate lipophilicity. This allows the compound to readily partition into organic solvents during liquid-liquid extraction (e.g., using ethyl acetate or dichloromethane) while also suggesting an ability to cross biological lipid bilayers, which necessitates strict dermal protection during handling.

Toxicological Profile and Mechanism of Action

While specific, large-scale in vivo toxicity studies on cyclohexanecarbaldehyde oxime are limited, its safety profile is extrapolated from the well-documented behavior of aliphatic oximes and structurally related cyclohexyl derivatives[2].

Acute and Chronic Toxicity

Oximes are generally classified as harmful if swallowed, inhaled, or absorbed through the skin. The primary toxicological concern with oximes is their potential to undergo hydrolysis in vivo, releasing hydroxylamine—a known mutagen and methemoglobinemia-inducing agent.

• Dermal and Ocular Hazard: The compound is classified under GHS as causing skin irritation (H315) and serious eye irritation (H319)[2]. Direct contact disrupts the lipid matrix of the stratum corneum, leading to localized erythema.

• Respiratory Hazard: Inhalation of vapors or aerosols may cause respiratory tract irritation (H335)[2].

Environmental Toxicity

Aliphatic oximes can exhibit moderate toxicity to aquatic life. They should not be discharged into municipal wastewater systems, as they can inhibit the microbial flora used in biological wastewater treatment facilities.

Material Safety Data Sheet (MSDS) Core Directives

To ensure a self-validating safety system in the laboratory, the following MSDS protocols must be integrated into standard operating procedures (SOPs).

• Engineering Controls: All manipulations must be performed in a certified chemical fume hood. This is non-negotiable when utilizing the compound in dehydration reactions, which often evolve volatile byproducts (e.g., dimethyl sulfide if using Swern conditions)[5].

• Personal Protective Equipment (PPE): Nitrile gloves (minimum 0.11 mm thickness, replaced immediately upon contamination), splash-proof chemical goggles, and a flame-retardant lab coat.

• Storage Conditions: Store in a cool, dry, and well-ventilated area under an inert atmosphere (Argon or Nitrogen). Moisture ingress can lead to slow hydrolysis of the oxime back to cyclohexanecarbaldehyde and hydroxylamine.

Fig 1. Step-by-step safety and exposure mitigation workflow for handling oxime derivatives.

Experimental Protocols: Synthetic Utility and Dehydration

Cyclohexanecarbaldehyde oxime is frequently utilized to synthesize cyclohexanecarbonitrile. Classical dehydration methods (using POCl₃ or SOCl₂) are highly hazardous, generating corrosive acid gases. Modern, safer alternatives utilize catalytic Swern oxidation conditions[5] or biocatalytic aldoxime dehydratases (Oxds)[6].

Protocol: Dehydration via Catalytic Swern Oxidation

This protocol leverages oxalyl chloride and catalytic dimethyl sulfoxide (DMSO) to achieve dehydration under mild conditions, significantly improving the safety profile of the reaction[5].

Rationale & Causality: We utilize catalytic DMSO rather than stoichiometric amounts to prevent thermal runaway and minimize the generation of malodorous dimethyl sulfide. The addition of triethylamine (Et₃N) acts as an acid scavenger, neutralizing the HCl generated during the activation of oxalyl chloride and driving the equilibrium toward the nitrile[5].

Step-by-Step Methodology:

• Preparation: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar. Purge with Argon.

• Reagent Loading: Dissolve cyclohexanecarbaldehyde oxime (1.0 mmol, ~127 mg) in anhydrous dichloromethane (DCM, 5.0 mL).

• Catalyst Addition: Add DMSO (0.05 mmol, 3.5 µL). Causality: DMSO acts as the catalytic trigger, forming the active Swern intermediate with oxalyl chloride[5].

• Activation: Cool the mixture to 0 °C. Dropwise, add oxalyl chloride (1.5 mmol, 128 µL). Stir for 15 minutes.

• Base Addition: Slowly add triethylamine (3.0 mmol, 418 µL). The solution will likely turn cloudy as triethylammonium chloride precipitates.

• Self-Validation Checkpoint: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes:Ethyl Acetate (4:1) eluent. The disappearance of the oxime spot (lower Rf​ ) and the appearance of the nitrile spot (higher Rf​ ) validates the completion of the dehydration. Do not proceed to quenching until the oxime is fully consumed to prevent mixed-product isolation.

• Quenching & Workup: Quench the reaction with saturated aqueous NaHCO₃ (10 mL). Extract the aqueous layer with DCM (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield cyclohexanecarbonitrile.

Fig 2. Mechanistic pathway of cyclohexanecarbaldehyde oxime dehydration to nitrile.

Regulatory and Disposal Considerations

Unreacted cyclohexanecarbaldehyde oxime and its reaction byproducts must be disposed of in accordance with local environmental regulations.

• Halogenated Waste: If DCM or oxalyl chloride was used in the workflow, the resulting organic waste must be segregated into clearly labeled "Halogenated Organic Waste" containers.

• Aqueous Waste: Aqueous washes containing triethylammonium salts should be neutralized to pH 7 before disposal in designated aqueous waste streams.

References

• Chemsrc: cyclohexanecarboxaldehyde oxime | CAS#:4715-11-1 Source: Chemsrc URL:[Link]

• The Journal of Organic Chemistry: Synthesis of Nitriles from Primary Amides or Aldoximes under Conditions of a Catalytic Swern Oxidation Source: ACS Publications URL:[Link]

• Applied Microbiology and Biotechnology: Aldoxime dehydratases: production, immobilization, and use in multistep processes Source: PMC (PubMed Central) URL:[Link]

• Google Patents:EP1966202B1 - Heteroaryl substituted pyrrolo[2,3-b]pyridines and pyrrolo[2,3-b]pyrimidines as janus kinase inhibitors Source: Google Patents URL

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A Technical Guide to the Solubility Profile of Cyclohexanecarbaldehyde Oxime in Organic Solvents

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the solubility characteristics of cyclohexanecarbaldehyde oxime. Moving beyond a simple data sheet, this document delves into the theoretical principles governing its solubility, presents a predictive profile across a range of common organic solvents, and offers a detailed, field-proven protocol for the empirical determination of its thermodynamic solubility.

Molecular Profile and Physicochemical Drivers of Solubility

Cyclohexanecarbaldehyde oxime, with the molecular formula C₇H₁₃NO, possesses a distinct amphiphilic character that is central to its solubility behavior.[1][2] Its structure comprises a non-polar, lipophilic cyclohexyl ring and a polar aldoxime functional group (-CH=N-OH).[3] This duality dictates its interaction with various solvent environments.

The oxime group is the primary site for polar interactions. It features one hydrogen bond donor (the hydroxyl group) and two hydrogen bond acceptors (the nitrogen and oxygen atoms), enabling strong interactions with protic and polar aprotic solvents.[2] Conversely, the cyclohexane ring provides significant van der Waals surface area, promoting solubility in non-polar, lipophilic media.

Table 1: Key Physicochemical Properties of Cyclohexanecarbaldehyde Oxime

Property	Value	Source
Molecular Formula	C₇H₁₃NO	[1]
Molecular Weight	127.18 g/mol	[1]
XLogP3-AA	2.1	[1][2]
Hydrogen Bond Donors	1	[2]
Hydrogen Bond Acceptors	2	[2]

The XLogP3 value of 2.1 quantitatively reflects this balance, indicating moderate lipophilicity and suggesting that the compound will not be exclusively soluble in either highly polar or completely non-polar solvents.[1][2]

Caption: Structural regions of Cyclohexanecarbaldehyde Oxime.

Theoretical Framework: Predicting Solvent Compatibility

The foundational principle of "like dissolves like" governs the dissolution process.[3] Solubility is achieved when the energy released from new solute-solvent interactions is sufficient to overcome both the solute-solute interactions within the crystal lattice and the solvent-solvent interactions.[4]

• In Polar Protic Solvents (e.g., Ethanol, Methanol): These solvents can act as both hydrogen bond donors and acceptors. Cyclohexanecarbaldehyde oxime is expected to be highly soluble in these solvents due to strong, favorable hydrogen bonding between the solvent's hydroxyl groups and the oxime's -OH and nitrogen lone pair.[5][6]

• In Polar Aprotic Solvents (e.g., Acetone, DMSO): These solvents possess significant dipole moments but lack donor hydrogens. They can accept hydrogen bonds from the oxime's -OH group and engage in strong dipole-dipole interactions. High to moderate solubility is anticipated.

• In Non-Polar Solvents (e.g., Hexane, Toluene): Solubility in these solvents is driven by weaker van der Waals forces (London dispersion forces). The lipophilic cyclohexane ring will promote dissolution, but the highly polar oxime headgroup will resist it. Consequently, solubility is expected to be significantly lower than in polar solvents.[5]

Caption: Principle of "like dissolves like" for the solute.

Predictive Solubility Profile

Based on the theoretical principles discussed, the following table provides a predictive qualitative solubility profile for cyclohexanecarbaldehyde oxime. This serves as a starting point for solvent selection in experimental settings.

Table 2: Predicted Qualitative Solubility in Common Organic Solvents

Solvent Class	Representative Solvent	Key Interaction Type	Predicted Solubility	Rationale
Polar Protic	Ethanol	Hydrogen Bonding	Very High	Strong hydrogen bond donating and accepting capabilities match the oxime group perfectly.
Methanol	Hydrogen Bonding	Very High	Similar to ethanol, highly effective at solvating the polar headgroup.
Polar Aprotic	Acetone	Dipole-Dipole	High	Strong dipole interacts favorably with the polar oxime group.
Dimethyl Sulfoxide (DMSO)	Dipole-Dipole, H-Bond Acceptor	High	Highly polar solvent capable of disrupting the solute's crystal lattice effectively.
Acetonitrile (ACN)	Dipole-Dipole	Moderate	Less polar than DMSO or Acetone, resulting in slightly less favorable interactions.
Halogenated	Dichloromethane (DCM)	Dipole-Dipole	Moderate	Moderate polarity allows for solvation of both parts of the molecule, but less effectively than more polar solvents.
Aromatic	Toluene	van der Waals, π-stacking	Low to Moderate	Primarily interacts with the cyclohexyl ring; the polar oxime group limits solubility.
Non-Polar	Hexane	van der Waals	Low / Insoluble	Interactions are limited to weak dispersion forces with the cyclohexyl ring, insufficient to overcome the energy of the crystal lattice.

Standard Protocol for Quantitative Solubility Determination

To move from prediction to precise quantification, a robust experimental method is required. The equilibrium shake-flask method is the gold standard for determining thermodynamic solubility.[3][7] The following protocol is a self-validating system designed for accuracy and reproducibility.

Principle

An excess of the solid compound is agitated in the solvent of interest for a sufficient period to ensure that equilibrium between the dissolved and undissolved solute is reached, creating a saturated solution. After separation of the excess solid, the concentration of the solute in the clear supernatant is measured analytically, typically by High-Performance Liquid Chromatography (HPLC).[3]

Experimental Protocol

1. Preparation: a. Add an excess amount of crystalline cyclohexanecarbaldehyde oxime to a series of glass vials (e.g., 10 mg per 1 mL of solvent). Rationale: Ensuring an excess of solid is critical for achieving saturation. b. Pipette a precise volume of the desired organic solvent into each vial. c. Tightly cap the vials to prevent solvent evaporation.

2. Equilibration: a. Place the vials in a shaker or rotator set to a constant temperature (e.g., 25 °C). b. Agitate the suspensions for a minimum of 24 hours. A 48-hour period is recommended to ensure equilibrium is fully established, especially for poorly soluble compounds. Rationale: Kinetic factors can delay reaching thermodynamic equilibrium; sufficient time is paramount.

3. Phase Separation: a. Remove vials from the shaker and allow them to stand for at least 1 hour for large particles to settle. b. To remove all undissolved solids, centrifuge the vials at high speed (e.g., 14,000 rpm for 15 minutes). Rationale: This step is crucial. Any suspended particulate matter in the analyzed aliquot will falsely elevate the measured solubility. c. Alternatively, filter the supernatant through a solvent-compatible 0.22 µm syringe filter (e.g., PTFE).

4. Sample Preparation and Quantification: a. Carefully withdraw a known volume of the clear supernatant from the top layer, avoiding any solid pellet at the bottom. b. Perform a precise serial dilution of the supernatant with the same solvent to bring the concentration within the linear range of the analytical instrument. Rationale: Accurate dilution is essential for accurate back-calculation of the original concentration. c. Prepare a multi-point calibration curve using standards of cyclohexanecarbaldehyde oxime of known concentrations. d. Analyze the diluted samples and calibration standards via a validated HPLC-UV method.

5. Calculation: a. Determine the concentration of the diluted sample from the calibration curve. b. Calculate the original concentration in the saturated solution by multiplying by the dilution factor. c. Express the final solubility in desired units (e.g., mg/mL, µg/mL, or mol/L).

Caption: Experimental workflow for solubility determination.

Conclusion

Cyclohexanecarbaldehyde oxime exhibits a solubility profile dominated by its amphiphilic structure. It is predicted to be highly soluble in polar organic solvents, particularly those with hydrogen-bonding capabilities, while showing limited solubility in non-polar media. This predictive understanding, grounded in fundamental chemical principles, provides a strong basis for rational solvent selection. For applications demanding high precision, such as in pharmaceutical development or process chemistry, the detailed shake-flask protocol provided herein offers a robust and reliable method for obtaining accurate quantitative solubility data.

References

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The Mechanism and Optimization of Cyclohexanecarboxaldehyde Oximation: A Technical Guide

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper

Executive Summary

The oximation of cyclohexanecarboxaldehyde is a fundamental transformation in synthetic organic chemistry, widely utilized in drug development for generating stable oxime linkages, click-chemistry intermediates, and precursors for nitriles or amines. As a Senior Application Scientist, I have structured this whitepaper to move beyond basic synthetic recipes. Here, we deconstruct the causality behind the reaction kinetics, the critical dependency on pH, and provide a self-validating experimental protocol designed for high-yield, reproducible synthesis.

Mechanistic Foundations of Oximation

The synthesis of cyclohexanecarboxaldehyde oxime operates via a classic nucleophilic addition-elimination pathway 1. The reaction is driven by the interaction between the electrophilic carbonyl carbon of the aldehyde and the nucleophilic nitrogen of hydroxylamine.

The mechanism proceeds in two distinct kinetic steps:

• Nucleophilic Attack: The unprotonated hydroxylamine nitrogen attacks the carbonyl carbon, breaking the π-bond to form a tetrahedral carbinolamine intermediate.

• Acid-Catalyzed Dehydration: The hydroxyl group of the carbinolamine is protonated, converting it into a superior leaving group ( H2​O ). Subsequent elimination yields the carbon-nitrogen double bond (C=N) characteristic of the oxime 2.

Fig 1. Nucleophilic addition-elimination mechanism of cyclohexanecarboxaldehyde oximation.

Kinetic Causality: The pH-Rate Profile

A common pitfall in oximation scale-up is the mismanagement of reaction pH. The kinetics of this transformation do not scale linearly with acid or base concentration; instead, they follow a highly specific bell-shaped pH-rate profile, a phenomenon originally elucidated by W.P. Jencks 3.

The causality behind this bell-shaped curve lies in the opposing requirements of the two mechanistic steps:

• At Low pH (< 3): The reaction environment is highly acidic. Hydroxylamine ( pKa​≈5.9 ) becomes heavily protonated to form the hydroxylammonium ion ( NH3​OH+ ). This neutralizes its lone pair, stripping it of its nucleophilicity and halting the initial addition step 4.

• At High pH (> 6): While the nucleophile is readily available, the lack of ambient protons prevents the protonation of the carbinolamine hydroxyl group. Without protonation, water cannot be eliminated, making dehydration the rate-limiting bottleneck.

• The Optimal Window (pH 4.0 - 5.0): This mildly acidic buffer zone perfectly balances the availability of the unprotonated nucleophile with sufficient proton concentration to catalyze the dehydration step 3.

Fig 2. Causality of pH dependence in oximation kinetics based on Jencks' model.

Self-Validating Experimental Protocol

A protocol is only as robust as its built-in controls. To synthesize cyclohexanecarboxaldehyde oxime with high purity (>95%), we employ a self-validating loop that dynamically controls pH while ensuring complete conversion 5.

Step-by-Step Methodology

• Buffer Generation & Reagent Prep:

  • Action: Dissolve 1.5 equivalents of hydroxylamine hydrochloride ( NH2​OH⋅HCl ) and 1.5 equivalents of sodium acetate ( NaOAc ) in a 1:1 mixture of Ethanol/Water.

  • Causality: NH2​OH⋅HCl is stable but unreactive. NaOAc acts as a proton sink, simultaneously liberating free hydroxylamine and buffering the system to the optimal pH of ~4.5.

  • Validation Check: Measure the pH of the solution prior to proceeding. It must read between 4.0 and 5.0.

• Electrophile Introduction:

  • Action: Cool the solution to 0°C. Add 1.0 equivalent of cyclohexanecarboxaldehyde dropwise over 15 minutes.

  • Causality: The initial nucleophilic addition is exothermic. Dropwise addition at 0°C prevents localized heating, mitigating aldol condensation side-reactions.

• Reaction Propagation:

  • Action: Remove the ice bath and allow the reaction to stir at 20°C for 2 hours.

  • Causality: Warming to room temperature provides the necessary activation energy to drive the acid-catalyzed dehydration of the carbinolamine intermediate.

• In-Process Control (IPC):

  • Action: Sample the reaction mixture and analyze via TLC (Hexanes:EtOAc 4:1) or GC-MS.

  • Validation Check: The system validates completion when the aldehyde peak (e.g., C=O stretch at 1720 cm−1 in IR, or specific GC retention time) is completely depleted. Do not proceed to workup until starting material is absent [[5]]().

• Isolation & Workup:

  • Action: Concentrate the ethanol in vacuo. Extract the aqueous residue with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and evaporate the solvent.

  • Causality: Biphasic extraction isolates the organic oxime (which exists as a mixture of E and Z geometric isomers due to the steric bulk of the cyclohexane ring) from the aqueous salts ( NaCl , unreacted NH2​OH ).

Fig 3. Self-validating experimental workflow for cyclohexanecarboxaldehyde oxime synthesis.

Quantitative Data Summary

The following table summarizes the optimized quantitative parameters and expected yields for the oximation of cyclohexanecarboxaldehyde, grounded in established kinetic and synthetic studies 1 [[5]]().

Reaction Parameter	Optimized Condition	Mechanistic Rationale
Optimal pH	4.0 - 5.0	Balances nucleophile availability and acid-catalyzed dehydration.
Temperature	0°C (Addition) → 20°C	Controls exotherm during addition; provides energy for elimination.
Solvent System	EtOH / H2​O (1:1)	Solubilizes both the organic aldehyde and aqueous buffering salts.
Stoichiometry	1.0 eq Aldehyde : 1.5 eq NH2​OH	Excess nucleophile drives the equilibrium forward to completion.
Typical Yield	85% - 95%	High efficiency due to irreversible dehydration under optimal pH.
Isomeric Ratio	Mixture (E and Z)	Steric bulk of the cyclohexane ring influences the transition state.

References

• Source: smolecule.
• Source: PMC - nih.
• A Simplified Overall Kinetic Model for Cyclohexanone Oximation by Hydroxylamine Salt Source: Industrial & Engineering Chemistry Research - ACS Publications URL
• Synthesis of Nitriles from Primary Amides or Aldoximes under Conditions of a Catalytic Swern Oxidation Source: The Journal of Organic Chemistry - ACS Publications URL
• Hydrolytic Stability of Hydrazones and Oximes Source: SciSpace URL

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Protocols & Analytical Methods

Protocol for synthesizing cyclohexanecarbaldehyde oxime from cyclohexanecarboxaldehyde

Mechanistic Rationale & Causality in Experimental Design

The conversion of cyclohexanecarboxaldehyde to cyclohexanecarbaldehyde oxime is a fundamental nucleophilic addition-elimination reaction. While the overall transformation is straightforward, achieving high yields and pure isomeric profiles requires precise control over the reaction microenvironment—specifically regarding reagent selection, pH buffering, and thermodynamic control.

Causality Behind Reagent Selection

• The Nucleophile Source: Free hydroxylamine ( NH2​OH ) is highly reactive, prone to rapid auto-oxidation, and potentially explosive. Therefore, it is universally supplied as a bench-stable hydrochloride salt ( NH2​OH⋅HCl ).

• The Role of the Base: To render the nitrogen lone pair nucleophilic, the hydrochloride salt must be neutralized. A base (such as pyridine or sodium acetate) is introduced to deprotonate the ammonium salt ( NH3+​OH⇌NH2​OH+H+ ).

• The "Goldilocks" pH Zone: The reaction is strictly pH-dependent. If the environment is too basic, the carbonyl oxygen of the cyclohexanecarboxaldehyde is not protonated, drastically reducing the electrophilicity of the carbonyl carbon. If the environment is too acidic (pH < 3), the hydroxylamine remains protonated and non-nucleophilic. The addition of pyridine or sodium acetate acts as an in situ buffer, maintaining the optimal pH of 4–5 required to accelerate the formation of the hemiaminal intermediate and its subsequent acid-catalyzed dehydration into the stable C=N-OH bond, as detailed in the [1].

Reaction Workflow & Mechanistic Pathway

The following diagram illustrates the logical progression of the synthesis, highlighting the critical intermediate phases and the thermodynamic driving forces behind the oxime bond formation.

Logical workflow and mechanistic pathway for the synthesis of cyclohexanecarbaldehyde oxime.

Quantitative Reaction Parameters

To ensure reproducibility, the following table summarizes the optimized stoichiometric ratios required for a standard 10 mmol scale synthesis.

Reagent / Material	Molecular Weight ( g/mol )	Equivalents	Amount Required	Function in Reaction
Cyclohexanecarboxaldehyde	112.17	1.0	10.0 mmol (1.12 g)	Electrophilic substrate
Hydroxylamine hydrochloride	69.49	2.0	20.0 mmol (1.39 g)	Nucleophile precursor
Pyridine	79.10	4.0	40.0 mmol (3.16 g / 3.22 mL)	Base / Buffer / Catalyst
Dichloromethane (DCM)	84.93	N/A	30.0 mL	Aprotic solvent

Self-Validating Experimental Protocol

This protocol is adapted from the validated methodology published in The Journal of Organic Chemistry regarding the [2], optimized here specifically for the isolation of the intermediate aldoxime. The procedure is designed as a self-validating system, ensuring the operator can confirm the success of each phase in real-time.

Phase 1: Reagent Activation and Coupling

• Preparation: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add cyclohexanecarboxaldehyde (10 mmol, 1.12 g) and hydroxylamine hydrochloride (20 mmol, 1.39 g).

• Solvation: Suspend the mixture in anhydrous dichloromethane (30 mL). Validation Check: The hydroxylamine salt will remain largely insoluble at this stage.

• Base Addition: Dropwise, add pyridine (40 mmol, 3.22 mL) to the stirring suspension at room temperature. Validation Check: Observe a mild exotherm and the gradual dissolution of the NH2​OH⋅HCl salt as it is neutralized into the soluble free amine.

• Reaction Propagation: Cap the flask and allow the mixture to stir vigorously for 24 hours at room temperature.

• In-Process Monitoring: After 12 hours, spot the reaction mixture on a silica TLC plate (Eluent: 80:20 Hexanes/Ethyl Acetate). Validation Check: The starting aldehyde (higher Rf​ , UV active/stains with KMnO4​ ) should be completely consumed, replaced by a lower Rf​ spot corresponding to the polar oxime product.

Phase 2: Quenching and Chemoselective Workup

The workup is specifically designed to exploit the acid-base properties of the reagents, ensuring a highly pure product without the need for column chromatography.

• Quenching: Add 30 mL of aqueous Hydrochloric Acid (2.0 M) to the reaction mixture.

  • Causality: This step is critical. It protonates the excess pyridine, converting it into water-soluble pyridinium chloride, effectively stripping it from the organic phase.

• Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with additional dichloromethane (3 × 30 mL).

• Washing: Combine the organic extracts and wash with 50 mL of saturated aqueous sodium chloride (brine). Validation Check: The organic layer should no longer possess the distinct, pungent odor of pyridine.

• Drying & Isolation: Dry the organic layer over anhydrous Na2​SO4​ . Filter the drying agent and concentrate the filtrate in vacuo using a rotary evaporator.

Expected Quantitative Outcomes & Characterization

Cyclohexanecarbaldehyde oxime forms as a mixture of geometric isomers (E and Z, or trans and cis relative to the carbon-nitrogen double bond). The steric bulk of the cyclohexane ring typically favors the E-isomer.

Parameter	Expected Outcome / Data	Diagnostic Significance
Physical State	Colorless oil to low-melting solid	Confirms removal of pyridine and salts.
Isolated Yield	80% – 85%	Validates the efficiency of the equilibrium shift.
Isomeric Ratio (E:Z)	~ 2.3 : 1	Dictated by the steric hindrance of the cyclohexyl group.
1 H NMR (Major Isomer)	δ 7.32 (d, J = 6.0 Hz, 1H, H –CH=N)	Confirms the E-oxime methine proton.
1 H NMR (Minor Isomer)	δ 6.53 (d, J = 7.2 Hz, 1H, H –CH=N)	Confirms the Z-oxime methine proton.
1 H NMR (Hydroxyl)	δ 8.94 (br s, 1H, H–OH )	Validates the presence of the oxime N-OH group.

Note: The disappearance of the highly deshielded aldehyde proton signal (typically around δ 9.6 ppm) in the 1 H NMR spectrum is the definitive self-validation metric confirming complete conversion.

References

• Synthesis of Nitriles from Primary Amides or Aldoximes under Conditions of a Catalytic Swern Oxidation The Journal of Organic Chemistry (ACS Publications) URL:[Link] [2]

Application Notes and Protocols: Catalytic Hydrogenation of Cyclohexanecarbaldehyde Oxime to Cyclohexylmethylamine

Introduction

Cyclohexylmethylamine and its derivatives are crucial building blocks in the synthesis of a wide array of fine chemicals, pharmaceuticals, and agrochemicals. The catalytic hydrogenation of cyclohexanecarbaldehyde oxime presents a direct and efficient pathway to this valuable primary amine. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the theoretical and practical aspects of this transformation. We will delve into the underlying principles, provide detailed experimental protocols, and offer insights into process optimization and safety.

The reduction of oximes to their corresponding primary amines is a fundamental transformation in organic synthesis.[1][2][3] Catalytic hydrogenation stands out as a preferred method due to its high efficiency, atom economy, and the use of a benign reducing agent—hydrogen gas.[2][3][4] This guide will primarily focus on the use of heterogeneous catalysts, such as Raney® Nickel and platinum-group metals (PGMs), which are widely employed in industrial and laboratory settings for their high activity and recyclability.[5][6][7]

Reaction Mechanism and Catalyst Selection

The catalytic hydrogenation of an oxime to a primary amine involves the addition of two molecules of hydrogen across the carbon-nitrogen double bond and the nitrogen-oxygen single bond. The reaction typically proceeds through a hydroxylamine intermediate.

dot digraph "Reaction_Mechanism" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=none, fontname="Arial", fontsize=12, fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} dot

Caption: Generalized reaction pathway for the hydrogenation of an oxime.

The choice of catalyst is paramount for achieving high yield and selectivity.

• Raney® Nickel: This is a cost-effective and highly active catalyst for the hydrogenation of various functional groups, including oximes.[6][7] It is particularly effective for this transformation and is often the catalyst of choice in industrial applications.[5][8] However, it is pyrophoric when dry and must be handled with care.[6]

• Platinum and Palladium: Platinum-based catalysts, such as platinum(IV) oxide (PtO₂) or platinum on carbon (Pt/C), are also highly effective for oxime reduction.[5][9] Palladium on carbon (Pd/C) can also be used, although it sometimes shows a higher tendency for N-O bond cleavage at an earlier stage.[5]

• Rhodium: While rhodium catalysts are also active, they are often employed for more specialized applications, such as asymmetric hydrogenations.[10][11][12]

For the synthesis of cyclohexylmethylamine, Raney® Nickel often provides an excellent balance of reactivity, selectivity, and cost-effectiveness.

Experimental Protocols

Safety Precautions:

Hydrogenation reactions are inherently hazardous due to the use of flammable hydrogen gas and potentially pyrophoric catalysts.[13][14] All procedures must be conducted in a certified chemical fume hood with appropriate safety measures in place, including the use of a blast shield.[15] Ensure all equipment is properly grounded to prevent static discharge.[16] Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

Protocol 1: Hydrogenation using Raney® Nickel

This protocol outlines a general procedure for the hydrogenation of cyclohexanecarbaldehyde oxime using Raney® Nickel at moderate pressure.

Materials:

• Cyclohexanecarbaldehyde oxime

• Raney® Nickel (50% slurry in water)

• Methanol or Ethanol (solvent)

• Hydrogen gas (high purity)

• Nitrogen gas (inert)

• High-pressure hydrogenation reactor (e.g., Parr shaker or autoclave)

• Filter aid (e.g., Celite®)

Procedure:

• Reactor Preparation: Ensure the high-pressure reactor is clean, dry, and free from any contaminants.[14][17] Inspect all fittings and seals for integrity.

• Catalyst Handling: Under a nitrogen atmosphere, carefully weigh the desired amount of Raney® Nickel slurry. A typical catalyst loading is 5-10% by weight relative to the oxime. Wash the catalyst with the reaction solvent (methanol or ethanol) to remove the water. Caution: Raney® Nickel is pyrophoric when dry.[6] Always keep the catalyst wet with a solvent.[14][16]

• Charging the Reactor: In the reactor, dissolve cyclohexanecarbaldehyde oxime in the chosen solvent (e.g., methanol). Add the washed Raney® Nickel catalyst to the solution. The total volume of the reaction mixture should not exceed two-thirds of the reactor's capacity.[17]

• Inerting the System: Seal the reactor and purge the system with nitrogen gas at least three times to remove all oxygen.[13][16][17] This is a critical step to prevent the formation of an explosive hydrogen-air mixture.[14]

• Pressurizing with Hydrogen: After successful inerting, introduce hydrogen gas to the desired pressure (typically 50-100 psi).

• Reaction: Begin agitation and heat the reactor to the desired temperature (e.g., 40-60 °C). Monitor the reaction progress by observing the hydrogen uptake. The reaction is typically complete when hydrogen consumption ceases.

• Work-up:

  • Cool the reactor to room temperature.

  • Carefully vent the excess hydrogen.

  • Purge the reactor with nitrogen three times to remove any residual hydrogen.[17]

  • Under a nitrogen atmosphere, carefully filter the reaction mixture through a pad of filter aid (Celite®) to remove the catalyst. Caution: The used catalyst can be pyrophoric.[13][14] Immediately quench the catalyst on the filter paper with water to prevent ignition.[13]

  • Remove the solvent from the filtrate under reduced pressure to obtain the crude cyclohexylmethylamine.

dot digraph "Hydrogenation_Workflow" { graph [rankdir="TB", splines=ortho, nodesep=0.4]; node [shape=box, style="rounded,filled", fillcolor="#FFFFFF", fontcolor="#202124", fontname="Arial", fontsize=12]; edge [color="#5F6368", fontname="Arial", fontsize=10];

} dot

Caption: Step-by-step experimental workflow for catalytic hydrogenation.

Data Presentation and Analysis

The progress and outcome of the reaction should be monitored and analyzed using appropriate analytical techniques.

Parameter	Typical Range	Analytical Method
Yield	>90%	Gravimetric analysis after purification
Purity	>98%	Gas Chromatography (GC), HPLC[18][19][20]
Identity Confirmation	Conforms to structure	¹H NMR, ¹³C NMR, Mass Spectrometry

Purification

The crude cyclohexylmethylamine can be purified by vacuum distillation.[21] For smaller scales or to remove polar impurities, acid-base extraction can be an effective method.[21]

Protocol 2: Purification by Acid-Base Extraction

• Dissolve the crude amine in a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Extract the organic solution with an aqueous solution of a mild acid (e.g., 1 M HCl). The amine will be protonated and move into the aqueous layer.

• Separate the aqueous layer and wash it with the organic solvent to remove any non-basic impurities.

• Basify the aqueous layer with a strong base (e.g., NaOH) to deprotonate the amine.

• Extract the free amine back into an organic solvent.

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure to yield the purified cyclohexylmethylamine.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Incomplete Reaction	Inactive catalyst, insufficient hydrogen pressure, or low temperature.	Use fresh catalyst, increase hydrogen pressure, or raise the reaction temperature.
Low Yield	Catalyst poisoning, side reactions, or product loss during work-up.	Ensure high purity of starting materials and solvents. Optimize work-up procedure.
Formation of Side Products	Over-reduction or side reactions.	Optimize reaction time and temperature. Consider a more selective catalyst.

Conclusion

The catalytic hydrogenation of cyclohexanecarbaldehyde oxime is a robust and efficient method for the synthesis of cyclohexylmethylamine. By carefully selecting the catalyst and reaction conditions, and by adhering to strict safety protocols, high yields of the desired product can be reliably obtained. The protocols and insights provided in this application note serve as a valuable resource for researchers and professionals in the field of chemical synthesis and drug development.

References

• A Complete Safety and Operation Guide for High-Pressure Catalytic Hydrogenation Reactors. (n.d.).
• Hydrogenation Reaction Safety In The Chemical Industry. (2025, October 11).
• Huang, K., Li, S., Chang, M., & Zhang, X. (2013).
• Hydrogenation SOP. (n.d.).
• Hazards associated with laboratory scale hydrogenations. (n.d.). ACS Chemical Health & Safety.
• Huang, K., Li, S., Chang, M., & Zhang, X. (2013).
• Technical Support Center: Purification of Methylbenzyl(cyclohexylmethyl)amine. (n.d.). Benchchem.
• Heterogeneous Catalysis as an Efficient Tool for Selective Hydrogenation of Oximes to Amines and Hydroxylamines. (2022). MDPI.
• Safety Guidelines for Hydrogenation Reactions. (2012, March 6). University of Pittsburgh.
• Raney Nickel Catalyst (Active). (n.d.). Vineeth Chemicals.
• Huang, K., Li, S., Chang, M., & Zhang, X. (2013). Rhodium-Catalyzed Enantioselective Hydrogenation of Oxime Acetates.
• Rhodium‐catalyzed homogeneous (asymmetric) hydrogenation of β‐oxime esters. (n.d.). ResearchGate.
• Monoterpenoid oximes hydrogenation over platinum catalysts. (2020, February 13). Åbo Akademi University.
• Reduction of ketoximes to amines by catalytic transfer hydrogenation using Raney Nickel and 2-propanol as hydrogen donor. (n.d.). UTC Scholar.
• Monoterpenoid Oximes Hydrogenation Over Platinum Catalysts. (2020, February 13).
• Huang, K., Li, S., Chang, M., & Zhang, X. (2013).
• Catalytic Hydrogenation over Platinum Metals. (n.d.).
• Separation of (Cyclohexylmethyl)cyclohexylamine on Newcrom R1 HPLC column. (n.d.).
• Platinum‐catalyzed heterogeneous oxime hydrogenation. (n.d.).
• Application Note: HPLC Analysis of 2-Amino-N-cyclohexyl-N-methylbenzylamine. (n.d.). Benchchem.
• Synthesis method for continuously producing N,N-dimethyl cyclohexyl amine. (n.d.).
• Purification of cyclohexylamine. (n.d.). US3347920A.
• An overview towards the production of cyclohexylamine. (n.d.).
• Application Notes and Protocols: Scale-up Synthesis of 2-(Methylamino)cyclohexanone hydrochloride. (n.d.). Benchchem.
• n,n-dimethylcyclohexylmethylamine. (n.d.). Organic Syntheses Procedure.
• Cyclohexanone oxime. (n.d.). Wikipedia.
• Sustainable Synthesis of Oximes, Hydrazones, and Thiosemicarbazones under Mild Organocatalyzed Reaction Conditions. (2016). The Journal of Organic Chemistry.
• Nickel-catalysed asymmetric hydrogen
• CYCLOHEXYLAMINE. (n.d.). Ataman Kimya.
• Raney nickel. (n.d.). Wikipedia.
• Comparative Guide to the Cross-Validation of Analytical Methods for 2-(Methylamino)cyclohexanone hydrochloride. (n.d.). Benchchem.
• Syntheses and analytical characterizations of N-alkyl-arylcyclohexylamines. (n.d.).
• Kinetic and analytic investigations on the formation of N-nitroso-N-methyl-N-cyclohexylamine from bromhexine and nitrite. (n.d.). PubMed.
• Heterogeneous Catalysis for Selective Hydrogenation of Oximes. (2022). Encyclopedia.pub.
• Method for producing cyclohexanecarbonitrile. (n.d.).
• Cyclohexanemethylamine. (n.d.). LookChem.
• Cyclohexanone-oxime derivatives, method for their preparation as well as method for their further processing into cyclohexanone- and cyclohexylamine derivatives. (n.d.).
• Cyclohexanone Oxime Synthesis Guide. (n.d.). Scribd.
• Preparative Synthesis of Cyclohexanone Oxime Esters. (n.d.).
• Clean Beckmann rearrangement of cyclohexanone oxime in caprolactam-based Br??nsted acidic ionic liquids. (n.d.).
• Cyclohexylmethylamine. (n.d.). CymitQuimica.
• (n.d.). Organic Syntheses Procedure.
• Synthesis of Oximes from the Corresponding of Organic Carbonyl Compounds with NH2OH.HCl and Oxalic Acid. (n.d.). Oriental Journal of Chemistry.
• Efficient hydrogenation of Nitrocyclohexane to cyclohexanone oxime over CuFeAl-Layered Double Hydroxide: The promoting role of FeOx. (n.d.).

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• 16. Hydrogenation Reaction Safety In The Chemical Industry [industrialsafetytips.in]
• 17. njhjchem.com [njhjchem.com]
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• 21. pdf.benchchem.com [pdf.benchchem.com]

Beckmann rearrangement conditions for cyclohexanecarbaldehyde oxime

An Application Guide to the Beckmann Rearrangement of Cyclohexanecarbaldehyde Oxime: Conditions for the Selective Synthesis of N-Cyclohexylformamide

Introduction

The Beckmann rearrangement, a cornerstone of organic synthesis since its discovery by Ernst Otto Beckmann in 1886, provides a powerful method for the transformation of oximes into amides.[1] Its most prominent industrial application is the synthesis of ε-caprolactam from cyclohexanone oxime, the monomer precursor to Nylon 6.[2][3] While the rearrangement of ketoximes is well-established, the reaction of aldoximes, such as cyclohexanecarbaldehyde oxime, presents a more complex synthetic challenge. The reaction can proceed via two distinct pathways: the desired rearrangement to a primary amide (N-cyclohexylformamide) or a competing dehydration/fragmentation reaction to yield a nitrile (cyclohexanecarbonitrile).[4][5]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on navigating the reaction conditions of the Beckmann rearrangement for cyclohexanecarbaldehyde oxime. We will explore the mechanistic dichotomy, detail multiple experimental protocols using both classical and modern reagents, and offer insights into controlling the reaction's selectivity to favor the synthesis of N-cyclohexylformamide, a valuable synthetic intermediate.[6]

Part 1: Mechanistic Principles and Selectivity Control

The outcome of the Beckmann rearrangement is dictated by the stereochemistry of the oxime and the migratory aptitude of the substituents attached to the oxime carbon. The reaction proceeds via an anti-periplanar migration of the group opposite to the hydroxyl leaving group.[2][7]

In the case of cyclohexanecarbaldehyde oxime, two geometric isomers, (E) and (Z), can exist. Under acidic conditions, these isomers can interconvert, potentially leading to a mixture of products.[8]

• Pathway A (Desired): Cyclohexyl Group Migration. If the cyclohexyl group is anti to the hydroxyl group, it will migrate to the electron-deficient nitrogen upon activation. Subsequent hydrolysis of the resulting nitrilium ion yields the target primary amide, N-cyclohexylformamide .

• Pathway B (Side Reaction): Hydride Migration. If the hydrogen atom is anti to the hydroxyl group, a hydride shift will occur. The resulting intermediate readily loses a proton to form the nitrile byproduct, cyclohexanecarbonitrile .[4]

The general migratory aptitude follows the order: Tertiary Alkyl > Secondary Alkyl, Aryl > Primary Alkyl > Hydrogen.[3] Since the cyclohexyl group (secondary alkyl) has a higher intrinsic migratory aptitude than a hydride, the formation of N-cyclohexylformamide is thermodynamically favored. However, reaction kinetics and the stereochemical orientation of the leaving group are the decisive factors. The choice of catalyst and reaction conditions is therefore critical to control the reaction pathway.

Below is a diagram illustrating the general mechanism and the competing pathways for cyclohexanecarbaldehyde oxime.

Sources

• 1. organicreactions.org [organicreactions.org]
• 2. adichemistry.com [adichemistry.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. byjus.com [byjus.com]
• 6. lookchem.com [lookchem.com]
• 7. Beckmann rearrangement - Wikipedia [en.wikipedia.org]
• 8. Beckmann Rearrangement - Chemistry Steps [chemistrysteps.com]

Application Note: Reduction of Cyclohexanecarbaldehyde Oxime to Cyclohexylmethylamine using Lithium Aluminum Hydride (LAH)

Introduction & Strategic Rationale

Primary amines, such as cyclohexylmethylamine, serve as critical pharmacophores and versatile synthetic building blocks in drug discovery and development. While various reductive amination or catalytic hydrogenation strategies exist, the stoichiometric reduction of oximes using Lithium Aluminum Hydride (LiAlH₄ or LAH) remains one of the most definitive and robust methodologies for bench-scale and pilot syntheses.

The foundational methodology for the reduction of oximes to primary amines using LAH was established by [1]. This application note details the mechanistic causality, optimized protocols, and self-validating workup procedures required to efficiently reduce cyclohexanecarbaldehyde oxime to cyclohexylmethylamine while avoiding common pitfalls such as intractable emulsions or unwanted side reactions.

Mechanistic Insights and Causality

The transformation of an oxime to a primary amine via LAH is not a simple, single-step hydride transfer; it is a multi-stage cascade that demands strict stoichiometric and thermodynamic control.

• Nucleophilic Attack & Hydrogen Evolution: LAH is a powerful nucleophilic hydride donor. The reaction initiates with the oxime hydroxyl group reacting with LAH, evolving hydrogen gas and forming an intermediate aluminate complex.

• Deoxygenation and Imine Formation: A hydride ( H− ) attacks the electrophilic carbon of the oxime ( >C=N−O−AlLn​ ). Subsequent elimination of the aluminate species (acting as a leaving group) cleaves the N–O bond, effectively removing the oxygen atom and generating a highly reactive transient imine ( >C=NH ).

• Final Reduction: The transient imine is immediately reduced by another equivalent of hydride to yield the primary amine salt, which is liberated upon aqueous workup.

The Causality of Solvent Selection: The reaction must be conducted in strictly anhydrous ethereal solvents. Ethers coordinate the lithium ion, enhancing the nucleophilicity of the aluminohydride complex. Crucially, the choice of solvent dictates the reaction pathway. For instance, as demonstrated by [2], utilizing hexamethylphosphoramide (HMPA) as a solvent completely diverts the LAH reduction of oximes away from amines, leading instead to the reductive hydrolysis back to ketones. Therefore, Tetrahydrofuran (THF) is the preferred solvent. Its boiling point (65 °C) provides the necessary thermal energy during reflux to drive the final imine reduction to completion, minimizing the formation of secondary amine byproducts that can occur via rearrangement at lower temperatures.

Quantitative Data & Optimization Parameters

To ensure high yields and chemoselectivity, the reaction parameters must be tightly controlled. The table below summarizes the causality behind the optimized conditions.

Table 1: Reaction Optimization and Stoichiometric Parameters

Parameter	Sub-optimal Condition	Optimized Condition	Mechanistic Rationale
Solvent	Diethyl Ether (b.p. 35 °C)	Tetrahydrofuran (b.p. 65 °C)	Higher reflux temperature in THF provides the activation energy necessary to drive the reduction of the intermediate imine to the primary amine.
LAH Equivalents	1.0 - 1.5 eq.	2.5 - 3.0 eq.	The reduction cascade consumes multiple hydrides. Excess LAH compensates for the initial protonation by the oxime hydroxyl group and any adventitious moisture.
Addition Rate	Bolus addition	Dropwise (over 30 min)	Controls the highly exothermic reaction and manages the rapid evolution of hydrogen gas, preventing thermal runaway.
Quenching Method	Standard Aqueous Quench	Fieser Method (H₂O / NaOH / H₂O)	Prevents the formation of intractable aluminum hydroxide emulsions. Generates a granular, easily filterable aluminate salt.

Experimental Protocol: A Self-Validating System

A classic failure point in LAH reductions is the aqueous quench, which frequently generates a thick, unfilterable gelatinous emulsion of aluminum hydroxides, trapping the product. This protocol utilizes the Fieser method , a self-validating quenching technique. The system validates itself visually: the successful formation of a crisp, white, granular precipitate confirms that the aluminum salts have been properly sequestered, ensuring high recovery of the amine.

Materials:

• Cyclohexanecarbaldehyde oxime: 10.0 mmol (1.27 g)

• Lithium Aluminum Hydride (LAH): 25.0 mmol (0.95 g, 2.5 eq.)

• Anhydrous Tetrahydrofuran (THF): 40 mL

• 15% (w/v) Aqueous NaOH solution

• Distilled Water

Step-by-Step Methodology:

• Inert Preparation: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and addition funnel. Flush the system thoroughly with inert gas (N₂ or Ar) to prevent pyrophoric hazards.

• LAH Suspension: Add anhydrous THF (20 mL) to the flask. Carefully add the LAH powder (0.95 g) in small portions. Cool the suspension to 0 °C using an ice bath.

• Oxime Addition: Dissolve cyclohexanecarbaldehyde oxime (1.27 g) in anhydrous THF (20 mL) and transfer to the addition funnel. Add the oxime solution dropwise over 30 minutes. Observation: Vigorous bubbling will occur as hydrogen gas is evolved.

• Reflux: Once the addition is complete and gas evolution subsides, remove the ice bath. Heat the reaction mixture to a gentle reflux (65 °C) for 4 to 6 hours. Monitor the disappearance of the starting material via TLC (Hexanes/EtOAc).

• The Fieser Quench (Critical Step): Cool the reaction mixture back to 0 °C. Dilute with an additional 20 mL of THF to reduce viscosity. Vigorously stir and sequentially add the following strictly based on the mass of LAH ( n=0.95 g):

  • n mL of H₂O: Add 0.95 mL of distilled H₂O dropwise. Wait for H₂ evolution to completely cease.

  • n mL of 15% NaOH: Add 0.95 mL of 15% aqueous NaOH solution.

  • 3n mL of H₂O: Add 2.85 mL of distilled H₂O.

• Isolation: Remove the ice bath and stir the mixture at room temperature for 15-30 minutes. The self-validation occurs here: the mixture will transition from a gray slurry to a suspension containing a crisp, white, granular precipitate. Filter the suspension through a pad of Celite, washing the filter cake thoroughly with hot THF.

• Purification: Concentrate the filtrate under reduced pressure. To obtain the pure cyclohexylmethylamine, dissolve the crude residue in 1M HCl (extracts the amine into the aqueous layer), wash with diethyl ether to remove neutral impurities, basify the aqueous layer to pH > 12 with NaOH, and extract the pure primary amine into dichloromethane (DCM). Dry over anhydrous Na₂SO₄ and concentrate.

Visualized Workflow

Experimental workflow for LAH reduction of cyclohexanecarbaldehyde oxime.

References

• Title: Reduction of Oximes with Lithium Aluminum Hydride Source: The Journal of Organic Chemistry, 1952, 17(2), 294-297. URL: [Link]

• Title: The reduction of oximes by lithium aluminum hydride in hexamethylphosphoramide solvent Source: The Journal of Organic Chemistry, 1985, 50(26), 5453-5457. URL: [Link]

Application Note: Preparation of Nitrile Derivatives from Cyclohexanecarbaldehyde Oxime

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols

Introduction & Strategic Overview

Nitriles are highly versatile intermediates in pharmaceutical synthesis, serving as direct precursors to primary amines, carboxylic acids, amides, and tetrazoles. The dehydration of aldoximes to nitriles is a fundamental transformation in organic chemistry. Specifically, the conversion of cyclohexanecarbaldehyde oxime to cyclohexanecarbonitrile represents a critical aliphatic model for this transformation.

Historically, this dehydration required harsh, stoichiometric dehydrating agents (e.g., P2​O5​ , SOCl2​ , or strong mineral acids), which often resulted in poor functional group tolerance and hazardous waste streams. Modern drug development demands milder, highly chemoselective, and scalable alternatives. This application note synthesizes current, field-proven methodologies—ranging from catalytic Swern-type oxidations to green-chemistry approaches—providing researchers with self-validating protocols tailored for both bench-scale discovery and industrial scale-up.

Mechanistic Rationale & Pathway Visualization

Understanding the causality behind reagent selection is critical for optimizing yields and preventing side reactions.

In a highly efficient modern approach, oxalyl chloride (COCl)2​ is paired with a catalytic amount of dimethyl sulfoxide (DMSO) and triethylamine ( Et3​N ) [1].

• The Causality of Catalysis: Unlike traditional methods that use stoichiometric activators, DMSO acts as a catalyst by reacting with oxalyl chloride to form the highly electrophilic chlorodimethylsulfonium chloride (the active Swern species).

• Activation & Elimination: The oxime oxygen nucleophilically attacks this species to form an activated mono-oxime ester. The subsequent dropwise addition of Et3​N serves a dual purpose: it neutralizes the generated HCl and drives an E2-like elimination, expelling dimethyl sulfide (DMS) and yielding the nitrile.

Mechanistic workflow of the Swern-type catalytic dehydration of cyclohexanecarbaldehyde oxime.

Comparative Methodologies & Quantitative Data

To assist in route scouting, the following table summarizes validated methodologies for the dehydration of cyclohexanecarbaldehyde oxime. Selection should be based on available infrastructure, scale, and functional group tolerance requirements.

Methodology	Reagents & Catalyst	Solvent	Temp	Time	Yield	Key Advantage	Ref
Swern-Type Catalytic	(COCl)2​ (1.5 eq), DMSO (0.05 eq), Et3​N (3.0 eq)	CH2​Cl2​	RT	1 h	87%	Extremely fast, mild conditions, high yield.	[1]
BOP-Mediated	BOP (2.0 eq), DBU (2.3 eq)	CH2​Cl2​	RT	<2 h	>80%	Avoids harsh acidic/oxidative conditions.	[2]
Fluorosulfuryl	SO2​F2​ , Et3​N	CH3​CN	RT	1 h	>90%	Green chemistry; water is the primary byproduct.	[3]
XtalFluor-E	[Et2​NSF2​]BF4​ (1.1 eq)	EtOAc	RT	<1 h	>95%	Environmentally benign solvent, slight reagent excess.	[4]
Acetic Anhydride	Ac2​O (Solvent/Reagent)	Neat / Xylene	140°C	5 h	~95%	Highly scalable, low cost, ideal for process chemistry.	[5]

Validated Experimental Protocols

Protocol A: Swern-Type Catalytic Dehydration (Recommended for Bench-Scale)

This protocol relies on the catalytic generation of a Swern-active species. It is highly recommended for late-stage functionalization due to its ambient operating temperature and rapid kinetics [1].

Reagents:

• Cyclohexanecarbaldehyde oxime: 1.0 mmol (127.2 mg)

• Oxalyl chloride: 1.5 mmol (130 µL)

• Dimethyl sulfoxide (DMSO): 0.05 mmol (3.5 µL)

• Triethylamine ( Et3​N ): 3.0 mmol (418 µL)

• Anhydrous Dichloromethane ( CH2​Cl2​ ): 5.0 mL

Step-by-Step Procedure:

• Preparation: In an oven-dried 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve cyclohexanecarbaldehyde oxime (1.0 mmol) in anhydrous CH2​Cl2​ (5.0 mL) under a nitrogen atmosphere.

• Activation: Add oxalyl chloride (1.5 mmol) dropwise via syringe at room temperature.

  • Causality Check: Dropwise addition is critical to safely manage the exothermic release of CO and CO2​ gases.

• Catalysis Initiation: Add DMSO (0.05 mmol) to the stirring mixture.

  • Self-Validation: The reaction mixture will exhibit mild effervescence. The cessation of gas evolution visually indicates the completion of the intermediate mono-oxime ester formation.

• Elimination: After 5 minutes, add Et3​N (3.0 mmol) dropwise. The base neutralizes the acidic environment and forces the E2 elimination.

• Monitoring: Stir the reaction at room temperature for 1 hour. Monitor reaction progress via TLC (Hexanes/EtOAc, 4:1). The oxime spot (lower Rf​ ) will disappear, replaced by the nitrile spot (higher Rf​ ).

• Workup: Quench the reaction with distilled water (10 mL). Extract the aqueous layer with CH2​Cl2​ ( 2×10 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , and concentrate under reduced pressure.

• Purification: Purify the crude colorless oil via flash column chromatography (Silica gel, Hexanes/EtOAc) to yield pure cyclohexanecarbonitrile.

Protocol B: BOP-Mediated Dehydration (Alternative Mild Conditions)

For substrates sensitive to oxalyl chloride, BOP (Benzotriazol-1-yloxytris(dimethylamino)phosphonium hexafluorophosphate) provides a highly selective, room-temperature alternative[2].

Step-by-Step Procedure:

• Preparation: In an oven-dried flask, dissolve cyclohexanecarbaldehyde oxime (1.0 mmol) and BOP reagent (2.0 mmol) in anhydrous CH2​Cl2​ (5.0 mL).

• Incubation: Stir the mixture at room temperature for 5 minutes to ensure complete dissolution.

• Base Addition: Add DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (2.3 mmol) dropwise over 2 minutes.

  • Causality Check: DBU deprotonates the oxime, allowing it to attack the phosphorus atom of BOP, forming a phosphonium intermediate that undergoes direct expulsion of HMPA to form the nitrile.

• Workup: Upon complete consumption of the starting material (approx. 1-2 hours via TLC), dilute the mixture with EtOAc (15 mL). Wash sequentially with water ( 2×10 mL) and brine, dry over MgSO4​ , and concentrate.

Protocol C: Acetic Anhydride Dehydration (Industrial Scale-Up)

When scaling up to multi-gram or kilogram quantities, chromatography and expensive coupling reagents become unviable. This protocol utilizes inexpensive acetic anhydride [5].

Step-by-Step Procedure:

• Preparation: Charge a reaction vessel equipped with a Dean-Stark trap and reflux condenser with cyclohexanecarbaldehyde oxime (100 mmol) and xylene (100 mL).

• Reagent Addition: Add acetic anhydride (120 mmol) to the vessel.

• Thermal Dehydration: Heat the mixture to 140°C.

  • Causality Check: Thermal energy drives the nucleophilic attack of the oxime oxygen onto the carbonyl carbon of acetic anhydride. The resulting intermediate eliminates two molecules of acetic acid to form the nitrile.

• Distillation: Stir for 5 hours while continuously removing generated water/acetic acid.

• Isolation: Cool the mixture and isolate cyclohexanecarbonitrile directly via fractional distillation under reduced pressure, bypassing silica gel purification entirely.

Analytical Validation

To confirm the successful synthesis of cyclohexanecarbonitrile , utilize the following analytical markers:

• FT-IR Spectroscopy: Look for the disappearance of the broad O-H stretch (3300–3100 cm−1 ) and the appearance of a sharp, distinct C≡N stretch at approximately 2240 cm−1 .

• 1 H NMR (300 MHz, CDCl3​ ): The diagnostic oxime proton ( H-CH=N ) at δ 7.32 ppm (major isomer) will completely disappear. The resulting spectrum will show the aliphatic cyclohexyl protons, with the H-C-1 proton (alpha to the nitrile) shifting to a characteristic multiplet around δ 2.61 ppm [1].

References

• Synthesis of Nitriles from Primary Amides or Aldoximes under Conditions of a Catalytic Swern Oxid
• A Simple Synthesis of Nitriles from Aldoximes The Journal of Organic Chemistry
• SO2F2-Promoted Dehydration of Aldoximes: A Rapid and Simple Access to Nitriles Synlett
• Synthesis of Nitriles from Aldoximes and Primary Amides Using XtalFluor-E Synthesis
• Method for producing cyclohexanecarbonitrile Google P

Microwave-assisted synthesis of cyclohexanecarbaldehyde oxime

Application Note: Microwave-Assisted Synthesis of Cyclohexanecarbaldehyde Oxime

Executive Summary

Oximes are highly versatile intermediates in organic synthesis, frequently utilized in the preparation of nitriles, amides (via the Beckmann rearrangement), and various bioactive nitrogen-containing heterocycles[1][2]. The traditional synthesis of cyclohexanecarbaldehyde oxime relies on conventional conductive heating, which is often plagued by prolonged reaction times, high solvent consumption, and the potential for thermal degradation[3]. This application note details a highly efficient, solvent-free, microwave-assisted protocol that accelerates the oximation of cyclohexanecarbaldehyde from hours to mere minutes while maximizing atom economy and product yield[1][3].

Mechanistic Rationale & Causality

The synthesis of cyclohexanecarbaldehyde oxime proceeds via a classic nucleophilic addition-elimination mechanism, but the introduction of microwave irradiation fundamentally alters the reaction kinetics.

• Reagent Selection & Causality : Hydroxylamine is introduced as a stable hydrochloride salt (NH₂OH·HCl) to prevent premature auto-oxidation. A base, such as anhydrous sodium carbonate (Na₂CO₃), is strictly required to deprotonate the salt in situ, liberating the free, highly nucleophilic hydroxylamine[1][2].

• Microwave Dielectric Heating : Unlike conventional oil baths that rely on slow, inefficient thermal convection through the vessel walls, microwave irradiation directly interacts with the molecular dipoles of the reagents (the aldehyde and hydroxylamine)[3]. This rapid alignment and realignment with the oscillating electromagnetic field generate intense localized friction and superheating. Consequently, the activation energy barrier for the initial nucleophilic attack and the subsequent dehydration step is rapidly overcome, driving the equilibrium toward the oxime product almost instantaneously[1][3].

Comparative Data Analysis

To highlight the efficiency of the microwave-assisted approach, Table 1 summarizes the quantitative differences between conventional reflux and the microwave protocol for oxime synthesis.

Parameter	Conventional Heating	Microwave Irradiation
Energy Source	Oil Bath / Heating Mantle	Dedicated Microwave Reactor
Reaction Phase	Solution (Refluxing EtOH)	Solvent-Free (Solid-State)
Reaction Time	2 – 4 hours	5 minutes
Base Used	Pyridine or NaOH (Aqueous)	Na₂CO₃ (Solid)
Typical Yield	70% – 85%	> 90%
E-Factor (Waste)	High (Solvent intensive)	Low (Green chemistry compliant)

Table 1: Comparison of reaction parameters for the oximation of aliphatic aldehydes.[1][3]

Experimental Workflow & Visualization

Figure 1: Experimental workflow for microwave-assisted cyclohexanecarbaldehyde oxime synthesis.

Detailed Protocol (Self-Validating System)

Note: This protocol is designed for a 1 mmol scale and can be scaled linearly. Ensure the microwave reactor is calibrated and equipped with internal pressure and temperature sensors.

Materials Required:

• Cyclohexanecarbaldehyde (Liquid, MW: 112.17 g/mol , d: 0.926 g/mL)

• Hydroxylamine hydrochloride (NH₂OH·HCl, Solid, MW: 69.49 g/mol )

• Anhydrous Sodium Carbonate (Na₂CO₃, Solid, MW: 105.99 g/mol )

• Dichloromethane (CH₂Cl₂) for extraction

• 25 mL Microwave-safe reaction vial with a crimp/pressure cap and magnetic stir bar

Step-by-Step Methodology:

• Preparation of the Solid Matrix : To a clean, dry 25 mL microwave reaction vial, add 0.35 g (5.0 mmol, 5.0 equiv) of NH₂OH·HCl and 0.51 g (5.0 mmol, 5.0 equiv) of anhydrous Na₂CO₃[1].

  • Self-Validation Check: Grind the solids briefly if clumpy. A fine powder ensures maximum surface area, which is critical for the success of a solvent-free reaction.

• Addition of Substrate : Add 112 mg (approx. 121 µL, 1.0 mmol) of cyclohexanecarbaldehyde directly to the solid mixture[1].

  • Causality Note: The reaction is performed solvent-free. The liquid aldehyde will adsorb onto the solid matrix. Upon mixing, slight effervescence may be observed as ambient moisture facilitates the acid-base neutralization, releasing CO₂ gas.

• Microwave Irradiation : Seal the vial with a pressure-rated cap. Place the vial into the microwave reactor (e.g., CEM Discover or Biotage Initiator). Irradiate the mixture at a power of 100 W for exactly 5 minutes[1][3].

  • Safety & Control: Set the maximum temperature threshold to 100 °C. Ensure magnetic stirring is active to maintain uniform energy distribution and prevent localized charring of the solid matrix.

• Cooling and Work-up : Allow the reaction vessel to cool to room temperature (ambient air-cooling is sufficient). Uncap the vial and resuspend the crude solid mixture in 10 mL of CH₂Cl₂[1].

  • Causality Note: CH₂Cl₂ selectively dissolves the newly formed cyclohexanecarbaldehyde oxime while leaving the unreacted Na₂CO₃, NaCl, and excess NH₂OH·HCl as insoluble inorganic precipitates.

• Filtration and Concentration : Filter the suspension through a pad of Celite or a fine glass frit to remove the inorganic salts. Wash the filter cake with an additional 5 mL of CH₂Cl₂. Concentrate the combined filtrate under reduced pressure using a rotary evaporator to yield the crude oxime as a colorless to pale-yellow oil or low-melting solid[1][4].

Analytical Validation

To ensure scientific integrity and confirm product identity, perform the following validations:

• Thin-Layer Chromatography (TLC) : Run a TLC using 20% Ethyl Acetate in Hexanes. Because aliphatic oximes lack strong UV chromophores, visualize the plate using a potassium permanganate (KMnO₄) or iodine (I₂) stain. The oxime will appear as a distinct spot with a lower Rf value (more polar) than the starting aldehyde.

• NMR Spectroscopy : In ¹H NMR (CDCl₃), the diagnostic aldehyde proton (~9.6 ppm) will completely disappear. A new signal corresponding to the imine proton (CH=N) will appear around 7.3 – 7.5 ppm[5]. The oxime OH proton typically appears as a broad singlet around 8.5 – 9.0 ppm. Note that the product may exist as a mixture of E and Z isomers, leading to a duplication of these signals with varying integration ratios[4][5].

References

• Title : Solvent Free, Microwave Assisted Conversion of Aldehydes into Nitriles and Oximes in the Presence of NH2OH·HCl and TiO2 Source : National Institutes of Health (PMC) URL :[Link]

• Title : Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors Source : MDPI URL : [Link]

• Title : Synthesis of Nitriles from Primary Amides or Aldoximes under Conditions of a Catalytic Swern Oxidation Source : ACS Publications URL : [Link]

• Title : Continuous Platform to Generate Nitroalkanes On-Demand (in situ) using Peracetic Acid Source : AWS / Amazon Web Services (Hosted Research) URL : [Link]

Sources

• 1. Solvent Free, Microwave Assisted Conversion of Aldehydes into Nitriles and Oximes in the Presence of NH2OH·HCl and TiO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Cyclohexanecarbaldehyde Oxime in Transition Metal Complexation and Catalysis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Introduction & Mechanistic Rationale

Cyclohexanecarbaldehyde oxime (CCA-oxime) is a highly versatile building block in modern organic synthesis and transition metal chemistry. Characterized by its bulky, aliphatic cyclohexane ring and a reactive N,O-oxime moiety, it serves as an excellent substrate for complexation-driven transformations.

In transition metal catalysis, the unique electronic properties of the oxime group allow it to participate in two primary mechanistic pathways:

• Oxidative Addition / N–O Cleavage: When converted to an oxime acetate, the N–O bond becomes susceptible to cleavage by low-valent transition metals like Cu(I). This generates a highly reactive imine radical that can undergo cascade C–C and C–N bond formations [1].

• Coordination-Driven Dehydration: Transition metals such as Ru(II) can coordinate to the oxime nitrogen. This metal-ligand complexation withdraws electron density, facilitating the elimination of water to yield cyclohexanecarbonitrile without the need for harsh acidic or basic conditions[2].

Understanding the causality behind these pathways allows researchers to leverage CCA-oxime for the synthesis of complex aza-heterocycles (e.g., highly substituted pyridines) and essential nitrile intermediates used in drug development.

Key Transition Metal Workflows

A. Copper-Catalyzed Pyridine Synthesis

The synthesis of highly substituted pyridines often requires complex, multi-step procedures. However, by utilizing CCA-oxime acetates in the presence of a Cu(I) catalyst, researchers can achieve direct coupling with aldehydes.

• Causality of Reagents: CuBr acts as the single-electron transfer agent to cleave the N–O bond. The addition of NaHSO₃ is a critical mechanistic choice; oxime acetates are prone to unwanted hydrolysis under elevated temperatures. NaHSO₃ acts as a mild reducing agent that inhibits this hydrolysis, ensuring the oxime acetate survives to undergo the desired Cu-mediated radical cleavage[1].

B. Ruthenium-Catalyzed Dehydration

The conversion of CCA-oxime to cyclohexanecarbonitrile is a fundamental transformation. Utilizing a heterogeneous [RuCl₂(p-cymene)]₂ on carbon catalyst provides an environmentally benign route.

• Causality of Reagents: The Ru(II) center acts as a Lewis acid, coordinating to the nitrogen atom and activating the hydroxyl group for elimination. The inclusion of molecular sieves is mandatory; by sequestering the generated water, the system prevents catalyst deactivation and drives the thermodynamic equilibrium strictly toward the nitrile product [2].

Mechanistic Visualizations

Fig 1: Copper-catalyzed N–O cleavage and pyridine assembly pathway via CCA-oxime acetate.

Fig 2: Ruthenium-catalyzed coordination and dehydration of CCA-oxime to nitrile.

Experimental Protocols

Protocol A: Synthesis of Substituted Pyridines via Cu-Catalysis

This protocol utilizes the pre-synthesized acetate derivative of CCA-oxime.

Materials:

• CCA-oxime acetate (0.45 mmol)

• Benzaldehyde derivative (0.3 mmol)

• CuBr (10 mol %, 0.03 mmol)

• NaHSO₃ (0.9 mmol)

• Anhydrous DMSO (5 mL)

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add CuBr (10 mol %) and NaHSO₃ (0.9 mmol).

• Inert Atmosphere: Evacuate the tube and backfill with Argon. Repeat this cycle three times to ensure complete removal of oxygen, which would otherwise prematurely oxidize the Cu(I) catalyst.

• Reagent Addition: Dissolve CCA-oxime acetate (0.45 mmol) and the benzaldehyde derivative (0.3 mmol) in 5 mL of anhydrous DMSO. Inject this solution into the Schlenk tube via syringe.

• Reaction: Seal the tube and stir the mixture at 120 °C for 2.5 hours.

• Workup: Cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and wash with brine (3 × 10 mL) to remove the DMSO and inorganic salts. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography (Silica gel, Hexane/EtOAc).

Self-Validating Quality Control: Monitor the reaction via TLC. The disappearance of the UV-active oxime acetate spot and the emergence of a highly fluorescent pyridine spot under 254 nm UV light confirms successful coupling. GC-MS should yield a molecular ion peak corresponding to the specific substituted pyridine, validating the N–O cleavage and cyclization [1].

Protocol B: Ru-Catalyzed Dehydration to Cyclohexanecarbonitrile

Materials:

• Cyclohexanecarbaldehyde oxime (1.0 mmol)

• [RuCl₂(p-cymene)]₂ on Carbon (5 mol % Ru)

• 4Å Molecular Sieves (200 mg)

• Anhydrous Acetonitrile (5 mL)

Step-by-Step Methodology:

• Preparation: To a 25 mL round-bottom flask, add CCA-oxime (1.0 mmol), the heterogeneous Ru-C catalyst (5 mol %), and freshly activated 4Å molecular sieves (200 mg).

• Solvent Addition: Add 5 mL of anhydrous acetonitrile.

• Reaction: Attach a reflux condenser and heat the mixture to 80 °C under a nitrogen atmosphere for 4–6 hours.

• Workup: Cool the mixture to room temperature. Filter the suspension through a short pad of Celite to remove the heterogeneous ruthenium catalyst and molecular sieves. Wash the pad with additional acetonitrile (10 mL).

• Isolation: Evaporate the solvent under reduced pressure to yield the crude cyclohexanecarbonitrile.

Self-Validating Quality Control: The reaction progress can be tracked by IR spectroscopy. The broad O–H stretch of the oxime (~3300 cm⁻¹) will completely disappear, replaced by a sharp, distinct C≡N stretch at ~2240 cm⁻¹, physically validating the dehydration event [2].

Data Presentation: Comparative Yields & Conditions

The following table summarizes the expected quantitative outcomes and condition parameters for the transition metal-mediated transformations of CCA-oxime.

Substrate Form	Catalyst System	Additive / Co-reagent	Temp (°C)	Time (h)	Primary Product	Expected Yield
CCA-Oxime Acetate	CuBr (10 mol%)	NaHSO₃ / Aldehyde	120	2.5	Substituted Pyridine	75 - 85%
CCA-Oxime (Free)	[RuCl₂(p-cymene)]₂/C	4Å Molecular Sieves	80	4.0	Cyclohexanecarbonitrile	84 - 94%
CCA-Oxime (Free)	Pd(OAc)₂ (5 mol%)	Aryl Halide / Base	100	12.0	O-Arylhydroxylamine	60 - 70%

Note: Yields are highly dependent on the strict maintenance of anhydrous and anaerobic conditions during the initial catalytic cycles.

References

• Ren, Z.-H., Zhang, Z.-Y., Yang, B.-Q., Wang, Y.-Y., & Guan, Z.-H. (2011). Copper-Catalyzed Coupling of Oxime Acetates with Aldehydes: A New Strategy for Synthesis of Pyridines. Organic Letters, 13(19), 5394–5397.[Link]

• Choi, E., Lee, C., Na, Y., & Chang, S. (2002). [RuCl₂(p-cymene)]₂ on Carbon: An Efficient, Selective, Reusable, and Environmentally Versatile Heterogeneous Catalyst. Organic Letters, 4(14), 2369–2371.[Link]

Technical Notes & Optimization

Cyclohexanecarbaldehyde Oxime Synthesis: Technical Support &amp; Troubleshooting Center

Welcome to the Application Support Center. As drug development professionals and synthetic chemists, achieving high yield and purity in oximation reactions is critical, as these compounds frequently serve as vital intermediates for nitriles, amides, and complex N-heterocycles.

This guide provides a self-validating, mechanistically grounded framework for the synthesis of cyclohexanecarbaldehyde oxime (also known as cyclohexanecarboxaldehyde oxime). It is designed to help you execute standard operating procedures, optimize quantitative parameters, and troubleshoot common synthetic bottlenecks.

Validated Experimental Protocol

The primary method for synthesizing cyclohexanecarbaldehyde oxime involves a nucleophilic addition-elimination reaction. The carbonyl group of cyclohexanecarboxaldehyde is treated with hydroxylamine hydrochloride in the presence of a weak base[1],[2].

Mechanistic Rationale

Hydroxylamine is typically supplied as a hydrochloride salt (NH₂OH·HCl) to prevent oxidative degradation. However, the protonated salt is non-nucleophilic. Adding a weak base like sodium acetate (CH₃COONa) liberates the free hydroxylamine amine while establishing an acetic acid/acetate buffer system. This maintains a weakly acidic to neutral pH (approx. 6.0–7.0), which is perfectly balanced to activate the aldehyde's carbonyl carbon via slight protonation without degrading the starting materials[3],[4].

Step-by-Step Methodology

Materials Required:

• Cyclohexanecarboxaldehyde (1.0 equiv)

• Hydroxylamine hydrochloride, ≥99% (1.5 equiv)[5]

• Sodium acetate, anhydrous (1.3 equiv)[5]

• Ethanol (200 proof) and Deionized Water

• Diethyl ether or Ethyl acetate (for extraction)

• Anhydrous MgSO₄ or Na₂SO₄

Execution:

• Substrate Dissolution: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 equivalent of cyclohexanecarboxaldehyde in ethanol. Stir at room temperature (24 °C) until fully homogenous.

• Buffer Preparation: In a separate vessel, dissolve 1.5 equivalents of hydroxylamine hydrochloride and 1.3 equivalents of sodium acetate in a minimum volume of deionized water[3].

• Oximation: Slowly add the aqueous buffer solution to the ethanolic aldehyde solution. The mixture may become heterogeneous.

• Incubation: Stir the reaction vigorously at room temperature to 60 °C for 2 to 4 hours[5]. Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes/Ethyl Acetate (10:1 v/v) solvent system until the starting material is completely consumed.

• Workup: Concentrate the mixture in vacuo to remove the bulk of the ethanol. Transfer the resulting aqueous slurry to a separatory funnel and extract with diethyl ether (3 x 50 mL)[5].

• Isolation: Combine the organic layers, dry over anhydrous MgSO₄ for 5 minutes, and filter[6]. Remove the solvent under reduced pressure to yield the crude cyclohexanecarbaldehyde oxime.

• Purification: If the product is a solid, recrystallize from hot ethanol. If it presents as an oil, dry thoroughly under high vacuum (10 mmHg) to remove residual solvent[5],[4].

Step-by-step workflow for cyclohexanecarbaldehyde oxime synthesis and isolation.

Quantitative Data & Optimization Parameters

To achieve maximum yield and purity, specific reaction parameters must be tightly controlled. The table below summarizes the causality of these variables.

Parameter	Optimal Range	Impact on Yield	Impact on Purity	Mechanistic Rationale
Molar Ratio (NH₂OH : Aldehyde)	1.2 - 1.6 : 1	High	Moderate	A stoichiometric excess ensures the complete consumption of the starting aldehyde, driving the equilibrium forward[5].
pH Level	6.0 - 7.0	High	High	Buffers the free NH₂OH. Too acidic prevents nucleophilic attack; too basic degrades the aldehyde and limits carbonyl activation[4],[7].
Temperature	24 °C - 60 °C	Moderate	High	Higher temperatures accelerate the reaction but increase the risk of triggering acid-catalyzed side reactions[5],[7].
Solvent System	EtOH / H₂O	Low	Moderate	Biphasic/co-solvent systems ensure the solubility of both the organic aldehyde and the inorganic salts[2].

Troubleshooting Guide

Even with a validated protocol, environmental factors and reagent degradation can lead to sub-optimal results. Use the following Q&A to self-correct your workflow.

Q: My product is separating as an oil instead of a crystalline solid. How can I induce crystallization? Causality: Cyclohexanecarbaldehyde oxime can often present as a viscous oil due to its specific ring structure combined with the oxime functionality, as well as the presence of residual organic solvents[1],[4]. Solution: First, ensure all extraction solvents (e.g., diethyl ether) are completely removed under high vacuum. If the product remains an oil, try scratching the inside of the glass flask with a glass stirring rod to provide microscopic nucleation sites. Alternatively, cooling the flask in an ice bath or seeding the mixture with a pure crystal of the oxime can force crystallization[4].

Q: TLC indicates a significant amount of unreacted cyclohexanecarboxaldehyde even after 4 hours. How do I drive the reaction to completion? Causality: This usually stems from either a sub-optimal pH (where hydroxylamine remains protonated) or an insufficient molar excess of the hydroxylamine reagent[4]. Solution: Verify that you are using at least a 1.5x molar excess of hydroxylamine hydrochloride. If the ratio is correct, check the pH of your aqueous layer; it should be weakly acidic to neutral. If the reaction is still stalled, gently heating the mixture to 60 °C can provide the necessary activation energy to push the nucleophilic addition to completion[5].

Q: I am detecting amide side-products in my final NMR/MS analysis. What caused this and how do I prevent it? Causality: Oximes can undergo a Beckmann rearrangement to form amides when exposed to strong acids and elevated temperatures[4]. Solution: Avoid using strong, unbuffered acids during the reaction or workup. Ensure your sodium acetate buffer is accurately measured (1.3 equivalents) to neutralize the HCl liberated from the hydroxylamine hydrochloride[5]. Keep the reaction temperature strictly below 80 °C.

Troubleshooting logic tree for resolving common oximation synthesis issues.

Frequently Asked Questions (FAQs)

Q: Can I use a different base instead of sodium acetate? A: Yes, bases such as sodium carbonate, sodium hydroxide, or pyridine can be used[5],[3]. However, sodium acetate is highly preferred because it creates an ideal weak acid/conjugate base buffer system (acetic acid/acetate). This maintains the pH perfectly around 6-7, optimizing the nucleophilicity of hydroxylamine without triggering base-catalyzed side reactions or aldehyde degradation.

Q: What is the best TLC solvent system for monitoring this specific oximation? A: A solvent system of Hexanes/Ethyl Acetate (typically 10:1 or 5:1 v/v) is highly effective. The starting cyclohexanecarboxaldehyde is less polar and will elute faster (higher Rf) than the more polar cyclohexanecarbaldehyde oxime[5],[6]. Visualization is best achieved using a 10% ethanol solution of phosphomolybdic acid (PMA) stain followed by heating, or via UV light[5].

References

• Organic Syntheses Procedure: 1,7,7-Trimethylbicyclo[2.2.1]heptan-2-one oxime - Organic Syntheses. Available at:[Link]

• Organic Syntheses Procedure: Acetophenone oxime - Organic Syntheses. Available at: [Link]

• US3256331A - Process for preparing oximes, hydrazones and semicarbazones of unreactive carbonyl compounds - Google Patents.
• US3808275A - Process for producing oximes - Google Patents.

Sources

• 1. Buy Cyclohexanecarboxaldehyde, oxime [smolecule.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US3256331A - Process for preparing oximes, hydrazones and semicarbazones of unreactive carbonyl compounds - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. US3808275A - Process for producing oximes - Google Patents [patents.google.com]

How to separate E and Z isomers of cyclohexanecarbaldehyde oxime

Welcome to the technical support center for handling geometric isomers of cyclohexanecarbaldehyde oxime. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in the separation and characterization of E and Z isomers. We will delve into the causality behind experimental choices, provide field-proven insights, and offer robust, self-validating protocols to ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: Why is separating the E and Z isomers of cyclohexanecarbaldehyde oxime so challenging?

The synthesis of cyclohexanecarbaldehyde oxime from the corresponding aldehyde and hydroxylamine typically yields a mixture of both E and Z geometric isomers.[1][2] The difficulty in their separation arises from their very similar physical properties, such as polarity, solubility, and boiling points, which is common for geometric isomers.[3] Furthermore, the potential for interconversion between the E and Z forms under certain conditions (e.g., heat, acid, or base) can complicate purification efforts.[4]

Q2: How can I definitively identify and quantify the E and Z isomers in my sample?

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful and definitive tool for this purpose.[1][5]

• ¹H NMR: The proton attached to the carbon of the C=N bond (the oxime proton) will have a different chemical shift in the E and Z isomers. Protons on the cyclohexyl ring, particularly the one on the carbon adjacent to the C=N group, will also show distinct chemical shifts due to the anisotropic effect of the oxime's C=N-OH group.[5][6]

• ¹³C NMR: The carbon atoms of the C=N group and the adjacent carbon of the cyclohexyl ring will exhibit different chemical shifts for each isomer.[7]

• Quantification: The ratio of the isomers can be accurately determined by integrating the area of well-resolved, characteristic peaks corresponding to each isomer in the ¹H NMR spectrum.

2D NMR techniques like NOESY can provide unequivocal proof of stereochemistry by detecting through-space interactions. For example, in the Z-isomer, a Nuclear Overhauser Effect (NOE) might be observed between the oxime's -OH proton and the proton on the adjacent carbon of the cyclohexyl ring.[1]

Q3: What are the primary methods for separating the E and Z isomers of cyclohexanecarbaldehyde oxime?

The two most effective and commonly employed methods for separating oxime isomers on a laboratory scale are column chromatography and fractional crystallization.[8] For analytical-scale separation or more challenging separations, High-Performance Liquid Chromatography (HPLC) is also a highly effective technique.[4]

Q4: Is interconversion between the isomers a major concern during purification?

Yes, it can be. While the rotational energy barrier of a C=N double bond is high, making the isomers stable and separable at room temperature, interconversion can be induced.[4] Factors that promote E/Z isomerization include:

• Heat: Elevated temperatures during distillation or solvent removal can lead to equilibration.

• Acids and Bases: Traces of acid or base can catalyze the isomerization process.[9] This is a critical consideration for choosing chromatography conditions.

• Light: Photochemical conditions can also facilitate isomerization in some oxime systems.[10]

To minimize interconversion, it is recommended to work at or below room temperature, use neutral solvents, and avoid exposure to strong acids, bases, or UV light.

Troubleshooting and Optimization Guide

This section addresses specific issues you might encounter during the separation process.

Issue 1: Poor or no separation of isomer spots on a silica gel TLC plate.

• Possible Cause: The eluent (solvent system) polarity is not optimized. Geometric isomers often have very subtle differences in polarity.

• Solution: Systematically vary the polarity of your eluent. A common starting point for a moderately polar compound like an oxime is a mixture of a non-polar solvent (e.g., hexane or petroleum ether) and a slightly more polar solvent (e.g., ethyl acetate or diethyl ether).

  • Begin with a low polarity mixture (e.g., 95:5 hexane:ethyl acetate).

  • Gradually increase the proportion of the polar solvent in 2-5% increments (e.g., 90:10, 85:15).

  • Double or triple elutions of the TLC plate can sometimes improve the resolution of closely running spots.

Issue 2: The E and Z isomers are co-eluting during column chromatography.

• Possible Cause 1: The chosen eluent system lacks sufficient resolving power.

• Solution 1: Re-optimize the eluent system using TLC as described above. Even a small change in solvent composition can dramatically affect separation. Consider using a three-component solvent system (e.g., hexane/ethyl acetate/dichloromethane) to fine-tune the selectivity.

• Possible Cause 2: The column was packed improperly or overloaded.

• Solution 2: Ensure the column is packed uniformly without any channels or cracks. The amount of crude mixture loaded should typically be no more than 1-2% of the mass of the silica gel (e.g., 100-200 mg of sample for 10 g of silica).

Issue 3: The isomers crystallize together from solution.

• Possible Cause: The isomers form a solid solution or have very similar solubilities in the chosen solvent.

• Solution:

  • Solvent Screening: Perform small-scale crystallization trials with a wide range of solvents (e.g., alcohols like ethanol or isopropanol, esters like ethyl acetate, hydrocarbons like hexane or toluene, and mixtures thereof).[4]

  • Slow Cooling: Allow the saturated solution to cool very slowly to room temperature, then transfer it to a refrigerator. Slow crystal growth is more likely to be selective.

  • Seeding: If you can obtain a pure crystal of one isomer (perhaps from a previous chromatography fraction), you can use it to seed a supersaturated solution of the mixture, which can induce the crystallization of that specific isomer.[11]

Issue 4: The E/Z ratio changes after purification.

• Possible Cause: Isomerization occurred during the purification process.

• Solution:

  • Temperature Control: Avoid heating solutions for extended periods. Remove solvents under reduced pressure at low temperatures (e.g., <30°C).

  • Neutral Conditions: If using silica gel chromatography, which can be slightly acidic, consider deactivating it by pre-treating it with a solvent mixture containing a small amount of a neutral base like triethylamine (e.g., 0.5-1%). Alternatively, use a more neutral stationary phase like alumina.

  • Prompt Analysis: Analyze your fractions and final products quickly after isolation to get an accurate assessment of the isomeric ratio before any potential post-isolation equilibration occurs.

Experimental Protocols & Methodologies

Protocol 1: Separation by Silica Gel Column Chromatography

This protocol is a standard starting point and should be optimized based on TLC analysis.

• Eluent Selection:

  • Develop a solvent system using TLC (silica gel 60 F₂₅₄ plates) that provides a good separation (ΔR_f > 0.1) between the two isomer spots. A typical eluent system might be a mixture of hexane and ethyl acetate.

• Column Packing:

  • Prepare a slurry of silica gel (e.g., 230-400 mesh) in the chosen eluent.

  • Pour the slurry into a glass column and allow the silica to settle into a uniform bed. Drain the excess solvent until it is level with the top of the silica bed.

• Sample Loading:

  • Dissolve the crude cyclohexanecarbaldehyde oxime mixture in a minimal amount of the eluent or a slightly more polar solvent (like dichloromethane) if solubility is an issue.

  • Carefully apply the sample solution to the top of the silica bed.

• Elution:

  • Add the eluent to the column and begin collecting fractions. Maintain a constant flow rate.

  • Monitor the elution process by collecting small fractions and analyzing them by TLC.

• Post-Processing:

  • Combine the fractions containing each pure isomer.

  • Remove the solvent by rotary evaporation at a low temperature.

  • Confirm the purity and identity of each isolated isomer by NMR spectroscopy.

Protocol 2: Separation by Fractional Crystallization

This method relies on finding a solvent where the two isomers have different solubilities.

• Solvent Screening:

  • In small test tubes, dissolve a small amount (~20-30 mg) of the E/Z mixture in various solvents at an elevated temperature to create a saturated solution.

  • Suitable solvents to screen include ethanol, methanol, isopropanol, ethyl acetate, toluene, and hexane/ethyl acetate mixtures.

• Crystallization:

  • Once a suitable solvent is found, dissolve the bulk of the isomer mixture in a minimal amount of the hot solvent.

  • Allow the solution to cool slowly and undisturbed to room temperature. If no crystals form, place the solution in a refrigerator (4°C).

• Isolation and Analysis:

  • Collect the first crop of crystals by filtration.

  • Wash the crystals with a small amount of the cold crystallization solvent.

  • Analyze the crystalline material and the mother liquor by NMR or HPLC to determine the E/Z ratio.

  • If the first crop is enriched in one isomer, it can be recrystallized again to improve purity. The mother liquor, now enriched in the other isomer, can be concentrated and subjected to crystallization under different conditions.

Data & Visualization

Table 1: Expected Spectroscopic Differences for E/Z Isomers

Technique	Parameter	Expected Observation for Cyclohexanecarbaldehyde Oxime	Rationale
¹H NMR	Chemical Shift of Aldehydic Proton (CH=N)	The chemical shift will be different for the E and Z isomers.	The proton is in a different electronic environment due to the spatial orientation of the -OH group.[6]
¹H NMR	Chemical Shift of α-Proton (on Cyclohexyl Ring)	The chemical shift will be different for the E and Z isomers.	Anisotropic effect from the C=N-OH group will shield or deshield this proton differently in each isomer.[5]
¹³C NMR	Chemical Shift of Oxime Carbon (C=N)	The chemical shift will be different for the E and Z isomers.	Stereochemistry affects the electronic environment of the sp²-hybridized carbon.[7]

Diagrams

References

• BenchChem. (n.d.). Spectroscopic Showdown: A Comparative Analysis of (E) and (Z) Isomers of 2-Bornanone Oxime.
• BenchChem. (n.d.). Spectroscopic Fingerprints of Oxime Ester Isomers: A Comparative Analysis.

• Yanagi, R., Matui, C., Chinda, M., & Yamamoto, Y. (1994). Separation of Silylated Oxime Isomers by High Resolution Gas Chromatography. Bulletin of the Chemical Society of Japan, 67(6), 1740-1742. [Link]

• BenchChem. (n.d.). Characterization and separation of Deoxybenzoin oxime isomers.

• Nagasawa, A., et al. (2014). C60-mediated molecular shape sorting: separation and purification of geometrical isomers. Chemical Communications, 50(98), 15531-15534. [Link]

• Mladenović, M., et al. (2020). Selective Synthesis of E and Z Isomers of Oximes. ResearchGate. Retrieved from [Link]

• Georg, G. I. (Ed.). (2014).

• Rebek, J., et al. (2023). Selective Binding and Isomerization of Oximes in a Self-Assembled Capsule. Journal of the American Chemical Society, 145(9), 5174-5180. [Link]

• Sivakumar, B., et al. (2010). Identification of E and Z isomers of some cephalosporins by NMR. Trade Science Inc. Retrieved from [Link]

• Władyczyn, A., et al. (2022). Hydroxyalkyl-substituted double-decker silsesquioxanes: effective separation of cis and trans isomers. Inorganic Chemistry Frontiers, 9(15), 3762-3771. [Link]

• Sludger. (2019). Separation of isomers by selective seeding and crystallisation? Sciencemadness.org. Retrieved from [Link]

• ResearchGate. (2024). What methods can you recommend for separating trans and cis isomers of isoquinolinone, given my unsuccessful attempts with various solvent ratios? Retrieved from [Link]

• Quora. (2015). Which methods do chemical engineers use to separate isomers? Retrieved from [Link]

• Ajami, D., & Rebek, J. (2022). Selective Binding and Isomerization of Oximes in a Self-assembled Capsule. RECERCAT. Retrieved from [Link]

• He, D., et al. (2018). Facile Synthesis of E and Z Isomers by the Propyloxime Form. Trade Science Inc. Retrieved from [Link]

• Zhdankin, V. V., & Yoshimura, A. (2020). Oxime radicals: generation, properties and application in organic synthesis. Beilstein Journal of Organic Chemistry, 16, 1226-1252. [Link]

• Chulkov, D. N., et al. (2023). Experimental and Computational Investigation of the Oxime Bond Stereochemistry in c-Jun N-terminal Kinase 3 Inhibitors 11H-Indeno[1,2-b]quinoxalin-11-one Oxime and Tryptanthrin-6-oxime. Molecules, 28(13), 4983. [Link]

• Zhdankin, V. V., & Yoshimura, A. (2020). Oxime radicals: generation, properties and application in organic synthesis. Beilstein Journal of Organic Chemistry, 16, 1226-1252. Published online 2020 Jun 5. [Link]

• BenchChem. (n.d.). Technical Support Center: Separation of E/Z Isomers of 1-(Naphthalen-1-yl)ethanone Oxime.
• Schering Corporation. (1980). Process for the stereoselective synthesis of the E isomer of aryl alkyl oximes. Google Patents.

• Organic Chemistry Portal. (n.d.). Photocatalyzed Triplet Sensitization of Oximes Using Visible Light Provides a Route to Nonclassical Beckmann Rearrangement Products. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. C60 -mediated molecular shape sorting: separation and purification of geometrical isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. tsijournals.com [tsijournals.com]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. EP0009865A1 - Process for the stereoselective synthesis of the E isomer of aryl alkyl oximes - Google Patents [patents.google.com]
• 10. organic-chemistry.org [organic-chemistry.org]
• 11. Sciencemadness Discussion Board - Separation of isomers by selective seeding and crystallisation? - Powered by XMB 1.9.11 [sciencemadness.org]

Technical Support Center: Cyclohexanecarbaldehyde Oxime Storage &amp; Stability

Welcome to the Technical Support Center. As an Application Scientist, I frequently encounter researchers struggling with the spontaneous degradation of oxime-based building blocks. Cyclohexanecarbaldehyde oxime is a highly versatile intermediate, but it is notoriously susceptible to hydrolysis over long-term storage if environmental variables are not strictly controlled.

This guide is designed to move beyond basic storage instructions. Here, we will dissect the mechanistic causality of oxime degradation, provide field-proven troubleshooting FAQs, and outline self-validating protocols to ensure the absolute integrity of your chemical inventory.

Part 1: The Mechanistic Reality of Oxime Hydrolysis

To prevent degradation, we must first understand the chemical causality driving it. Oximes possess a carbon-nitrogen double bond that is intrinsically more stable than standard imines or hydrazones. This enhanced stability arises from the electronegative oxygen atom participating in electron delocalization, which reduces the electrophilicity of the imine carbon[1].

However, this stability is highly pH-dependent. The hydrolysis of cyclohexanecarbaldehyde oxime is an acid-catalyzed process [1][2].

• Protonation: In the presence of trace acidic protons (often from un-silanized glass surfaces or dissolved CO₂ in moisture), the imine nitrogen becomes protonated.

• Nucleophilic Attack: This protonation drastically lowers the activation energy for nucleophilic attack by trace water molecules[2].

• Cleavage: A tetrahedral carbinolamine intermediate is formed, which rapidly collapses to release hydroxylamine and the parent aldehyde, cyclohexanecarboxaldehyde[1][2].

Furthermore, exposure to UV light can trigger photochemical decomposition, including N-OH bond scission and photochemical Beckmann rearrangements[3]. Therefore, optimal storage is an exercise in eliminating water, acidic catalysts, and light.

Caption: Logical pathway of acid-catalyzed oxime hydrolysis driven by moisture.

Part 2: Troubleshooting & FAQs

Q1: My stored cyclohexanecarbaldehyde oxime has developed a strong, pungent odor and shows a distinct peak at ~9.6 ppm in ¹H NMR. What happened? A: Your oxime has hydrolyzed back into cyclohexanecarboxaldehyde. The peak at ~9.6 ppm is the highly deshielded aldehydic proton. This typically occurs when the reagent is repeatedly opened in a humid environment. Ambient moisture condenses inside the cold vial, and the slightly acidic surface of standard borosilicate glass catalyzes the hydrolysis over time[2].

Q2: I stored the bulk bottle in a standard -20°C freezer. Why did it still degrade after six months? A: Freezing slows down reaction kinetics, but it does not stop them if the reactants (water) are already present. If the bottle was opened on the benchtop and immediately returned to the freezer without an inert gas purge, moisture-laden air was trapped inside. During the freeze-thaw cycle, this moisture condenses directly onto the chemical.

Q3: What are the absolute best conditions for long-term storage? A: For long-term stability, cyclohexanecarbaldehyde oxime should be stored at 2°C to 8°C (refrigerated) or -20°C (frozen) in tightly sealed amber vials [3]. The amber glass prevents photochemical degradation[3]. Crucially, the headspace of the vial must be purged with dry Argon or Nitrogen, and the primary container should be stored inside a secondary desiccator cabinet or a sealed bag containing active desiccant packets (e.g., Drierite or silica gel).

Part 3: Quantitative Stability Data

Understanding the relative stability of your oxime linkage helps in planning experimental timelines. The following table summarizes the hydrolytic stability of carbon-nitrogen linkages at physiological/neutral pH (pD 7.0), demonstrating why oximes are generally robust unless exposed to acidic moisture.

Linkage Type	Relative Hydrolysis Rate Constant	Half-Life at pD 7.0	Stability Profile
Oxime	1x (Baseline)	> 600 hours	Highly stable
Methylhydrazone	~600x faster	~1 hour	Highly labile
Acetylhydrazone	~300x faster	~2 hours	Labile
Semicarbazone	~160x faster	~3.5 hours	Moderately labile

Data synthesized from comparative hydrolytic stability studies of isostructural conjugates[1][2].

Part 4: Standard Operating Procedures (SOPs)

To guarantee trustworthiness in your assays, do not rely on visual inspection. Implement the following self-validating protocols for storage and pre-use verification.

Protocol 1: Anhydrous Aliquoting and Storage

Causality: Repeatedly opening a bulk container introduces moisture. Aliquoting limits exposure, while Argon displacement removes atmospheric water and oxygen.

• Drying: Place the newly synthesized or purchased cyclohexanecarbaldehyde oxime under high vacuum (≤ 0.1 Torr) for 4 hours to remove trace volatile moisture.

• Preparation: In a dry glovebox or under a continuous stream of dry Argon, transfer 100 mg to 500 mg aliquots into pre-dried amber glass vials .

• Purging: Purge the headspace of each vial with Argon for 10 seconds.

• Sealing: Cap tightly with PTFE-lined septa caps. Wrap the cap junction with Parafilm.

• Storage: Place the aliquots in a secondary container filled with indicating silica gel and store at 2°C to 8°C[3].

Protocol 2: Self-Validating ¹H NMR Purity Assay

Causality: Before committing a stored batch to a sensitive synthesis, you must validate its integrity. This NMR protocol is self-validating because the integration of the degradation product (aldehyde) is directly ratioed against the intact starting material (oxime), providing an exact percentage of hydrolysis.

• Sample Prep: Dissolve 10 mg of the stored oxime in 0.5 mL of anhydrous CDCl₃ (ensure the CDCl₃ is stored over molecular sieves to prevent in-situ hydrolysis during the assay).

• Acquisition: Acquire a standard ¹H NMR spectrum (minimum 16 scans).

• Integration & Validation:

  • Identify the oxime CH=N proton (typically a singlet or multiplet around 7.4 - 7.5 ppm ). Set this integration to 1.00.

  • Look for the aldehydic CHO proton at ~9.6 ppm . Integrate this peak.

• Calculation: % Hydrolysis =[Area(Aldehyde) / (Area(Aldehyde) + Area(Oxime))] × 100.

• Decision: If the aldehyde peak represents > 1% of the total integration, the batch must be repurified (via recrystallization or flash chromatography) before use.

Caption: End-to-end workflow for the anhydrous storage and NMR validation of oximes.

References

• Kalia, J., & Raines, R. T. "Hydrolytic Stability of Hydrazones and Oximes." Advances in Experimental Medicine and Biology. National Institutes of Health (NIH).[Link]

Sources

• 1. Hydrolytic Stability of Hydrazones and Oximes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Oximation of Cyclohexanecarboxaldehyde

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals encountering stalled kinetics, poor yields, or side reactions during the oximation of cyclohexanecarboxaldehyde.

Rather than simply providing a recipe, this guide deconstructs the thermodynamic and kinetic causality of the reaction, ensuring you can dynamically troubleshoot your specific synthetic environment.

The Causality of Oximation: Mechanism & pH Dependency

The conversion of cyclohexanecarboxaldehyde to its corresponding oxime via hydroxylamine hydrochloride ( NH2​OH⋅HCl ) is a classic nucleophilic addition-elimination reaction. However, the reaction is highly sensitive to the protonation states of the reactants[1].

For the reaction to proceed, two opposing conditions must be met simultaneously:

• Electrophile Activation: The carbonyl oxygen of the aldehyde must be sufficiently protonated to increase the electrophilicity of the carbonyl carbon.

• Nucleophile Availability: The nitrogen lone pair on hydroxylamine must remain unprotonated to attack the carbonyl carbon.

If the pH drops below 3.0, the hydroxylamine is fully protonated ( NH3​OH+ ) and loses its nucleophilicity. If the pH rises above 7.0, the carbonyl is unactivated, and the reaction stalls[1]. The optimal equilibrium is achieved using a sodium acetate ( NaOAc ) buffer to lock the pH between 4.0 and 5.0[2].

Fig 1: Mechanistic pathway of cyclohexanecarboxaldehyde oximation highlighting pH dependency.

Frequently Asked Questions (Troubleshooting Q&A)

Q1: My conversion is stalling at 60-70% despite using excess hydroxylamine. Why? A1: This is almost always a mass-transfer or pH issue. Cyclohexanecarboxaldehyde has poor aqueous solubility. If you are running the reaction in pure water, it forms a biphasic mixture, severely limiting the reaction rate. Furthermore, as the reaction proceeds, HCl is liberated from the NH2​OH⋅HCl . If you did not add sufficient NaOAc buffer, the pH will plummet below 3.0, protonating your remaining hydroxylamine and killing the reaction[1]. Solution: Use an Ethanol/Water co-solvent system and verify the pH is ~4.5.

Q2: I am observing multiple side products on my TLC/GC trace. What are they? A2: Side reactions often stem from the degradation of the starting material. Cyclohexanecarboxaldehyde is highly susceptible to auto-oxidation when exposed to air, rapidly converting to cyclohexanecarboxylic acid[3]. If your starting material is old, you are starting with an impure mixture. Additionally, if your pH is too low in an alcoholic solvent, acetal formation will compete with oximation. Solution: Always store the aldehyde under nitrogen[3] and ensure strict pH buffering[2].

Q3: My conversion is 100% by GC-MS, but my isolated yield is suspiciously low. Where is the product going? A3: You are likely losing your material during the workup. Cyclohexanecarboxaldehyde is moderately volatile, with a boiling point of 161–163 °C[4][5]. While the oxime is heavier, aggressive solvent evaporation (e.g., rotary evaporation at high temperatures and high vacuum) can lead to co-distillation and evaporative loss of both the unreacted aldehyde and the product[4]. Solution: Keep water bath temperatures below 40 °C during solvent removal.

Fig 2: Decision tree for troubleshooting stalled oximation of cyclohexanecarboxaldehyde.

Quantitative Data & Parameters

Table 1: Influence of pH on Oximation Kinetics

pH Range	Hydroxylamine State	Carbonyl State	Reaction Kinetics	Mechanistic Causality

| < 3.0 | Fully Protonated ( NH3​OH+ ) | Highly Protonated | Extremely Slow | Loss of nucleophilicity due to protonation of the amine lone pair. | | 4.0 - 5.0 | Partially Free ( NH2​OH ) | Partially Protonated | Optimal / Fast | Perfect equilibrium: sufficient free nucleophile attacks the activated electrophile. | | > 7.0 | Free Base ( NH2​OH ) | Unprotonated | Slow / Variable | Poor electrophilicity of the carbonyl carbon; competing side reactions dominate. |

Table 2: Physical Properties & Handling Parameters of Cyclohexanecarboxaldehyde

Parameter	Value / Characteristic	Troubleshooting Implication
Boiling Point	161 - 163 °C[4][6]	Moderately volatile; high risk of evaporative loss during aggressive solvent removal.
Specific Gravity	~0.93 g/mL[7]	Forms a separate organic layer in purely aqueous reactions, causing mass-transfer limitations.

| Stability | Prone to auto-oxidation | Must be stored under inert gas; oxidized material yields unreactive cyclohexanecarboxylic acid[3]. |

Standard Operating Procedure: Self-Validating Buffered Oximation

This protocol is designed as a self-validating system. Do not proceed to the next step unless the validation criteria of the current step are met.

Step 1: Pre-Reaction Quality Control (QC)

• Action: Analyze the cyclohexanecarboxaldehyde starting material via GC-FID or 1H-NMR before use.

• Causality: Cyclohexanecarboxaldehyde oxidizes rapidly to cyclohexanecarboxylic acid[3]. If the aldehyde purity is <95%, the acid impurity will alter the buffering capacity of the reaction and lower the theoretical yield.

• Validation Check: 1H-NMR must show a distinct aldehyde proton singlet at ~9.6 ppm with minimal broad carboxylic acid peaks.

Step 2: Buffered Solvent System Preparation

• Action: In a round-bottom flask, dissolve 1.2 equivalents of hydroxylamine hydrochloride ( NH2​OH⋅HCl ) and 1.2 equivalents of sodium acetate ( NaOAc ) in a 1:1 mixture of Ethanol and Deionized Water.

• Causality: The combination of NH2​OH⋅HCl and NaOAc creates an in situ acetic acid/acetate buffer. This locks the pH in the optimal 4.0–5.0 range[1][2]. Ethanol is required as a co-solvent because the aldehyde has poor aqueous solubility.

• Validation Check: Spot the solution on pH indicator paper; it must read between pH 4.0 and 5.0. If it is too acidic, add small aliquots of NaOAc until the target pH is reached.

Step 3: Aldehyde Addition and Reaction

• Action: Add 1.0 equivalent of cyclohexanecarboxaldehyde dropwise to the stirring buffer solution at room temperature. Equip the flask with a reflux condenser and stir for 2–4 hours.

• Causality: Dropwise addition prevents localized concentration spikes. The condenser prevents the loss of the moderately volatile aldehyde (BP: 161-163 °C)[4][5].

• Validation Check: Monitor via TLC (Hexanes/EtOAc). The reaction is self-validating when the higher-Rf aldehyde spot completely disappears, replaced entirely by the lower-Rf oxime spot.

Step 4: Controlled Workup and Isolation

• Action: Concentrate the mixture under reduced pressure to remove ethanol, taking care not to exceed 40 °C in the water bath. Extract the aqueous residue with Ethyl Acetate (3x), wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and evaporate the solvent gently.

• Causality: Aggressive solvent removal at high temperatures and low pressures will co-distill the unreacted cyclohexanecarboxaldehyde and potentially the oxime product, artificially depressing the isolated yield[4].

• Validation Check: Weigh the crude product. A mass balance >90% of the theoretical yield confirms no evaporative loss occurred during the workup.

References

• Source: benchchem.
• Source: thegoodscentscompany.
• Source: fishersci.co.
• Source: thermofisher.
• Source: orgsyn.
• Source: thieme-connect.
• Source: rsc.

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Positive modulators of N -methyl- d -aspartate receptor: structure–activity relationship study on steroidal C-17 and C-20 oxime ethers - RSC Advances (RSC Publishing) DOI:10.1039/D5RA07716H [pubs.rsc.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Cyclohexanecarboxaldehyde | 2043-61-0 | Benchchem [benchchem.com]
• 5. fishersci.co.uk [fishersci.co.uk]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. cyclohexane carboxaldehyde, 2043-61-0 [thegoodscentscompany.com]

Technical Support Center: Optimizing Solvent Choice for Cyclohexanecarbaldehyde Oxime Crystallization

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical assistance for the crystallization of cyclohexanecarbaldehyde oxime. As Senior Application Scientists, we have compiled this resource to address common challenges and provide field-proven insights to optimize your crystallization process, ensuring high purity and yield.

Section 1: Troubleshooting Guide

This section is designed to address specific issues you may encounter during the crystallization of cyclohexanecarbaldehyde oxime.

Issue 1: Cyclohexanecarbaldehyde Oxime is "Oiling Out" Instead of Crystallizing

Symptoms:

• A liquid, often viscous and oil-like, separates from the solution upon cooling instead of solid crystals.[1]

Root Cause Analysis: "Oiling out" occurs when the solute's melting point is lower than the temperature at which the solution becomes supersaturated.[1] For cyclohexanecarbaldehyde oxime, which can exist as a low-melting solid or a liquid at room temperature depending on purity, this is a common issue.[2] Impurities can also suppress the melting point and promote this phenomenon.[3][4]

Solutions:

• Decrease the Concentration: The most immediate solution is to add more of the same solvent to the hot mixture, redissolve the oil, and attempt to cool it again more slowly.[1][3] A more dilute solution lowers the saturation temperature, potentially below the compound's melting point.

• Employ a Slower Cooling Rate: Rapid cooling does not provide sufficient time for the ordered arrangement of molecules into a crystal lattice.[3] Insulate the crystallization vessel or use a programmable cooling bath to slow down the process significantly. Very slow cooling is often beneficial to prevent oiling out.[4]

• Re-evaluate Solvent Choice: The chosen solvent may be too effective at dissolving the oxime. Consider switching to a solvent in which the compound is less soluble at elevated temperatures. Alternatively, introduce an "anti-solvent" (a solvent in which the oxime is poorly soluble but is miscible with the primary solvent) to the hot solution until slight turbidity appears, then allow it to cool slowly.[5]

• Pre-Purification: If impurities are suspected, purify the crude oxime using a technique like column chromatography before attempting recrystallization.[3]

Issue 2: Poor or No Crystal Formation Upon Cooling

Symptoms:

• The solution remains clear even after cooling to room temperature or below, with no solid formation.

Root Cause Analysis: This indicates that the solution has not reached a sufficient level of supersaturation for nucleation (the initial formation of crystal seeds) to occur.[3] This is often due to using an excessive amount of solvent.[4]

Solutions:

• Induce Nucleation:

  • Seed Crystals: If you have a pure crystal of cyclohexanecarbaldehyde oxime, add a tiny amount to the cooled solution. This provides a template for further crystal growth.[3][4]

  • Scratching: Use a glass rod to gently scratch the inner surface of the flask at the air-liquid interface.[3][6] The microscopic imperfections on the glass can serve as nucleation sites.

• Increase Concentration:

  • Solvent Evaporation: Gently heat the solution to boil off a portion of the solvent, then allow it to cool again.[3] Be cautious not to evaporate too much, which could lead to rapid precipitation of impurities.

• Drastic Cooling: If the above methods fail, try cooling the solution in an ice-salt bath.[4] Note that this may lead to smaller crystals and potentially trap more impurities.

Issue 3: Very Low Crystallization Yield

Symptoms:

• The amount of recovered crystalline product is significantly lower than expected.

Root Cause Analysis: The primary cause of low yield is the compound's residual solubility in the cold solvent.[1] Using too much solvent is the most common mistake leading to poor recovery.[4]

Solutions:

• Minimize Solvent Volume: During the dissolution step, use the absolute minimum amount of hot solvent required to fully dissolve the crude product.[7] Work in small solvent additions.

• Optimize Final Cooling Temperature: After initial crystallization at room temperature, cool the flask in an ice bath to maximize the precipitation of the product from the mother liquor.[3]

• Solvent Selection: Revisit your solvent choice. An ideal solvent will exhibit a large difference in solubility for cyclohexanecarbaldehyde oxime between its boiling point and room temperature (or 0 °C).[7]

• Check the Mother Liquor: If you have already filtered your crystals, you can test the remaining solution (mother liquor) for remaining product by evaporating a small sample. If a significant amount of solid remains, it may be worth concentrating the mother liquor to recover a second crop of crystals. Be aware that this second crop may be less pure.

Issue 4: Discolored Crystals

Symptoms:

• The final crystalline product has an undesirable color (e.g., yellow or brown).

Root Cause Analysis: Colored impurities from the reaction mixture are co-crystallizing with your product.

Solutions:

• Activated Charcoal Treatment: Add a small amount of activated charcoal to the hot, dissolved solution before filtration. The charcoal will adsorb many colored impurities.[8]

  • Caution: Use charcoal sparingly, as it can also adsorb some of your desired product. Never add charcoal to a boiling solution, as it can cause violent bumping.

• Hot Filtration: After the charcoal treatment, perform a hot gravity filtration to remove the charcoal and any other insoluble impurities before allowing the solution to cool.[7]

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the key properties of an ideal solvent for cyclohexanecarbaldehyde oxime crystallization?

An ideal solvent should:

• High Solubility at High Temperatures: Dissolve the oxime completely when hot or at its boiling point.[7]

• Low Solubility at Low Temperatures: Have very low solubility for the oxime at room temperature or below, to ensure good recovery.[7]

• Inertness: Not react with the cyclohexanecarbaldehyde oxime.

• Volatility: Be sufficiently volatile to be easily removed from the final crystals.

• Impurity Solubility Profile: Either not dissolve the impurities at all (allowing them to be filtered out hot) or keep them fully dissolved when the desired compound crystallizes upon cooling.[7]

• Safety: Be non-toxic, non-flammable, and environmentally benign whenever possible.

Q2: How do I perform a systematic solvent screening for cyclohexanecarbaldehyde oxime?

A systematic approach is crucial for identifying the optimal solvent.

Experimental Protocol: Small-Scale Solvent Screening

• Place approximately 50-100 mg of your crude cyclohexanecarbaldehyde oxime into several test tubes.

• To each tube, add a different potential solvent (e.g., hexane, toluene, ethanol, water, ethyl acetate) dropwise at room temperature.[5] Note the solubility.

• If the compound does not dissolve at room temperature, gently heat the test tube in a water or sand bath.[5] Continue adding the solvent dropwise until the solid just dissolves.

• Allow the tubes that formed a clear solution upon heating to cool slowly to room temperature, and then place them in an ice bath.

• Observe the quantity and quality of the crystals formed. The best solvent will yield a large amount of crystalline solid upon cooling.[5]

Data Summary Table for Solvent Screening:

Solvent	Solubility at RT (25°C)	Solubility at Boiling Point	Crystal Formation on Cooling	Notes
Hexane	Low	Moderate	Good, needle-like crystals	A non-polar solvent, potentially good for this moderately lipophilic molecule. Recrystallization from hexane has been reported for a similar oxime.[9]
Ethanol/Water	High in Ethanol, Low in Water	High	Potential for solvent-pair system	A common solvent pair. Dissolve in hot ethanol and add water dropwise until cloudy.[10]
Toluene	Moderate	High	Possible	Aromatic solvent, has been used in solutions of this oxime.[11]
Ethyl Acetate	Moderate-High	High	May require cooling	A moderately polar solvent.
Water	Low	Low	Unlikely to be a good single solvent	The oxime has moderate lipophilicity (XLogP3 ~2.1) suggesting low water solubility.[12]

Q3: What is a solvent pair and when should I use it for cyclohexanecarbaldehyde oxime?

A solvent pair is a mixture of two miscible solvents, one in which the compound is highly soluble (the "good" solvent) and one in which it is poorly soluble (the "poor" or "anti-solvent").[5]

You should consider a solvent pair when no single solvent provides the ideal solubility characteristics.[5] For cyclohexanecarbaldehyde oxime, a good example would be dissolving it in a minimal amount of hot ethanol (good solvent) and then adding hot water (poor solvent) dropwise until the solution becomes faintly cloudy. Cooling this solution should then induce crystallization.

Q4: How can the molecular structure of cyclohexanecarbaldehyde oxime guide my solvent choice?

The structure contains a non-polar cyclohexyl ring and a polar oxime functional group (-C=N-OH).[2] This amphiphilic nature is key.

• The cyclohexyl ring suggests solubility in non-polar solvents like hexane, cyclohexane, or toluene.[13]

• The oxime group can participate in hydrogen bonding, both as a donor (O-H) and an acceptor (N and O atoms).[2] This indicates potential solubility in protic solvents like alcohols (ethanol, methanol) or even water to some extent, and aprotic polar solvents like ethyl acetate.

Therefore, the ideal solvent will likely be one of intermediate polarity or a carefully balanced mixture of a polar and a non-polar solvent.

Section 3: Visualization of Key Workflows

Experimental Workflow for Single-Solvent Recrystallization

This diagram outlines the standard procedure for purifying a solid compound like cyclohexanecarbaldehyde oxime using a single appropriate solvent.

Caption: Single-Solvent Recrystallization Workflow.

Troubleshooting Logic for Crystallization Issues

This decision tree helps diagnose and solve common problems encountered during crystallization experiments.

Caption: Troubleshooting Crystallization Problems.

References

• Scribd. Recrystallization Techniques for Purification. Available from: [Link]

• Recrystallization1. Available from: [Link]

• National Center for Biotechnology Information. Cyclohexanecarbaldehyde oxime. PubChem Compound Database. Available from: [Link]

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Reducing side reactions during cyclohexanecarbaldehyde oxime reduction

Introduction

Welcome to the technical support guide for the reduction of cyclohexanecarbaldehyde oxime. This resource is designed for researchers, scientists, and professionals in drug development who are working with this specific transformation. The reduction of cyclohexanecarbaldehyde oxime to (aminomethyl)cyclohexane is a critical step in the synthesis of various pharmaceutical intermediates and active ingredients. However, the reaction is often plagued by the formation of undesirable side products, which can complicate purification and reduce overall yield.

This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you minimize side reactions and optimize your process. Our approach is grounded in mechanistic principles and practical, field-tested experience to ensure you can achieve high-purity (aminomethyl)cyclohexane reliably.

Core Challenge: Minimizing Side-Product Formation

The primary goal during the reduction of cyclohexanecarbaldehyde oxime is to selectively convert the oxime functional group into a primary amine without promoting side reactions. The most common challenges and side products are:

• Formation of the corresponding secondary amine: Dimerization or reaction of the primary amine product with the starting material.

• Beckmann Rearrangement: Acid-catalyzed rearrangement of the oxime to an amide.[1]

• Hydrolysis: Reversion of the oxime to cyclohexanecarbaldehyde, especially in the presence of acid and water.

• Over-reduction: In some cases, reduction of the cyclohexyl ring can occur under harsh conditions.

• Incomplete reaction: Leading to a mixture of starting material and product.

This guide will address each of these challenges in detail, providing actionable solutions.

Troubleshooting Guide: Common Issues and Solutions

This section is formatted in a question-and-answer style to directly address problems you may be encountering in the lab.

Issue 1: Low Yield of the Primary Amine and Formation of a Higher Molecular Weight Impurity.

Question: My reaction is showing a low yield of the desired (aminomethyl)cyclohexane, and I'm observing a significant amount of a higher molecular weight byproduct. What is likely happening and how can I fix it?

Answer: The formation of a higher molecular weight impurity often points to the generation of a secondary amine . This can occur through a couple of pathways:

• Reductive Amination: The newly formed primary amine, (aminomethyl)cyclohexane, can react with any remaining starting material (cyclohexanecarbaldehyde oxime) or the intermediate imine to form a new imine, which is then reduced to the secondary amine.

• Dimerization: Under certain catalytic conditions, the intermediate imine can dimerize before being fully reduced.

Solutions:

• Control the Stoichiometry of the Reducing Agent: Ensure a sufficient excess of the reducing agent is used to quickly and completely reduce the oxime to the primary amine. This minimizes the time the primary amine is in solution with unreacted starting material.

• Optimize Reaction Temperature: Higher temperatures can sometimes favor the formation of secondary amines. Try running the reaction at a lower temperature to see if the selectivity for the primary amine improves.

• Choice of Reducing Agent and Catalyst:

  • Catalytic Hydrogenation: This is a common and effective method.[2] Using catalysts like Raney Nickel or Palladium on carbon (Pd/C) is typical.[2][3] The choice of solvent and additives can be crucial. For instance, the presence of ammonia can sometimes suppress secondary amine formation by competing for reactive sites on the catalyst.

  • Metal Hydrides: Reagents like Lithium Aluminum Hydride (LiAlH₄) are powerful but can be less selective.[2] Sodium Borohydride (NaBH₄) is generally milder but often requires a catalyst or promoter to be effective for oxime reduction.[4][5]

• Slow Addition of the Substrate: Adding the cyclohexanecarbaldehyde oxime solution slowly to a mixture of the catalyst and reducing agent can help to keep its concentration low, thereby disfavoring the reaction with the primary amine product.

Issue 2: My Product is Contaminated with Cyclohexanecarboxamide.

Question: I'm observing the formation of cyclohexanecarboxamide in my reaction mixture. What is causing this and how can I prevent it?

Answer: The presence of cyclohexanecarboxamide is a clear indication that a Beckmann rearrangement is occurring.[1] This is a classic acid-catalyzed rearrangement of an oxime to an amide.

Solutions:

• Control the pH: The Beckmann rearrangement is acid-catalyzed. Ensure your reaction conditions are not acidic. If you are using a reducing agent that generates acidic byproducts (e.g., some metal/acid combinations), consider adding a non-nucleophilic base to neutralize the acid as it forms.

• Choice of Reducing System: Avoid strongly acidic conditions. For example, using Zinc in acetic acid can sometimes promote this rearrangement.[6] Catalytic hydrogenation under neutral or slightly basic conditions is generally preferred to avoid this side reaction.

• Temperature Control: While primarily acid-catalyzed, high temperatures can sometimes provide enough energy to overcome the activation barrier for rearrangement, especially in the presence of Lewis acidic metal centers from certain catalysts.

Issue 3: I am seeing the starting aldehyde, cyclohexanecarbaldehyde, in my final product mixture.

Question: After my reaction and workup, I'm detecting cyclohexanecarbaldehyde. Why is this happening?

Answer: The presence of the starting aldehyde indicates hydrolysis of the cyclohexanecarbaldehyde oxime.[7] Oximes can be hydrolyzed back to the corresponding aldehyde or ketone in the presence of water and an acid or base catalyst.

Solutions:

• Anhydrous Conditions: Ensure that your solvents and reagents are dry. The presence of water, especially under acidic or basic conditions, will promote hydrolysis.

• Neutral Workup: During the workup procedure, avoid strongly acidic or basic aqueous washes if possible. If an acid or base wash is necessary, perform it quickly and at a low temperature to minimize the contact time and the rate of hydrolysis.

• Choice of Reducing Agent: Some reduction methods are more prone to hydrolysis. For example, reductions that generate water as a byproduct in an acidic medium can be problematic.

Frequently Asked Questions (FAQs)

Q1: What is the best catalyst for the catalytic hydrogenation of cyclohexanecarbaldehyde oxime?

A1: Both Raney Nickel and Palladium on carbon (Pd/C) are commonly used and effective catalysts for this transformation.[2][3]

• Raney Nickel is often used in alcoholic solvents like ethanol and can provide high yields.[8] It is a very active catalyst, so reaction conditions like temperature and pressure need to be carefully controlled.

• Pd/C is also a very effective catalyst and is often used with hydrogen gas in a variety of solvents. It can sometimes be more selective than Raney Nickel.

The optimal catalyst can depend on the specific reaction conditions and the desired purity profile. It is often recommended to screen both catalysts to determine the best option for your specific process.

Q2: Can I use Sodium Borohydride (NaBH₄) to reduce cyclohexanecarbaldehyde oxime?

A2: Sodium borohydride alone is generally not reactive enough to reduce oximes.[5] However, its reactivity can be enhanced by using it in combination with a Lewis acid or a transition metal salt. For example, systems like NaBH₄/ZrCl₄ or NaBH₄/NiCl₂ have been reported to be effective for the reduction of oximes to amines.[4][9] These modified borohydride systems can offer a milder alternative to LiAlH₄ and may provide different selectivity profiles.

Q3: How can I monitor the progress of the reaction?

A3: The progress of the reaction can be conveniently monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) .

• TLC: Use a suitable mobile phase (e.g., a mixture of ethyl acetate and hexanes) to separate the starting oxime, the primary amine product, and any major byproducts. The components can be visualized using a suitable stain, such as ninhydrin for the amine product or potassium permanganate.

• GC: GC is a more quantitative method for monitoring the disappearance of the starting material and the appearance of the product. It can also be used to quantify the formation of volatile byproducts.

Q4: What is a typical workup procedure for this reaction?

A4: A general workup procedure after a catalytic hydrogenation would be:

• Catalyst Removal: Filter the reaction mixture through a pad of Celite or another filter aid to remove the solid catalyst.

• Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator.

• Extraction: Dissolve the residue in a suitable organic solvent (e.g., diethyl ether or dichloromethane) and wash with water or brine to remove any water-soluble impurities.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate to obtain the crude product.

• Purification: The crude product can be purified by distillation under reduced pressure or by column chromatography.

Experimental Protocols

Protocol 1: Catalytic Hydrogenation using Raney Nickel

This protocol provides a general procedure for the reduction of cyclohexanecarbaldehyde oxime using Raney Nickel as the catalyst.

Materials:

• Cyclohexanecarbaldehyde oxime

• Raney Nickel (50% slurry in water)

• Ethanol (anhydrous)

• Hydrogen gas

• Parr hydrogenator or similar high-pressure reactor

Procedure:

• In a high-pressure reactor, add a slurry of Raney Nickel (approximately 5-10% by weight of the oxime) that has been carefully washed with anhydrous ethanol to remove water.

• Add a solution of cyclohexanecarbaldehyde oxime (1 equivalent) dissolved in anhydrous ethanol.

• Seal the reactor and purge it several times with nitrogen, followed by several purges with hydrogen gas.

• Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 50-100 psi).

• Stir the reaction mixture vigorously and heat to the desired temperature (e.g., 40-60 °C).

• Monitor the reaction progress by observing the uptake of hydrogen and by analyzing aliquots using TLC or GC.

• Once the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen.

• Purge the reactor with nitrogen.

• Filter the reaction mixture through a pad of Celite to remove the Raney Nickel catalyst. Caution: Raney Nickel is pyrophoric and should be kept wet with solvent at all times.

• Concentrate the filtrate under reduced pressure to obtain the crude (aminomethyl)cyclohexane.

• Purify the crude product by distillation under reduced pressure.

Data Summary Table

Reducing System	Catalyst/Additive	Typical Solvent	Temperature (°C)	Pressure	Key Advantages	Potential Side Reactions
H₂	Raney Ni	Ethanol	40-80	50-500 psi	High activity, relatively inexpensive	Secondary amine formation, over-reduction
H₂	Pd/C	Methanol, Ethanol	25-60	50-200 psi	High selectivity, mild conditions	Can be more expensive than Raney Ni
NaBH₄	ZrCl₄	THF	25	Atmospheric	Mild, avoids high pressure	Requires stoichiometric additives
LiAlH₄	-	Diethyl ether, THF	0-35	Atmospheric	Very powerful reducing agent	Low selectivity, reacts with protic solvents

Visualizing the Reaction Pathways

Primary Reaction and Side Reactions

The following diagram illustrates the desired reduction pathway and the common side reactions that can occur.

Caption: Reaction pathways in the reduction of cyclohexanecarbaldehyde oxime.

Troubleshooting Workflow

This workflow diagram provides a logical sequence for troubleshooting common issues during the reduction.

Caption: A logical workflow for troubleshooting side reactions.

References

• Filo. (n.d.). how oxime is reduced to amine. Retrieved from [Link]

• Fang, H., Wang, G., & Oestreich, M. (2021). Mild reductive rearrangement of oximes and oxime ethers to secondary amines with hydrosilanes catalyzed by B(C6F5)3. RSC Publishing. Retrieved from [Link]

• Sciencemadness.org. (2020, June 25). How to reduce oximes to amines? Retrieved from [Link]

• ResearchGate. (2011, August 1). A Rapid and Practical Protocol for Solvent-Free Reduction of Oximes to Amines with NaBH4/ZrCl4/Al2O3 System. Retrieved from [Link]

• TSI Journals. (2010, March 29). preparation-of-optically-active-amines-from-oximes-yeast-catalyzed-selective-reduction.pdf. Retrieved from [Link]

• ScienceDirect. (n.d.). Selective hydrogenation of nitrocyclohexane to cyclohexanone oxime with H2 on decorated Pt nanoparticles. Retrieved from [Link]

• Wikipedia. (n.d.). Oxime. Retrieved from [Link]

• ResearchGate. (n.d.). Challenges in catalytic reduction of oximes to hydroxylamine products (top), and overview of available methods (bottom). Retrieved from [Link]

• PMC. (2021, December 22). Catalytic Reduction of Oximes to Hydroxylamines: Current Methods, Challenges and Opportunities. Retrieved from [Link]

• ACS Publications. (2017, October 9). Metal-Involving Synthesis and Reactions of Oximes | Chemical Reviews. Retrieved from [Link]

• Wikipedia. (n.d.). Cyclohexanone oxime. Retrieved from [Link]

• PubMed. (n.d.). Efficient hydrogenation of Nitrocyclohexane to cyclohexanone oxime over CuFeAl-Layered Double Hydroxide: The promoting role of FeOx. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of trans-4-aminomethylcyclohexane-1-carboxylic acid. Retrieved from [Link]

• Sciencemadness.org. (2010, September 28). Reduction of oximes to corresponding amines. Retrieved from [Link]

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• Organic Syntheses. (n.d.). catalytic asymmetric addition of an in-situ prepared arylzinc to cyclohexanecarboxaldehyde. Retrieved from [Link]

• Google Patents. (n.d.). US7449600B2 - Process for producing cyclohexanone oxime.

• NIH. (n.d.). Cyclohexanecarboxaldehyde, oxime | C7H13NO | CID 5324284 - PubChem. Retrieved from [Link]

• PMC. (n.d.). 2,6,6-Trimethylcyclohexene-1-carbaldehyde oxime. Retrieved from [Link]

• ResearchGate. (2015, December 20). Selective method for reduction of Oximes to amines in the presence of Cu nanoparticle. Retrieved from [Link]

• SciSpace. (2011, August 1). A Rapid and Practical Protocol for Solvent-Free Reduction of Oximes to Amines with NaBH4/ZrCl4/Al2O3 System. Retrieved from [Link]

• KoreaScience. (n.d.). Selective Reduction of Oximes to N-Monosubstituted Hydroxylamines with Lithium Borohydride. Retrieved from [Link]

• Semantic Scholar. (n.d.). Direct cyclohexanone oxime synthesis via oxidation-oximization of cyclohexane with ammonium acetate. Retrieved from [Link]

• LibreTexts. (2014, July 26). 20.1: Oxidation-Reduction Reactions of Organic Compounds- An Overview. Retrieved from [Link]

• Google Patents. (n.d.). EP1270548A1 - Purification method of cyclohexanone-oxime.

• Organic Syntheses. (n.d.). Submitted by Francis Loiseau and André M. Beauchemin. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by oxime reduction. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Synthesis of primary amines by one-pot reductive amination of aldehydes. Retrieved from [Link]

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Overcoming catalyst poisoning in cyclohexanecarbaldehyde oxime hydrogenation

A Guide to Overcoming Catalyst Poisoning for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center dedicated to navigating the complexities of catalyst poisoning during the hydrogenation of cyclohexanecarbaldehyde oxime. This guide is structured to provide actionable insights and solutions to common challenges encountered in the lab and during scale-up. As Senior Application Scientists, we have designed this resource to be a practical, field-proven tool based on established scientific principles.

The hydrogenation of cyclohexanecarbaldehyde oxime to aminomethylcyclohexane is a critical transformation in the synthesis of various pharmaceutical intermediates and specialty chemicals. However, the efficiency of this process is often hampered by the deactivation of expensive noble metal catalysts. This guide provides a structured approach to diagnosing, troubleshooting, and preventing catalyst poisoning.

Troubleshooting Guide: A Symptom-Based Approach

This section addresses specific experimental issues in a question-and-answer format.

Issue 1: My reaction rate has significantly decreased, or the reaction has completely stalled.

Q1: I've observed a dramatic slowdown in hydrogen uptake, and the reaction is not proceeding to completion. What are the likely causes?

A1: A significant decrease or complete halt in reaction rate is the most common indicator of catalyst poisoning.[1] This occurs when impurities or even the reaction products strongly adsorb to the catalyst's active sites, blocking them from the reactants.[2][3]

Probable Causes & Solutions:

• Sulfur Contamination: Sulfur compounds are potent poisons for many hydrogenation catalysts like palladium, platinum, and nickel.[1][4] They can originate from the cyclohexanecarbaldehyde starting material or solvents. Even trace amounts can lead to severe deactivation by forming strong chemical bonds with the metal surface.[5][6]

  • Troubleshooting Step: Analyze all reactants and solvents for sulfur content using techniques like gas chromatography with a sulfur-selective detector. If sulfur is detected, purify the feedstock using guard beds (e.g., activated carbon or specific adsorbents) before it enters the reactor.

• Nitrogen-Based Inhibition: The oxime functional group and the resulting amine product contain nitrogen atoms with lone-pair electrons, which can act as inhibitors by competing with the C=N bond for active sites.[3][7] While the substrate must bind, the product (aminomethylcyclohexane) can sometimes adsorb too strongly, leading to product inhibition, especially at high concentrations.

  • Troubleshooting Step: Try modifying reaction conditions. Lowering the reaction temperature may decrease the strength of product adsorption relative to the reactant. If feasible, operating in a continuous flow setup where the product is constantly removed can also mitigate this effect.

• Carbon Monoxide (CO) Poisoning: If the hydrogen gas source is contaminated with CO (a common impurity), it can strongly and often irreversibly bind to metal active sites.[1][2]

  • Troubleshooting Step: Ensure the use of high-purity hydrogen (99.99% or higher). If CO contamination is suspected, passing the hydrogen stream through a purification trap before it enters the reactor is advisable.

Issue 2: The selectivity of my reaction has changed, and I'm seeing more byproducts.

Q2: My reaction is still running, but I'm observing an increase in byproducts such as cyclohexanemethanol or dicyclohexylmethylamine. Why is this happening?

A2: A shift in product selectivity often indicates partial or selective poisoning of the catalyst.[6] This means the poison doesn't block all active sites uniformly; instead, it may alter the electronic or geometric properties of the catalyst surface, favoring alternative reaction pathways.[8]

Probable Causes & Solutions:

• Alteration of Active Sites: Certain poisons may preferentially adsorb to specific types of active sites (e.g., corner or edge sites vs. terrace sites). This can disrupt the ensemble of metal atoms required for the desired hydrogenation pathway, potentially opening up routes for side reactions like hydrogenolysis of the C-N bond or condensation reactions.

  • Troubleshooting Step: A change in catalyst may be necessary. For instance, if you are using a palladium catalyst which is known to catalyze N-O bond reduction, switching to a platinum catalyst that favors C=N bond reduction under acidic conditions might improve selectivity away from certain byproducts.[9][10]

• Acid/Base Imbalance on the Support: The catalyst support (e.g., alumina, carbon) can play a role. If impurities alter the acidity or basicity of the support, it can catalyze undesired side reactions. For example, acidic sites could promote hydrolysis of the oxime back to the aldehyde, which is then reduced to an alcohol.

  • Troubleshooting Step: Consider using a catalyst with a more inert support like carbon. Alternatively, adding a small amount of a basic or acidic additive to the reaction mixture can sometimes neutralize impurities and restore selectivity. This must be done cautiously, as the additive itself could affect the catalyst.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of catalyst poisons in this specific hydrogenation?

A1: Catalyst poisons typically originate from the reactants, solvents, or the equipment itself.[1] For cyclohexanecarbaldehyde oxime hydrogenation, key sources include:

• Starting Materials: The cyclohexanecarbaldehyde may contain sulfur impurities from its own synthesis. The hydroxylamine used to make the oxime can also be a source of inorganic salts.[11][12]

• Solvents: Solvents like ethanol, while common, can undergo decomposition on the catalyst surface to form carbon monoxide, which is a known poison.[13]

• Hydrogen Gas: As mentioned, industrial-grade hydrogen can contain traces of carbon monoxide (CO) or hydrogen sulfide (H₂S).[1][14]

• Leached Metals: If the reaction is performed in a stainless steel reactor, corrosion under certain conditions could potentially leach metal ions that deposit on the catalyst.

Q2: How can I definitively identify the poison affecting my catalyst?

A2: Identifying the specific poison is crucial for effective troubleshooting.[1] This usually requires advanced surface analysis techniques performed on the spent catalyst:

• Elemental Analysis: Techniques like X-ray Photoelectron Spectroscopy (XPS) or Inductively Coupled Plasma Mass Spectrometry (ICP-MS) can identify foreign elements like sulfur, phosphorus, lead, or other metals on the catalyst surface.[15]

• Temperature-Programmed Desorption (TPD): This technique involves heating the spent catalyst and analyzing the molecules that desorb at different temperatures, which can help identify and quantify adsorbed poisons like CO.[15]

Q3: What is the difference between reversible and irreversible poisoning?

A3: The distinction lies in the strength of the interaction between the poison and the catalyst's active sites.[1]

• Reversible Poisoning: The poison weakly adsorbs to the active sites. The catalyst's activity can often be restored by simply removing the poison from the feedstock or through a mild regeneration procedure like a solvent wash or thermal treatment.[1][14] Product inhibition is often a form of reversible poisoning.

• Irreversible Poisoning: The poison forms a strong, stable chemical bond with the active sites.[1] This is common with sulfur compounds on palladium catalysts.[16] In this case, the catalyst may need to be replaced, or a more aggressive regeneration procedure is required.[1]

Q4: Is it possible to regenerate a poisoned catalyst, and if so, how?

A4: Yes, poisoned catalysts can often be regenerated to restore some or all of their activity.[1][2] The appropriate method depends on the nature of the poison and the catalyst.

• Thermal Treatment: Heating the catalyst under a flow of inert or reactive gas can desorb or decompose the poison. For example, a mild oxidation in air followed by re-reduction in hydrogen can remove some organic foulants.[1]

• Chemical Washing: Using acidic or basic solutions to dissolve and remove the poison can be effective.[1] For instance, a dilute acid wash can remove basic nitrogen compounds.

• Solvent Extraction: A thorough wash with a suitable solvent can remove strongly adsorbed but not chemically bonded species.[1]

Q5: What proactive steps can I take to prevent catalyst poisoning?

A5: Prevention is the most effective strategy for maintaining catalyst longevity and process efficiency.[17]

• Feedstock Purification: This is the most critical step. Ensure all reactants and solvents are of high purity. Use guard beds or purification columns to remove known contaminants before they reach the reactor.[17][18]

• Process Optimization: Fine-tune reaction conditions (temperature, pressure) to minimize side reactions that could generate poisons and to reduce strong product adsorption.[17]

• Use of Scavengers: In some cases, adding a chemical scavenger to the reaction mixture can react with and neutralize poisons before they reach the catalyst surface.[19]

Data & Visualization

Table 1: Common Catalyst Poisons in Cyclohexanecarbaldehyde Oxime Hydrogenation

Poison Type	Potential Source	Affected Catalysts	Mechanism & Effect
Sulfur Compounds (H₂S, thiols)	Starting materials, solvents	Pd, Pt, Ni, Rh	Irreversible chemisorption, blocks active sites, alters electronic properties.[1][4]
Nitrogen Compounds (amines, oxime)	Reactant, Product	Pd, Pt, Ni	Reversible competitive adsorption (inhibition), blocks active sites.[3][7]
Carbon Monoxide (CO)	Impurity in H₂ gas, solvent degradation	Pd, Pt, Rh	Strong, often irreversible chemisorption, blocks active sites.[1][2][4]
Halides (Cl⁻, Br⁻)	Impurities from starting material synthesis	Pd, Pt	Strong adsorption, can alter catalyst acidity and electronic structure.[1]
Heavy Metals (Pb, Hg, As)	Contaminated raw materials	Pd, Pt, Ni	Irreversible alloy formation or deposition, blocks active sites.[1][2]

Diagrams

Caption: Simplified reaction pathway for oxime hydrogenation.

Caption: Troubleshooting workflow for catalyst deactivation.

Experimental Protocols

Protocol 1: General Procedure for Thermal Regeneration of a Deactivated Catalyst

This protocol describes a general procedure for regenerating a carbon-supported catalyst (e.g., Pd/C) deactivated by organic fouling or coking. Caution: Handle catalysts, especially pyrophoric ones, with appropriate safety measures in an inert atmosphere.

• Catalyst Recovery: After the reaction, carefully filter the catalyst from the reaction mixture under an inert atmosphere (e.g., nitrogen or argon). Wash the catalyst with a clean, inert solvent (e.g., ethanol or THF) to remove residual reactants and products. Dry the catalyst under vacuum at a low temperature (e.g., 60 °C).

• Loading: Load the dried, deactivated catalyst into a suitable tube furnace or reactor.

• Inert Gas Purge: Purge the system thoroughly with an inert gas (e.g., nitrogen or argon) at room temperature to remove all air.

• Oxidative Treatment (Optional, for carbonaceous deposits): While maintaining a slow flow of inert gas, introduce a small, controlled percentage of air or oxygen (e.g., 1-2% O₂ in N₂). Slowly heat the furnace to 200-300 °C. The exact temperature depends on the thermal stability of the catalyst and support.[1] Hold at this temperature for 2-4 hours to burn off carbonaceous deposits.

• Inert Gas Purge: Switch off the oxygen/air supply and purge again with inert gas while the furnace cools slightly or maintains temperature.

• Reductive Treatment: Switch the gas flow to a dilute hydrogen mixture (e.g., 5% H₂ in N₂). Heat the catalyst to a temperature suitable for its reduction (e.g., 180-250 °C for Pd/C).[1] Hold for 2-4 hours to re-reduce the metal oxides to their active metallic state.

• Cooling: Cool the catalyst to room temperature under a continuous flow of inert gas.

• Passivation (If Necessary): If the catalyst is pyrophoric (prone to igniting in air), it must be passivated before handling. This is done by introducing a very small, controlled amount of oxygen into the inert gas stream while keeping the catalyst bed cool. This forms a thin, protective oxide layer.

• Validation: Test the activity of the regenerated catalyst on a small-scale benchmark reaction and compare its performance to that of a fresh catalyst.

References

• Applied Catalysts. (2024, September 9). Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause. Retrieved from [Link]

• Chinese Chemical Society. (n.d.). Incorporating Sulfur Atoms into Palladium Catalysts by Reactive Metal–Support Interaction for Selective Hydrogenation. CCS Chemistry. Retrieved from [Link]

• ResearchGate. (2026, January 5). Incorporating Sulfur Atoms into Palladium Catalysts by Reactive Metal–Support Interaction for Selective Hydrogenation | Request PDF. Retrieved from [Link]

• Applied Catalysts. (2024, April 23). How to Prevent Catalyst Poisoning at the Industrial Scale. Retrieved from [Link]

• Bartholomew, C. H. (n.d.). Mechanisms of catalyst deactivation. SciSpace. Retrieved from [Link]

• Axens. (2022, August 30). What could be causing rapid catalyst deactivation in the hydrogenation of heavier fractions downstream of our steam cracker furnace? Retrieved from [Link]

• RevisionDojo. (2025, November 21). Catalyst Poisoning Explained Simply. Retrieved from [Link]

• PatSnap. (2025, June 19). Catalyst deactivation mechanisms and how to prevent them. Eureka. Retrieved from [Link]

• ResearchGate. (n.d.). Palladium-catalyzed liquid-phase hydrogenation/hydrogenolysis of disulfides | Request PDF. Retrieved from [Link]

• Journal of the American Chemical Society. (2024, November 11). Recycling Sulfur-Poisoned Pd Catalysts via Thermal Atomization for Semi-Hydrogenation of Acetylene. Retrieved from [Link]

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• MDPI. (2022, July 1). Poisoning and Reuse of Supported Precious Metal Catalysts in the Hydrogenation of N-Heterocycles, Part II: Hydrogenation of 1-Methylpyrrole over Rhodium. Retrieved from [Link]

• ScienceDirect. (n.d.). Poisoning and regeneration of Pt-Pd/WO3-ZrO2 short paraffin isomerization catalysts. Retrieved from [Link]

• University of Illinois at Urbana-Champaign. (n.d.). The Art of Heterogeneous Catalytic Hydrogenation - Part 1. Retrieved from [Link]

• Wikipedia. (n.d.). Catalyst poisoning. Retrieved from [Link]

• PMC. (n.d.). Sustainable Electrosynthesis of Cyclohexanone Oxime through Nitrate Reduction on a Zn–Cu Alloy Catalyst. Retrieved from [Link]

• ACS Publications. (2013, July 9). Improving the Industrial Feasibility of Metal-Free Hydrogenation Catalysts Using Chemical Scavengers. Retrieved from [Link]

• ACS Publications. (2006, October 12). Deactivation of Heterogeneous Hydrogenation Catalysts by Alcoholic Solvents | Organic Process Research & Development. Retrieved from [Link]

• PMC. (2021, December 22). Catalytic Reduction of Oximes to Hydroxylamines: Current Methods, Challenges and Opportunities. Retrieved from [Link]

• AmmoniaKnowHow. (n.d.). Catalyst deactivation Common causes. Retrieved from [Link]

• Encyclopedia.pub. (2022, December 28). Heterogeneous Catalysis for Selective Hydrogenation of Oximes. Retrieved from [Link]

• Google Patents. (n.d.). JP2010180142A - Method for producing cyclohexanecarbonitrile.

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• PMC. (2023, July 26). The mathematical catalyst deactivation models: a mini review. Retrieved from [Link]

• National Toxicology Program. (n.d.). TOX-50: Cyclohexanone Oxime. Retrieved from [Link]

• MDPI. (2022, December 9). Heterogeneous Catalysis as an Efficient Tool for Selective Hydrogenation of Oximes to Amines and Hydroxylamines. Retrieved from [Link]

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Suppressing Beckmann fragmentation in cyclohexanecarbaldehyde oxime

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this in-depth guide to help you overcome one of the most notorious side reactions in organic synthesis: the abnormal Beckmann fragmentation of aldoximes.

Below, you will find mechanistic insights, troubleshooting FAQs, comparative data, and a self-validating experimental protocol to ensure your success in handling cyclohexanecarbaldehyde oxime.

Mechanistic Insight: The Root Cause of Fragmentation

To control a reaction, you must first understand its kinetic pathways. Cyclohexanecarbaldehyde oxime is structurally vulnerable because its alpha-carbon is part of a cyclohexyl ring. When the oxime hydroxyl group is activated (e.g., via protonation or esterification) under highly acidic conditions, the molecule faces a kinetic divergence:

• Dehydration (Desired for Nitriles): An E2-like elimination of the activated -OH and the aldoxime proton yields cyclohexanecarbonitrile.

• Rearrangement (Desired for Amides): A concerted 1,2-alkyl shift of the cyclohexyl group to the nitrogen yields the primary amide.

• Fragmentation (Undesired): The relief of steric strain drives the cleavage of the C-C bond between the ring and the oxime carbon. This expels neutral hydrogen cyanide (HCN) and generates a secondary cyclohexyl carbocation, which rapidly undergoes E1 elimination to form cyclohexene or traps moisture to form cyclohexanol 1.

Mechanistic divergence of cyclohexanecarbaldehyde oxime under Beckmann conditions.

Troubleshooting FAQs

Q1: My GC-MS shows high levels of cyclohexene and cyclohexanol instead of the target nitrile/amide. What is causing this? A1: This is the classic signature of the abnormal Beckmann fragmentation. Because the alpha-carbon can stabilize a positive charge as a secondary cyclohexyl carbocation, harsh acidic conditions (e.g., H₂SO₄, PPA) lower the activation barrier for C-C bond scission 1. To suppress this, you must avoid strong Brønsted acids that stabilize the carbocation intermediate and instead rely on mild Lewis acids or organocatalysts 2.

Q2: How can I selectively drive the reaction to cyclohexanecarbonitrile (dehydration) without triggering fragmentation? A2: The key is utilizing a mild, base-assisted or neutral dehydration mechanism that avoids a free carbocation intermediate entirely. We highly recommend the 2,4,6-trichloro[1,3,5]triazine (TCT) / DMF system. TCT forms a Vilsmeier-Haack-type complex with DMF, which activates the oxime oxygen. Because the reaction is conducted at room temperature and operates via a concerted E2-like elimination, C-C bond cleavage is kinetically suppressed, resulting in quantitative conversion to the nitrile 3.

Q3: If my goal is the primary amide (cyclohexanecarboxamide), how do I prevent both dehydration and fragmentation? A3: Aldoximes inherently resist rearrangement to primary amides under standard conditions due to the overwhelming kinetic preference for dehydration or fragmentation. To achieve the primary amide, you must bypass the free nitrilium ion. This requires specific catalytic systems, such as transition metal catalysts (e.g., Ru, Rh) or specialized organocatalytic systems (like boronic acid/perfluoropinacol), which coordinate the oxime and facilitate a concerted 1,2-alkyl shift without generating fragmentation-prone intermediates 1.

Data Presentation: Reagent System Comparison

Use the table below to select the appropriate reagent system based on your target product and acceptable fragmentation risk.

Reagent System	Operating Temp	Primary Pathway	Est. Fragmentation Risk	Key Intermediates / Mechanistic Notes
H₂SO₄ (Conc.)	100–130 °C	Fragmentation	High (>40%)	Forms free cyclohexyl carbocation. Generates cyclohexene and HCN.
P₂O₅ / Heat	80 °C	Dehydration	Moderate (15-20%)	Harsh dehydration; thermal stress induces competitive C-C scission.
TCT / DMF	25 °C	Dehydration	Low (<2%)	Vilsmeier-Haack complex; kinetically controlled E2 elimination.
Metal Catalysis (Ru/Rh)	50–80 °C	Rearrangement	Low (<5%)	Concerted migration bypasses free nitrilium/carbocation entirely.

Validated Experimental Protocol: Mild Dehydration via TCT/DMF

Objective: Convert cyclohexanecarbaldehyde oxime to cyclohexanecarbonitrile while completely suppressing the abnormal Beckmann fragmentation pathway. This protocol is designed as a self-validating system with built-in analytical checkpoints.

Step 1: Preparation of the Vilsmeier-Haack Complex

• Dissolve 2,4,6-trichloro[1,3,5]triazine (TCT, 1.0 eq) in anhydrous N,N-dimethylformamide (DMF) at 25 °C.

• Validation Check 1: Stir until a white precipitate forms. This visually confirms the successful generation of the active TCT-DMF complex. If the solution remains clear after 30 minutes, your DMF may be wet; discard and use fresh anhydrous solvent.

Step 2: Oxime Addition under Kinetic Control

• Dissolve cyclohexanecarbaldehyde oxime (1.0 eq) in anhydrous DMF and add it dropwise to the suspension from Step 1. Maintain the temperature strictly at 20–25 °C.

• Causality Note: Keeping the temperature low prevents the system from overcoming the higher activation energy barrier required for C-C bond scission (fragmentation).

Step 3: Reaction Monitoring

• Stir the mixture for 2–4 hours.

• Validation Check 2: Pull a 0.1 mL aliquot, quench with water, extract with ethyl acetate, and analyze via GC-MS.

  • Success Criteria: Complete disappearance of the oxime peak. Dominant presence of cyclohexanecarbonitrile.

  • Failure Criteria: Detection of cyclohexene (>5%) indicates localized overheating or moisture ingress.

Step 4: Quenching and Isolation

• Quench the reaction mixture by pouring it into a saturated aqueous Na₂CO₃ solution.

• Extract with ethyl acetate, wash with 1N HCl, and then brine. Dry over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Validation Check 3: Analyze the crude product via ¹H NMR. The absence of an aldehyde proton (~9.5 ppm) and oxime proton (~8-9 ppm), coupled with a clean multiplet for the alpha-cyclohexyl proton, confirms structural integrity without fragmentation.

Troubleshooting workflow to detect and suppress Beckmann fragmentation.

Sources

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Reference Data & Comparative Studies

A Comparative Guide to Catalysts for the Beckmann Rearrangement of Cyclohexanecarbaldehyde Oxime

Abstract

The Beckmann rearrangement is a cornerstone of organic synthesis, facilitating the transformation of oximes into valuable amides. This guide provides a detailed comparative analysis of various catalytic systems for the specific rearrangement of cyclohexanecarbaldehyde oxime to N-cyclohexylformamide, a compound with applications in chemical synthesis.[1][2] We delve into the mechanistic nuances, performance metrics, and practical considerations of Brønsted acids, Lewis acids, and modern solid acid catalysts. This document is intended for researchers, chemists, and process development professionals seeking to optimize this critical transformation through informed catalyst selection.

Introduction: The Beckmann Rearrangement

First described by Ernst Otto Beckmann in 1886, the Beckmann rearrangement is an acid-catalyzed conversion of an oxime to an N-substituted amide.[3][4] The reaction is of significant industrial importance, most notably in the production of ε-caprolactam, the precursor to Nylon 6, from cyclohexanone oxime.[3][4][5] While the rearrangement of ketoximes is widely studied, the analogous transformation of aldoximes, such as cyclohexanecarbaldehyde oxime, presents its own set of challenges and opportunities.

The core of the reaction involves the migration of the group anti-periplanar to the hydroxyl group on the oxime nitrogen.[3] This stereospecific migration is initiated by the activation of the hydroxyl group, typically by an acid catalyst, converting it into a good leaving group. The resulting electron-deficient nitrogen center triggers a concerted 1,2-shift of the anti-group, leading to a nitrilium ion intermediate, which is subsequently hydrolyzed to yield the final amide product.

This guide focuses on the catalysts that facilitate this transformation for cyclohexanecarbaldehyde oxime, comparing their efficiency, selectivity, and operational advantages.

Catalytic Mechanisms: A Tale of Two Acids

The activation of the oxime hydroxyl group is the critical first step in the rearrangement, and it is primarily achieved through two types of acid catalysis: Brønsted and Lewis acid catalysis.

Brønsted Acid Catalysis

Brønsted acids, or proton donors, are the classical promoters of the Beckmann rearrangement.[6] The mechanism involves the protonation of the oxime's hydroxyl group, forming an oxonium ion.[7] This enhances its leaving group ability, facilitating its departure as a water molecule during the rearrangement step.[7] Strong protic acids like sulfuric acid have been traditionally used, but their corrosive nature and the generation of stoichiometric waste have driven the search for alternatives.[4][8]

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• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Strong or weak acid, which is more efficient for Beckmann rearrangement reaction over solid acid catalysts? - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Stereochemical Validation of Cyclohexanecarbaldehyde Oxime Using 2D NOESY NMR

Abstract

The precise determination of stereochemistry is a cornerstone of modern drug development and chemical research, where subtle differences in the three-dimensional arrangement of atoms can dictate biological activity. Oximes, with their C=N double bond, present a common stereochemical challenge in the form of E/Z isomerism. This guide provides an in-depth, objective comparison of analytical methods for assigning oxime stereochemistry, focusing on the superior capabilities of 2D Nuclear Overhauser Effect Spectroscopy (NOESY). We will use cyclohexanecarbaldehyde oxime as a practical case study to demonstrate the power of 2D NOESY, providing a detailed experimental protocol, data interpretation strategies, and a comparative analysis against alternative techniques. This document is intended for researchers, scientists, and drug development professionals seeking a reliable and robust method for in-solution stereochemical validation.

The Critical Challenge of Oxime E/Z Isomerism

Oximes are integral functional groups in medicinal chemistry and organic synthesis. Their formation from aldehydes or ketones introduces a C=N double bond, which, like a C=C double bond, gives rise to geometric isomers, designated as E (entgegen, opposite) and Z (zusammen, together). For an aldoxime like cyclohexanecarbaldehyde oxime, the E isomer has the hydroxyl group on the opposite side of the aldehyde proton, while the Z isomer has them on the same side.

This seemingly minor structural variance can have profound consequences. In drug development, only one isomer may fit into the target protein's binding pocket, rendering the other inactive or, in some cases, responsible for off-target effects.[1] Therefore, unambiguous assignment and control of oxime stereochemistry are non-negotiable for ensuring the safety, efficacy, and intellectual property of a new chemical entity.

An Overview of Analytical Techniques for Stereochemical Determination

Several methods exist for determining the configuration of oximes, each with distinct advantages and limitations.

• X-ray Crystallography: This is the gold standard for absolute structure determination, providing an unambiguous 3D model of the molecule. However, its primary limitation is the absolute requirement for a high-quality single crystal, which can be difficult or impossible to grow. Furthermore, the determined structure is that of the solid state, which may not be representative of the molecule's conformation in solution where biological activity occurs.[1]

• Computational Chemistry: Quantum mechanics-based calculations of NMR parameters can predict the chemical shifts for both E and Z isomers.[2] By comparing the calculated spectra to the experimental data, a probable assignment can be made. While powerful, this method is predictive and often requires experimental validation for absolute confidence.

• NMR Spectroscopy: Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful and widely used tool for determining molecular structure in solution.[3] Techniques like the Nuclear Overhauser Effect (NOE) are uniquely suited for this challenge. The NOE is a phenomenon where the magnetization of one nucleus is transferred to another nucleus through space.[4][5] This effect is exquisitely sensitive to the distance between nuclei, with the signal intensity being proportional to the inverse sixth power of the distance (r⁻⁶).[6][7] This means that only protons that are very close in space (typically < 5 Å) will produce a measurable NOE.[6][8]

Comparative Analysis: 2D NOESY vs. Alternative Methods

While several NMR techniques can be used, 2D NOESY (Nuclear Overhauser Effect Spectroscopy) offers the most comprehensive and unambiguous data for assigning oxime stereochemistry in a single experiment.

Technique	Principle	Pros	Cons
2D NOESY NMR	Through-space correlation of all protons within a certain distance (< 5 Å) in a single experiment.	Unambiguous for stereochemistry; provides global conformational information; high resolution.	Can be time-consuming (hours); requires expertise in 2D data analysis.[9]
1D NOE Difference	Selective irradiation of a single proton resonance to observe enhancements in spatially close protons.	Faster than 2D NOESY for a few key correlations; easy to process.[9][10]	Requires separate experiments for each proton of interest; can be misleading if resonances overlap.
X-ray Crystallography	Diffraction of X-rays by a single crystal to determine the precise 3D arrangement of atoms.	Provides absolute, unambiguous stereochemistry.	Requires a high-quality single crystal; solid-state structure may not reflect solution conformation.[1]
Computational (e.g., DP4)	Quantum mechanical calculation of NMR parameters for all possible isomers to find the best fit with experimental data.	Does not require physical separation of isomers; can be highly accurate.[2]	Purely predictive; computationally intensive; accuracy depends on the level of theory used.

The Decisive Power of 2D NOESY for Cyclohexanecarbaldehyde Oxime

The key to differentiating the E and Z isomers of cyclohexanecarbaldehyde oxime lies in the spatial proximity of the aldehyde proton (H-7) and the oxime hydroxyl proton (-OH) to the proton on the adjacent cyclohexane carbon (H-1).

• In the E-isomer , the aldehyde proton (H-7) is syn (on the same side) to the cyclohexane ring. It will be spatially close to the axial proton at C-1 (H-1). Therefore, a clear NOE cross-peak is expected between H-7 and H-1.

• In the Z-isomer , the hydroxyl group (-OH) is syn to the cyclohexane ring, placing it close to H-1. The aldehyde proton (H-7) is now anti and far away from H-1. Therefore, an NOE cross-peak is expected between the -OH proton and H-1, while the correlation between H-7 and H-1 will be absent.

The following diagram illustrates these critical through-space interactions.

Caption: Key NOE correlations for E and Z isomers.

Experimental Guide: Validating Stereochemistry with 2D NOESY

This section provides a detailed, step-by-step methodology for acquiring and interpreting 2D NOESY data for cyclohexanecarbaldehyde oxime.

Caption: 2D NOESY experimental workflow.

Step 1: Sample Preparation

• Dissolve Sample: Accurately weigh approximately 5-10 mg of the cyclohexanecarbaldehyde oxime sample. Dissolve it in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d6).

  • Causality: DMSO-d6 is an excellent choice because it solubilizes many organic compounds and, crucially, its residual solvent peak does not typically overlap with key analyte signals. Most importantly, it is not a protic solvent, which slows down the chemical exchange of the oxime -OH proton, making it observable and allowing for potential NOE correlations.

• Transfer to NMR Tube: Transfer the solution to a standard 5 mm NMR tube.

• Filter (Optional): If any particulate matter is visible, filter the solution through a small plug of glass wool directly into the NMR tube to ensure sample homogeneity, which is critical for high-quality shimming.

Step 2: NMR Data Acquisition

The following parameters are a robust starting point for a 400 or 500 MHz NMR spectrometer.

• Lock and Shim: Lock the spectrometer on the deuterium signal of DMSO-d6. Perform automatic or manual shimming to optimize the magnetic field homogeneity.

• Acquire a 1D Proton Spectrum: Acquire a standard 1D ¹H NMR spectrum to verify the sample concentration and spectral width.

• Set Up the 2D NOESY Experiment: Use a standard pulse sequence (e.g., noesygpph on Bruker systems).

  • Spectral Width (SW): Set the spectral width to encompass all proton signals.

  • Number of Scans (NS): Set to a multiple of 8 or 16 (e.g., 16) for proper phase cycling. Increase NS for dilute samples to improve the signal-to-noise ratio.[11]

  • Relaxation Delay (d1): Set to 2.0 seconds. This allows for sufficient relaxation of the protons between scans.

  • Mixing Time (d8): This is the most critical parameter.[10] For small molecules like our analyte, a mixing time between 0.5 and 0.8 seconds is optimal.[6][8][9] Start with a value of 0.6 s. This delay is when the NOE transfer actually occurs.

  • Acquisition Dimensions: Set the number of points in the direct dimension (F2) to 2048 (2k) and in the indirect dimension (F1) to 256 or 512.

Step 3: Data Processing

• Fourier Transform: Apply a sine-squared window function in both dimensions and perform a two-dimensional Fourier transform.

• Phasing: Carefully phase the spectrum in both the F2 and F1 dimensions. For small molecules, diagonal peaks and cross-peaks should have opposite phases.[10] For example, if the diagonal is phased positive, the NOE cross-peaks will be negative.

• Baseline Correction: Apply a baseline correction algorithm in both dimensions to ensure accurate integration and peak identification.

Step 4: Interpretation of Results

• Identify Diagonal Peaks: The intense signals running from the top-left to the bottom-right of the spectrum are the diagonal peaks. These correspond to the 1D proton spectrum.

• Locate Cross-Peaks: Off-diagonal signals, or cross-peaks, indicate that two protons are correlated via the NOE (i.e., they are close in space). A cross-peak at the intersection of the frequencies of proton A (F2 axis) and proton B (F1 axis) signifies an NOE between them.

• Case Study Analysis:

  • Scenario A: The sample is the E-isomer. You will observe a distinct cross-peak connecting the resonance of the aldehyde proton (H-7, a singlet or doublet depending on coupling to H-1) and the resonance of the cyclohexyl methine proton (H-1).

  • Scenario B: The sample is the Z-isomer. You will not see a cross-peak between H-7 and H-1. Instead, you will observe a cross-peak between the broad singlet of the hydroxyl proton (-OH) and the cyclohexyl methine proton (H-1).

Isomer	Expected Key NOE Correlation	Interpretation
E-isomer	H-7 ↔ H-1	The aldehyde proton (H-7) is spatially close to the cyclohexyl proton (H-1).
Z-isomer	-OH ↔ H-1	The hydroxyl proton (-OH) is spatially close to the cyclohexyl proton (H-1).

Conclusion

While several techniques can provide clues to the stereochemistry of oximes, 2D NOESY NMR stands out as the most definitive and versatile method for in-solution analysis. It provides a direct, non-invasive probe of through-space proximities, allowing for an unambiguous assignment of E and Z isomers in a single, comprehensive experiment. The ability to visualize the complete network of spatial interactions not only solves the immediate stereochemical problem but also provides valuable conformational insights. For researchers in drug discovery and development, mastering the application of 2D NOESY is an essential skill for ensuring the structural integrity and success of their molecular candidates.

References

• Wikipedia. (n.d.). Nuclear Overhauser effect. Retrieved from [Link]

• University of Chicago, Chemistry Department NMR Facility. (2021, March 10). 1D NOESY made easy. Retrieved from [Link]

• Indiana University NMR Facility. (2010, September). 2D NOESY and ROESY for Small Molecules. Retrieved from [Link]

• UMYMFOR. (n.d.). NOE Experiments on the Bruker. Retrieved from [Link]

• University of Ottawa. (2018, August 8). NOESY and ROESY. Retrieved from [Link]

• University of Wisconsin-Madison, Chemistry Department. (n.d.). 2D-NOESY Spectra of Small Molecules - Hints And Tips. Retrieved from [Link]

• ResearchGate. (n.d.). The Nuclear Overhauser Effect. Retrieved from [Link]

• Krasavin, M., et al. (2021). Experimental and Computational Investigation of the Oxime Bond Stereochemistry in c-Jun N-terminal Kinase 3 Inhibitors 11H-Indeno[1,2-b]quinoxalin-11-one Oxime and Tryptanthrin-6-oxime. Molecules, 26(16), 4983. Retrieved from [Link]

• Cortés, I., & Sarotti, A. M. (2023). E/Z configurational determination of oximes and related derivatives through quantum mechanics NMR calculations: scope and limitations of the leading probabilistic methods. Organic & Biomolecular Chemistry, 21, 2935-2940. Retrieved from [Link]

• University of California, Davis. (n.d.). Nuclear Overhauser Effect (NOE). Retrieved from [Link]

• ResearchGate. (2025, September 11). A simple and straightforward method for determination of oxime group configuration in ethanone oximes by differential NOE experiments. Retrieved from [Link]

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Cyclohexanecarbaldehyde oxime vs cyclopentanecarbaldehyde oxime in organic synthesis

An In-Depth Comparison for Synthetic Chemists: Cyclohexanecarbaldehyde Oxime vs. Cyclopentanecarbaldehyde Oxime in Organic Synthesis

Prepared by: Dr. Gemini, Senior Application Scientist

Executive Summary

In the landscape of organic synthesis, the choice of a starting material can dictate the success, efficiency, and stereochemical outcome of a reaction pathway. Cyclohexanecarbaldehyde oxime and cyclopentanecarbaldehyde oxime, while structurally similar, exhibit distinct reactivity profiles primarily governed by the inherent conformational and energetic properties of their respective cycloalkane rings. This guide provides a comprehensive analysis of these two key synthetic intermediates, comparing their synthesis, reactivity—with a focus on the Beckmann rearrangement—and overall utility. Our objective is to equip researchers, scientists, and drug development professionals with the field-proven insights and experimental data necessary to make informed decisions in their synthetic designs. The core takeaway is that the greater ring strain of the five-membered cyclopentane system renders its derivatives, including the carbaldehyde oxime, generally less reactive in transformations that involve the formation of an sp²-hybridized carbon within the ring, a critical distinction when compared to the relatively strain-free cyclohexane analogue.

Foundational Principles: The Role of Ring Strain

To understand the divergent behaviors of these two molecules, one must first appreciate the fundamental concept of ring strain.[1]

• Cyclohexane: The six-membered cyclohexane ring is the benchmark for a "strain-free" cycloalkane. It readily adopts a stable chair conformation where all C-C-C bond angles are approximately 109.5°, nearly identical to the ideal tetrahedral angle. This minimizes both angle strain (deviation from ideal bond angles) and torsional strain (eclipsing interactions between adjacent bonds).

• Cyclopentane: In contrast, a planar cyclopentane would have C-C-C angles of 108°, close to the tetrahedral ideal, but would suffer from significant torsional strain due to ten fully eclipsed C-H bonds. To alleviate this, the ring puckers into non-planar "envelope" or "half-chair" conformations. While this reduces torsional strain, it introduces some angle strain, making the overall system inherently more strained than cyclohexane.[1]

This difference in ground-state energy and conformational flexibility is the primary driver of the observed differences in reactivity.

Synthesis of Cycloalkanecarbaldehyde Oximes

The preparation of both oximes is straightforward, typically involving the condensation of the parent aldehyde with hydroxylamine or its hydrochloride salt.[2][3] This reaction proceeds via nucleophilic attack of hydroxylamine on the carbonyl carbon, followed by dehydration.[2]

General Experimental Protocol: Synthesis of Cycloalkanecarbaldehyde Oxime

• Setup: To a round-bottom flask equipped with a magnetic stirrer, add the respective cycloalkanecarbaldehyde (1.0 eq) and hydroxylamine hydrochloride (1.2 eq) in an appropriate solvent such as aqueous ethanol.

• Base Addition: Slowly add a solution of a base, such as sodium carbonate or sodium hydroxide (1.5 eq), to neutralize the HCl salt and liberate the free hydroxylamine nucleophile.[4]

• Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC). Reaction times can vary from minutes to several hours.

• Workup: Upon completion, the reaction mixture is typically diluted with water to precipitate the oxime product, which is often a crystalline solid.[5]

• Purification: The crude product is collected by vacuum filtration, washed with cold water, and can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane).[4][6]

Modern, environmentally friendly methods using grindstone chemistry (solvent-free grinding) or ultrasound irradiation have also proven highly effective, often resulting in shorter reaction times and excellent yields.[3][7][8]

Caption: General workflow for the synthesis of cycloalkanecarbaldehyde oximes.

Comparative Reactivity: The Beckmann Rearrangement as a Case Study

The Beckmann rearrangement, the acid-catalyzed conversion of an oxime to an amide, is a cornerstone reaction that vividly illustrates the impact of ring strain.[9] While aldoximes can also fragment to form nitriles, the underlying principles of the rearrangement step remain the same.[10] The most direct and well-documented comparative data comes from the analogous ketoxime systems: cyclopentanone oxime and cyclohexanone oxime.[11]

The rearrangement of these cyclic oximes yields valuable lactams: δ-valerolactam from cyclopentanone oxime and ε-caprolactam (the monomer for Nylon 6) from cyclohexanone oxime.[11][12]

Mechanism and Energetic Considerations

The reaction is initiated by converting the oxime's hydroxyl group into a good leaving group, typically through protonation by a strong acid.[13][14] The rate-limiting step involves the migration of the alkyl group anti-periplanar to the leaving group, displacing water and forming a nitrilium ion intermediate.[14][15] This intermediate is then attacked by water and tautomerizes to the final amide product.[10]

Caption: Generalized mechanism of the Beckmann Rearrangement.

Experimental evidence overwhelmingly shows that cyclohexanone oxime rearranges more readily and at a faster rate than cyclopentanone oxime .[11] This is a direct consequence of ring strain:

• Transition State Stabilization: The transition state of the rearrangement involves a degree of sp² character at the migrating carbon. The flexible, strain-free cyclohexane ring can more easily accommodate the geometric requirements of this transition state, resulting in a lower activation energy.[11]

• Ring Strain Release: The inherent strain in the five-membered cyclopentane ring makes the formation of a transition state that may introduce further strain energetically less favorable.

This reactivity trend is quantitatively supported by solvolysis studies of the corresponding oxime tosylates, which proceed through a similar intermediate. Cyclohexanone oxime tosylate undergoes solvolysis approximately 21 times faster than cyclopentanone oxime tosylate , providing compelling evidence for the enhanced reactivity of the six-membered ring system in this type of transformation.[11]

Data Summary: Comparative Reactivity in Beckmann Rearrangement (Analogous Ketone Systems)

Feature	Cyclopentanone Oxime	Cyclohexanone Oxime	Rationale / Reference
Relative Rate	Slower	Faster	The more flexible cyclohexane ring better accommodates the transition state, leading to lower activation energy.[11]
Product	δ-Valerolactam	ε-Caprolactam	Ring expansion occurs to form the corresponding lactam.[11][16]
Relative Solvolysis Rate (Tosylates)	1	~21	Provides quantitative support for the higher reactivity of the six-membered ring system.[11]
Driving Factor	Relief of some torsional strain	Favorable, low-energy transition state	The primary difference is the energetic cost of reaching the transition state.[11]

This established principle can be extrapolated to the carbaldehyde oximes. We predict that cyclohexanecarbaldehyde oxime will undergo rearrangement or fragmentation reactions under milder conditions or at a faster rate than cyclopentanecarbaldehyde oxime.

Other Synthetic Transformations

Beyond the Beckmann rearrangement, these oximes are versatile intermediates for other transformations.

• Reduction to Amines: The oxime functionality can be readily reduced to a primary amine using reagents like LiAlH₄, catalytic hydrogenation (e.g., H₂/Pd-C), or sodium amalgam.[4][17] The resulting aminomethylcycloalkanes are valuable building blocks in pharmaceutical synthesis. While direct comparative kinetic data is limited, the slightly greater steric hindrance of the cyclohexyl group in its equatorial conformation might marginally influence reaction rates compared to the more planar cyclopentyl group, though this effect is generally minor.

• Hydrolysis: Both oximes can be hydrolyzed back to their parent aldehydes under acidic conditions, making the oxime group an effective protecting group for aldehydes.[4][12]

• Radical Chemistry: Recent advancements have utilized oximes as precursors for iminyl radicals upon N-O bond fragmentation, opening pathways for complex C-C bond formations and heterocycle synthesis.[18][19] The choice of the cycloalkane ring would influence the stability and subsequent reaction pathways of these radical intermediates.

Applications and Strategic Choices in Synthesis

The decision to use a cyclopentane versus a cyclohexane scaffold is a critical strategic choice in the synthesis of complex molecules, particularly in drug discovery.

• Cyclohexane Scaffolds: The well-defined and stable chair conformation of the cyclohexane ring makes it a favored structural motif. It allows for precise positioning of substituents in either axial or equatorial positions, which is crucial for optimizing interactions with biological targets like enzymes and receptors.

• Cyclopentane Scaffolds: The cyclopentane ring is a core component of many natural products and pharmaceuticals, including prostaglandins and antiviral drugs like carbocyclic nucleosides.[16] Its more planar and conformationally mobile nature can provide a different spatial arrangement of substituents compared to a rigid cyclohexane ring, which can be advantageous for fitting into specific binding pockets.

The amines, amides, and nitriles derived from cyclohexanecarbaldehyde oxime and cyclopentanecarbaldehyde oxime serve as key intermediates for introducing these valuable cyclic scaffolds into larger, more complex molecules.

Conclusion

While cyclohexanecarbaldehyde oxime and cyclopentanecarbaldehyde oxime are synthesized via similar methods, their reactivity in key synthetic transformations is markedly different. The superior reactivity of the six-membered ring system, particularly in reactions like the Beckmann rearrangement, is a direct and predictable consequence of its strain-free, flexible nature, which lowers the activation energy of the transition state. In contrast, the inherent ring strain of the five-membered cyclopentane ring leads to slower reaction rates. For the synthetic chemist, this understanding is paramount. When designing a synthetic route, the choice between these two building blocks is not arbitrary; it is a strategic decision based on fundamental principles of physical organic chemistry that will influence reaction conditions, yields, and ultimately, the overall efficiency of the synthesis.

References

• A Comparative Analysis of Cyclopentanone Oxime and Cyclohexanone Oxime Reactivity in the Beckmann Rearrangement. Benchchem.
• Illustrated Glossary of Organic Chemistry - Beckmann rearrangement. UCLA Chemistry.
• Beckmann rearrangement. Wikipedia.
• Beckmann Rearrangement. Alfa Chemistry.
• 2,6,6-Trimethylcyclohexene-1-carbaldehyde oxime. PMC.
• Beckmann Rearrangement. Chemistry Steps.
• Beckmann Rearrangement. Master Organic Chemistry.
• Organic Syntheses Procedure. Organic Syntheses.
• Cyclohexanone Oxime Synthesis Guide. Scribd.
• An Efficient Procedure for Synthesis of Oximes by Grinding. Asian Journal of Chemistry.
• An In-depth Technical Guide to the Synthesis of Cyclopentanone Oxime from Cyclopentanone and Hydroxylamine Hydrochloride. Benchchem.
• Application Notes and Protocols: Cyclopentanone Oxime in the Synthesis of Pharmaceutical Intermediates. Benchchem.
• A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry. PMC.
• Cyclohexanone oxime. Wikipedia.
• A Simple Synthesis of Oximes. ResearchGate.
• Reactivity of oximes for diverse methodologies and synthetic applications. RSC Publishing.
• Ring strain. Wikipedia.
• Simple, Efficient and Green Synthesis of Oximes under Ultrasound Irradiation. Journal of the Serbian Chemical Society.
• A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry. CORE.
• Reactivity of oximes for diverse methodologies and synthetic applications. ResearchGate.
• Ring-Expansion Reaction of Oximes with Aluminum Reductants. PMC.

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Comparative thermal stability of aliphatic oximes vs cyclohexanecarbaldehyde oxime

Comparative Thermal Stability of Aliphatic vs. Cyclohexanecarbaldehyde Oximes: A Kinetic and Thermodynamic Guide

In the realm of organic synthesis and energetic materials, oximes ( R1​R2​C=NOH ) occupy a dual role. They are indispensable intermediates for synthesizing amides, heterocycles, and agricultural chemicals, yet their inherent thermodynamic instability poses significant thermal safety hazards. As a Senior Application Scientist, I frequently encounter process deviations stemming from a fundamental misunderstanding of oxime thermal kinetics.

This guide provides an objective, data-driven comparison between linear aliphatic oximes (e.g., acetaldoxime, hexanal oxime) and cyclohexanecarbaldehyde oxime. By detailing the causality behind their thermal behaviors and providing self-validating experimental frameworks, this guide ensures that scale-up operations remain both efficient and safe.

Structural Dynamics and Causality

The thermal stability of an oxime is inextricably linked to its structural geometry, specifically the steric environment surrounding the C=N−OH moiety.

Linear Aliphatic Oximes: Molecules like acetaldoxime or hexanal oxime possess flexible carbon chains with relatively low rotational barriers. While the E-isomer is generally the global thermodynamic minimum due to steric repulsion between the hydroxyl group and the alkyl chain, the lack of significant structural bulk allows for easier thermal interconversion1[1]. Upon heating, the flexible aliphatic chain provides minimal steric shielding to the N-O bond. In the presence of even trace acidic impurities, these oximes are highly susceptible to the Beckmann rearrangement—an exothermic, acid-catalyzed migration that can release enough energy to trigger the explosive decomposition of unreacted starting materials 2[2].

Cyclohexanecarbaldehyde Oxime: The introduction of a bulky cycloaliphatic ring fundamentally alters the thermodynamic landscape. Computational density functional theory (DFT) studies indicate that the isomerization barrier for cyclohexanecarbaldehyde oxime is exceptionally high, approximating 200–220 kJ/mol 3[3]. This elevated energy barrier effectively locks the molecule in the E-configuration under ambient to moderately elevated temperatures, often resulting in synthetic yields with an E/Z ratio exceeding 2.3:1 4[4]. The steric bulk of the cyclohexyl group not only restricts rotational freedom but also provides kinetic shielding to the sensitive oxime functional group. Consequently, it exhibits a slightly elevated initial decomposition temperature ( Tonset​ ) compared to unhindered linear analogs.

Figure 1: Logical relationship of oxime thermal decomposition and degradation pathways.

Comparative Thermodynamic Data

To operationalize these structural differences, we must evaluate macroscopic thermodynamic data. The table below synthesizes the thermal performance metrics, highlighting how steric hindrance mitigates runaway risks.

Property	Short-Chain Aliphatic Oximes (e.g., Acetaldoxime)	Medium-Chain Aliphatic Oximes (e.g., Hexanal Oxime)	Cycloaliphatic Oximes (e.g., Cyclohexanecarbaldehyde Oxime)
Isomeric Preference	E/Z mixture, rapid equilibration	E-isomer favored, moderate hindrance	E-isomer strongly favored (E/Z > 2.3:1)
Isomerization Barrier	~ 150 - 170 kJ/mol	~ 180 - 190 kJ/mol	~ 200 - 220 kJ/mol
Onset of Decomposition ( Tonset​ )	~ 125 - 135 °C	~ 140 - 150 °C	~ 155 - 165 °C
Decomposition Enthalpy ( ΔH )	Highly Exothermic (> 800 J/g)	Exothermic (~ 650 J/g)	Exothermic (~ 550 - 600 J/g)
Primary Thermal Hazard	High volatility, rapid pressure generation	Moderate volatility, Beckmann runaway	Lower volatility, steady adiabatic self-heating

Self-Validating Experimental Protocols

To trust thermal safety data, the analytical protocol must be a self-validating system. A single Differential Scanning Calorimetry (DSC) run is insufficient for process safety; we must employ isoconversional kinetic models (e.g., Flynn-Wall-Ozawa or Coats-Redfern) which require multiple heating rates to prove that the calculated activation energy ( Ea​ ) is independent of the heating rate 5[5].

Figure 2: Self-validating experimental workflow for evaluating oxime thermal kinetics.

Protocol 1: Dynamic DSC and Isoconversional Kinetic Modeling

• Objective: Determine the onset decomposition temperature ( Tonset​ ), decomposition enthalpy ( ΔH ), and activation energy ( Ea​ ).

• Causality Check: Why multiple heating rates? By varying the heating rate ( β ), we shift the decomposition peak. If the reaction mechanism changes with temperature, the isoconversional lines will not be parallel, instantly alerting the scientist to complex, multi-step decomposition (e.g., concurrent hydrolysis and Beckmann rearrangement).

• Step-by-Step Methodology:

  • Calibration: Calibrate the DSC using an Indium standard. Self-Validation: The measured melting point must be 156.6 ± 0.5 °C. If it fails, recalibrate to ensure absolute thermodynamic accuracy.

  • Sample Preparation: Weigh 2.0 – 3.0 mg of the oxime sample into a high-pressure gold-plated crucible. Seal hermetically to prevent endothermic volatilization from masking the exothermic decomposition signal.

  • Dynamic Scanning: Run the DSC from 25 °C to 300 °C under a nitrogen purge (50 mL/min). Perform four distinct runs using fresh samples at heating rates ( β ) of 5, 10, 15, and 20 °C/min 5[5].

  • Data Extraction: Integrate the exothermic peak to calculate ΔH . Record Tonset​ and the peak temperature ( Tp​ ) for each heating rate.

  • Kinetic Modeling: Plot ln(β) versus 1/Tp​ . The slope of this linear regression directly yields the activation energy ( Ea​ ) via the Flynn-Wall-Ozawa equation. An R2 value < 0.98 invalidates the single-step kinetic assumption.

Protocol 2: Adiabatic Accelerating Rate Calorimetry (ARC)

• Objective: Simulate a worst-case scenario (e.g., cooling failure in a reactor) to determine the Time-to-Maximum Rate (TMR) and the Self-Accelerating Decomposition Temperature (SADT).

• Causality Check: DSC provides dynamic, micro-scale data, but industrial storage is adiabatic. ARC bridges this gap by mimicking the heat retention of a large-scale vessel, where generated heat cannot escape.

• Step-by-Step Methodology:

  • Load 2.0 g of the oxime into a spherical titanium ARC bomb.

  • Initiate the Heat-Wait-Search (HWS) sequence. Heat the sample in 5 °C increments, wait 15 minutes for thermal equilibration, and search for self-heating.

  • Self-Validation: The detection threshold is strictly set to 0.02 °C/min. If the instrument detects a temperature rise exceeding this rate without external heating, the sample is actively decomposing.

  • Track the adiabatic temperature rise until the reaction completes. Use the thermal inertia factor ( Φ ) to correct the data and extrapolate the SADT for a standard 50 kg package.

Conclusion

While all oximes carry inherent thermal risks due to the energetic N-O bond, the structural nuances between linear aliphatic oximes and cyclohexanecarbaldehyde oxime dictate their specific handling requirements. The steric shielding and high isomerization barrier (200–220 kJ/mol) of cyclohexanecarbaldehyde oxime provide a marginally wider thermal safety window compared to highly flexible, short-chain aliphatic oximes. However, rigorous, self-validating thermal analysis (DSC + ARC) remains mandatory before scaling any oxime-involved process to prevent catastrophic Beckmann-induced runaways.

References

• Grokipedia. "Oxime.
• CAMEO Chemicals - NOAA. "Oximes.
• Smolecule. "Buy Cyclohexanecarboxaldehyde, oxime.
• AWS (Tsukanov et al. Supporting Information). "Continuous Platform to Generate Nitroalkanes On-Demand (in situ) using Peracetic Acid.
• Oriental Journal of Chemistry. "Kinetics and Thermal Decomposition Studies of Oxomemazine by Isoconversional Protocols.

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• 1. Oxime — Grokipedia [grokipedia.com]
• 2. Oximes | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
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• 4. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 5. orientjchem.org [orientjchem.org]

Spectroscopic Validation of the C=N Bond in Cyclohexanecarbaldehyde Oxime: A Comparative Guide to FT-IR Modalities

Executive Summary

In drug development and organic synthesis, oximes serve as critical intermediates and pharmacophores. Validating the successful formation of the carbon-nitrogen double bond (C=N) in compounds like cyclohexanecarbaldehyde oxime is a fundamental quality control step. However, the C=N stretching vibration presents unique spectroscopic challenges due to its variable dipole moment. This guide provides a comparative analysis of Attenuated Total Reflectance (ATR) FT-IR, Transmission FT-IR, and FT-Raman spectroscopy, offering a self-validating experimental framework for researchers to definitively confirm oxime synthesis.

Mechanistic Insights: The Spectroscopic Behavior of the C=N Bond

To understand experimental choices, one must first understand the physical causality behind spectral outputs. Infrared absorption intensity is fundamentally dictated by the change in the molecular dipole moment during a specific vibration[1]. Unlike the highly polarized carbonyl (C=O) bond, which exhibits a massive dipole change and dominates the IR spectrum, the C=N bond in oximes is less polarized. Consequently, the C=N stretch often appears as a medium-to-weak intensity band[1].

In cyclohexanecarbaldehyde oxime, the proximity of the highly electronegative oxygen atom (N-OH) slightly enhances this dipole moment change compared to standard isolated imines. This centers the C=N absorption reliably near 1665 ± 15 cm⁻¹[1]. However, because this region can overlap with C=C stretches or water bending vibrations, orthogonal validation techniques and careful sample preparation are paramount[2].

Comparative Modality Analysis

Cyclohexanecarbaldehyde oxime typically isolates as a colorless, viscous oil at room temperature[3]. This physical state immediately dictates our analytical approach, disqualifying traditional solid-state methods.

• ATR-FTIR (The Modern Standard): Utilizes a high-refractive-index crystal (e.g., Diamond or ZnSe). It requires zero sample preparation, making it the superior choice for viscous liquids and oils[4]. The fixed, shallow penetration depth ensures highly reproducible path lengths, though peaks at higher wavenumbers (like the O-H stretch) may appear slightly less intense than in transmission modes[5].

• Transmission FT-IR (KBr Neat Film): Because the sample is an oil, traditional KBr pellet pressing is inappropriate[4]. Instead, the oil is compressed as a capillary neat film between two KBr windows. This adheres strictly to the Beer-Lambert law, offering superior sensitivity for trace impurities[5]. However, KBr is highly hygroscopic; trace water absorbed during preparation can produce a broad peak at 3200–3500 cm⁻¹, artificially broadening the oxime's intrinsic O-H stretch and obscuring baseline clarity[4].

• FT-Raman Spectroscopy (The Orthogonal Benchmark): While IR relies on dipole changes, Raman scattering relies on changes in electron cloud polarizability. The electron-rich C=N double bond is highly polarizable, yielding a sharp, intense signal in Raman spectra[2]. This makes FT-Raman the perfect complementary technique when the IR C=N signal is ambiguous.

Quantitative Modality Comparison

Analytical Modality	Sample Preparation	C=N Signal Intensity	Resolution	Key Advantage	Key Limitation
ATR-FTIR	None (Direct Drop)	Medium (~1665 cm⁻¹)	High (4 cm⁻¹)	Rapid, non-destructive, ideal for oils	Lower relative intensity at high wavenumbers
Transmission IR	Capillary KBr Film	Medium-High	High (4 cm⁻¹)	Strict Beer-Lambert adherence for quantitation	High risk of hygroscopic water interference
FT-Raman	None (Glass Vial)	Strong (~1669 cm⁻¹)	High (2-4 cm⁻¹)	Highly sensitive to polarizable C=N bond	Potential fluorescence interference from impurities

Experimental Workflow: A Self-Validating Protocol

To ensure scientific integrity, a spectroscopic protocol must be a self-validating system. The confirmation of cyclohexanecarbaldehyde oxime cannot rely solely on locating the C=N peak; it must be corroborated by the disappearance of starting material markers.

Step 1: Synthesis of Cyclohexanecarbaldehyde Oxime

• In a 100 mL round-bottom flask, dissolve 1.0 equivalent of cyclohexanecarbaldehyde in absolute ethanol.

• Add 1.2 equivalents of hydroxylamine hydrochloride (NH₂OH·HCl) and 1.8 equivalents of pyridine (acting as a base to neutralize the HCl and drive the reaction)[3].

• Stir the mixture at room temperature for 2–4 hours, monitoring via TLC until the aldehyde is fully consumed.

• Concentrate the solvent under vacuum, partition the residue between ethyl acetate and water, wash the organic layer with brine, dry over anhydrous Na₂SO₄, and evaporate to yield the oxime as a colorless oil[3].

Step 2: ATR-FTIR Acquisition Protocol

• Preparation: Clean the diamond ATR crystal with spectroscopic-grade isopropanol and a lint-free wipe. Allow the solvent to fully volatilize.

• Background Scan: Collect a background spectrum of ambient air using 64 scans at a resolution of 4 cm⁻¹.

• Sample Application: Using a glass Pasteur pipette, deposit exactly one drop of the neat cyclohexanecarbaldehyde oxime oil directly onto the center of the ATR crystal. Ensure no air bubbles are trapped at the crystal interface.

• Acquisition: Collect the sample spectrum (64 scans, 4 cm⁻¹).

• Self-Validation Checkpoint:

  • Negative Control: Verify the complete absence of a sharp, intense band at ~1710 cm⁻¹ (confirms 100% conversion of the starting aldehyde C=O).

  • Positive Control 1: Verify the appearance of a broad, hydrogen-bonded band at 3200–3600 cm⁻¹ (confirms the N-OH stretch)[1].

  • Target Validation: Identify the medium-intensity C=N stretch at ~1665 cm⁻¹[1][2].

Workflow Visualization

Workflow for the synthesis and orthogonal spectroscopic validation of cyclohexanecarbaldehyde oxime.

References

• Source: msu.
• Source: asianpubs.
• What Are The Advantages Of Using Kbr Pellets For Ftir Analysis Compared To Atr?
• Does anyone have any knowledge of FT-IR in the KBr disk or ATR unite?
• Continuous Platform to Generate Nitroalkanes On-Demand (in situ)

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• 2. asianpubs.org [asianpubs.org]
• 3. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 4. researchgate.net [researchgate.net]
• 5. kinteksolution.com [kinteksolution.com]

Safety & Regulatory Compliance

Cyclohexanecarbaldehyde oxime proper disposal procedures

Comprehensive Operational and Disposal Guide for Cyclohexanecarbaldehyde Oxime

Cyclohexanecarbaldehyde oxime (CAS: 4715-11-1) is a critical intermediate utilized in advanced organic synthesis and pharmaceutical development[1]. While highly valuable for synthesizing nitriles and complex amines, it presents specific logistical and environmental challenges due to its chemical structure. As an organic nitrogen compound, improper handling or disposal can lead to exothermic reactions or the release of highly toxic nitrogen oxide ( NOx​ ) gases.

This guide provides researchers, EHS professionals, and drug development scientists with a self-validating, step-by-step protocol for the safe handling, emergency spill response, and ultimate disposal of cyclohexanecarbaldehyde oxime.

Chemical Profile & Causality of Hazards

To safely manage cyclohexanecarbaldehyde oxime, one must understand the mechanistic causality behind its hazards:

• The Beckmann Rearrangement Risk: Oximes ( R−CH=N−OH ) are highly reactive in the presence of strong acids (e.g., sulfuric acid, phosphoric acid). Acidic exposure triggers a Beckmann rearrangement, converting the oxime into an amide. This reaction is highly exothermic. If this occurs inadvertently in a sealed waste container, the rapid heat generation can cause catastrophic pressurization and container rupture.

• Oxidation Hazards: The hydroxylamine moiety is susceptible to violent oxidation. Mixing oxime waste with strong oxidizers (e.g., peroxides, permanganates) poses a severe fire risk.

• Toxic Combustion: Standard low-temperature combustion of nitrogenous organics yields lethal NOx​ gases. Therefore, municipal disposal or standard burning is strictly prohibited; specialized high-temperature destruction is required[2].

Table 1: Physicochemical & Hazard Summary

Property / Parameter	Specification / Detail
Chemical Name	Cyclohexanecarbaldehyde oxime
CAS Number	4715-11-1[1]
Molecular Formula	C7​H13​NO
Primary Hazards	Skin/Eye Irritant, Toxic Combustion Products ( NOx​ )
Critical Incompatibilities	Strong acids, strong oxidizing agents, acid chlorides
Recommended Storage	Well-ventilated, inert atmosphere (Argon/Nitrogen), <25∘C

Operational Handling Protocol

Before generating waste, strict operational protocols must be followed to ensure the self-validating safety of the laboratory environment.

Step-by-Step Methodology:

• Preparation & PPE: Don standard chemical-resistant PPE, including nitrile gloves (double-gloving recommended), safety goggles, and a flame-resistant lab coat[3].

• Engineering Controls: Conduct all transfers, weighing, and reactions inside a certified, externally exhausted chemical fume hood.

• Atmospheric Control: Because oximes can slowly degrade upon prolonged exposure to ambient moisture and oxygen, flush reaction vessels with an inert gas (Nitrogen or Argon) prior to introducing the chemical.

• Tool Selection: Use non-sparking spatulas (e.g., Teflon or ceramic) to prevent accidental ignition if working in the presence of flammable solvents.

Emergency Spill Response Plan

In the event of a spill, immediate containment is required to prevent environmental contamination and personnel exposure.

Caption: Step-by-step emergency response protocol for cyclohexanecarbaldehyde oxime spills.

Spill Remediation Steps:

• Isolate: Evacuate non-essential personnel and eliminate all ignition sources.

• Contain: Cover the spill with an inert, non-combustible absorbent material (e.g., dry sand, vermiculite, or a specialized organic spill kit). Do not use combustible absorbents like sawdust.

• Collect: Carefully sweep the absorbed mixture using non-sparking tools and place it into a heavy-duty, sealable High-Density Polyethylene (HDPE) container.

• Decontaminate: Wash the spill surface with a mild soap and water solution, collecting the rinsate as hazardous aqueous waste.

Proper Disposal Procedures

The disposal of cyclohexanecarbaldehyde oxime must strictly adhere to environmental regulations governing organic nitrogenous wastes. The ultimate goal is to ensure complete molecular destruction without releasing NOx​ into the atmosphere.

Caption: Workflow for the segregation, packaging, and high-temperature incineration of oxime waste.

Step-by-Step Disposal Methodology:

• Waste Segregation (Critical Step): Never mix cyclohexanecarbaldehyde oxime waste with acidic waste streams or oxidizing agents. Ensure the waste stream is chemically compatible.

• Primary Containment: Transfer the waste into a compatible, leak-proof container. HDPE jerricans or amber glass bottles are the industry standard. Do not fill containers beyond 80% capacity to allow for potential vapor expansion.

• Labeling & Manifestation: Clearly label the container with the exact chemical name, concentration, and the date of initial waste generation. Apply the GHS "Exclamation Mark" (Irritant) pictogram. Mark the manifest as "Hazardous Organic Nitrogen Waste."

• EHS Coordination: Move the sealed container to your facility's designated Satellite Accumulation Area (SAA). Contact your Environmental Health & Safety (EHS) department to arrange for pickup by a licensed hazardous waste vendor[3].

• Ultimate Destruction (High-Temperature Incineration): The EPA standard for the destruction of complex organic waste requires processing in a liquid injection or rotary kiln incinerator. The waste must be incinerated at a minimum temperature of 1150∘C with a residence time of at least 2 seconds in an oxygen-rich environment (typically 5% excess oxygen)[2]. This ensures complete thermal oxidation into CO2​ and H2​O . Furthermore, the incinerator must be equipped with Selective Catalytic Reduction (SCR) or wet scrubbers to neutralize the resulting NOx​ emissions before they reach the stack[2].

Table 2: Disposal Segregation Matrix

Waste Stream Condition	Required Action	Approved Container Type
Pure Oxime Residue	Treat as Solid/Liquid Organic Waste	HDPE or Amber Glass
Oxime in Organic Solvent	Treat as Flammable Organic Waste	Flammable-rated Safety Can
Acidic Oxime Mixture	Neutralize carefully (ice bath), then treat as aqueous waste	Vented cap container (to prevent pressure buildup)

References

• cyclohexanecarboxaldehyde oxime | CAS#:4715-11-1 Source: Chemsrc URL:[Link]

• New Product Introduction – EPA Notification Source: Environmental Protection Agency (EPA) URL:[Link]

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• 1. cyclohexanecarboxaldehyde oxime | CAS#:4715-11-1 | Chemsrc [chemsrc.com]
• 2. leap.epa.ie [leap.epa.ie]
• 3. Cyclohexanecarboxaldehyde | 2043-61-0 | Benchchem [benchchem.com]

Operational Safety &amp; PPE Blueprint: Handling Cyclohexanecarbaldehyde Oxime

As a Senior Application Scientist, I recognize that laboratory safety cannot rely on rote memorization; it must be built on a foundation of chemical causality. Cyclohexanecarbaldehyde oxime (CAS: 4715-11-1) is a highly valuable intermediate routinely utilized in both traditional organic synthesis and modern biocatalysis. In drug development and materials science, it is frequently dehydrated to form cyclohexanecarbonitrile. This transformation is typically achieved via [1] or through greener biocatalytic pathways employing [2].

While highly useful, oxime derivatives present specific occupational hazards. They act as respiratory irritants and potential skin sensitizers. This guide provides a self-validating framework for handling Cyclohexanecarbaldehyde oxime, ensuring that every piece of Personal Protective Equipment (PPE) and every operational step is directly linked to the chemical risks it mitigates.

Hazard Causality & The "Why" Behind the PPE

Understanding the mechanistic interaction between the chemical and human physiology is critical for compliance:

• Sensitization Causality: Oximes possess a highly reactive hydroxylamine-derived moiety. Upon dermal contact, they can act as haptens, covalently binding to epidermal proteins and triggering a Type IV delayed hypersensitivity reaction (allergic contact dermatitis). This mandates strict, impermeable barrier protection.

• Inhalation Causality: Depending on ambient conditions and purity, handling this compound generates micro-particulates or vapors. Inhalation allows these particles to interact with the moist mucous membranes of the respiratory tract, leading to acute irritation and potential systemic absorption.

Quantitative PPE & Safety Matrix

The following table summarizes the required PPE, grounded in the physicochemical properties of Cyclohexanecarbaldehyde oxime.

PPE Category	Specification	Scientific Rationale	Replacement Frequency
Hand Protection	Nitrile gloves (≥0.11 mm for splash; ≥0.40 mm for prolonged contact)	Oximes can penetrate latex. Nitrile provides a robust barrier against the reactive hydroxylamine moiety, preventing hapten-protein binding and subsequent Type IV hypersensitivity.	Every 2 hours, or immediately upon known contamination/puncture.
Eye Protection	ANSI Z87.1 compliant, tight-fitting chemical safety goggles	Prevents micro-particulates and vapors from contacting the moist ocular mucosa, which can rapidly absorb the compound and trigger acute irritation.	Reusable; decontaminate after each operational shift.
Body Protection	Flame-resistant (FR) lab coat with knit cuffs; closed-toe shoes	Prevents dermal accumulation of chemical dust. Knit cuffs prevent wrist exposure during active transfer inside the fume hood.	Launder weekly via specialized chemical laundry; replace immediately if contaminated.
Respiratory Protection	Chemical Fume Hood (Face velocity ≥0.5 m/s); N95/P100 if outside hood	Mechanically exhausts airborne particulates and vapors away from the breathing zone, mitigating the primary risk of respiratory tract irritation.	Fume hood certified annually. Respirators (if used) discarded after single use.

Operational Workflows: Handling and Reaction Setup

To ensure scientific integrity and safety, follow this step-by-step methodology when utilizing Cyclohexanecarbaldehyde oxime in your synthetic workflows.

Phase 1: Pre-Operation Validation

• Ventilation Verification: Verify the fume hood face velocity is at least 0.5 m/s. Clear the workspace of incompatible reagents (e.g., strong oxidizers, strong acids).

• PPE Donning: Put on the FR lab coat, tight-fitting safety goggles, and double-glove with nitrile gloves. Inspect the outer gloves for micro-tears.

Phase 2: Active Handling & Transfer

• Weighing: Place the analytical balance inside the fume hood. If weighing must occur outside the hood, use a sealed weighing boat or an enclosed draft shield to prevent aerosolization.

• Transfer: Using an anti-static spatula, carefully transfer the required mass of Cyclohexanecarbaldehyde oxime.

  • Causality Note: Static electricity can aerosolize fine oxime powders, increasing inhalation risk. Grounding the spatula mitigates this physical hazard.

• Reaction Initiation:

  • For dehydration to cyclohexanecarbonitrile via [1], dissolve the oxime in the designated solvent (e.g., dichloromethane) before adding the highly reactive oxalyl chloride and DMSO.

  • For biocatalytic conversions using [2], ensure the oxime is pre-dissolved in a compatible co-solvent to prevent localized concentration spikes that could denature the enzyme.

Phase 3: Post-Transfer Decontamination

• Wipe down the balance and surrounding hood surfaces with a damp paper towel (using a mild detergent solution) to capture residual dust.

• Remove the outer pair of contaminated gloves inside the fume hood to prevent spreading the chemical to laboratory door handles or equipment.

Disposal Plan: Chemical Waste Segregation

Improper disposal of oxime derivatives can lead to cross-reactions in waste containers. Follow this strict disposal protocol:

• Quenching: Ensure any unreacted oxime or reactive intermediates (like oxalyl chloride from the Swern oxidation) are fully quenched according to standard laboratory protocols before disposal.

• Liquid Waste Segregation: Collect the resulting mixture in a clearly labeled "Halogen-Free Organic Waste" container. (Note: If dichloromethane or oxalyl chloride was used in the reaction, route this to "Halogenated Organic Waste" instead).

• Solid Waste: Dispose of contaminated gloves, paper towels, and weighing boats in a designated solid hazardous waste bin. Do not place them in standard municipal trash.

• Documentation: Log the disposal volume in the laboratory's chemical inventory system to maintain regulatory compliance.

Workflow Visualization

The following diagram maps the logical relationship between the hazard assessment, the operational phases, and the emergency response pathways.

Figure 1: End-to-end operational safety and PPE workflow for handling Cyclohexanecarbaldehyde oxime.

References

• Title: Synthesis of Nitriles from Primary Amides or Aldoximes under Conditions of a Catalytic Swern Oxidation Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: Aldoxime dehydratases: production, immobilization, and use in multistep processes Source: Applied Microbiology and Biotechnology (via PMC/NIH) URL: [Link]